2-bromo-N,N-diethylbenzenesulfonamide

• CAS: 65000-12-6

Core Science & Biosynthesis

An In-depth Technical Guide to 2-bromo-N,N-diethylbenzenesulfonamide (CAS: 65000-12-6)

This technical guide provides a comprehensive overview of 2-bromo-N,N-diethylbenzenesulfonamide, a versatile sulfonamide intermediate with significant potential in synthetic organic chemistry and drug discovery. This document is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its chemical properties, synthesis, reactivity, and potential applications.

Core Compound Profile

2-bromo-N,N-diethylbenzenesulfonamide is an organic compound featuring a benzenesulfonamide core structure.[1] Key structural characteristics include a bromine atom at the ortho-position of the phenyl ring and two ethyl groups attached to the sulfonamide nitrogen.[2] This specific arrangement of functional groups imparts unique chemical properties and reactivity to the molecule.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-bromo-N,N-diethylbenzenesulfonamide is presented in the table below. This data is essential for its handling, storage, and application in various chemical transformations.

Property	Value	Source(s)
CAS Number	65000-12-6	[1]
Molecular Formula	C₁₀H₁₄BrNO₂S	[1]
Molecular Weight	292.20 g/mol	[1]
IUPAC Name	2-bromo-N,N-diethylbenzenesulfonamide	[1]
Synonyms	2-Bromo-N,N-diethylbenzenesulphonamide, N,N-Diethyl 2-bromobenzenesulfonamide	[1]
Appearance	Solid (at room temperature)	[1]
Melting Point	76-78 °C	[1]
Boiling Point	365.4 °C at 760 mmHg (Predicted)	[1]
Density	1.431 g/cm³ (Predicted)	[1]
Solubility	Soluble in common organic solvents such as dichloromethane and tetrahydrofuran; relatively low solubility in water.	[1]

Synthesis and Purification

The synthesis of 2-bromo-N,N-diethylbenzenesulfonamide is typically achieved through a two-step process, starting from a readily available precursor. The overall synthetic workflow is depicted below.

Caption: General workflow for the synthesis of 2-bromo-N,N-diethylbenzenesulfonamide.

Step 1: Synthesis of 2-bromobenzenesulfonyl chloride

The key intermediate, 2-bromobenzenesulfonyl chloride, can be synthesized from 2-bromoaniline via a Sandmeyer-type reaction.

Experimental Protocol:

• Diazotization: 2-bromoaniline is diazotized using sodium nitrite in the presence of a strong acid, such as hydrochloric acid, at low temperatures (0-5 °C) to form the corresponding diazonium salt. The instability of diazonium salts necessitates careful temperature control to prevent decomposition.

• Sulfonylation: The resulting diazonium salt is then reacted with sulfur dioxide in the presence of a copper(I) chloride catalyst. This step introduces the sulfonyl chloride group onto the aromatic ring, yielding 2-bromobenzenesulfonyl chloride.

• Work-up and Purification: The reaction mixture is typically extracted with an organic solvent, such as dichloromethane or ethyl acetate. The organic layer is then washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrated under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization.

Step 2: Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

The final product is obtained by the reaction of 2-bromobenzenesulfonyl chloride with diethylamine. This is a nucleophilic substitution reaction at the sulfur atom of the sulfonyl chloride.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-bromobenzenesulfonyl chloride in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran. The flask should be cooled in an ice bath.

• Amine Addition: A solution of diethylamine (2 equivalents) in the same solvent is added dropwise to the cooled solution of the sulfonyl chloride. The use of an excess of the amine is to neutralize the hydrochloric acid formed during the reaction. Alternatively, a non-nucleophilic base, such as triethylamine or pyridine, can be used as an acid scavenger.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within a few hours at room temperature.

• Work-up and Purification: Upon completion, the reaction mixture is washed sequentially with dilute acid (e.g., 1M HCl) to remove excess amine, followed by a saturated aqueous solution of sodium bicarbonate to remove any remaining acidic impurities, and finally with brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 2-bromo-N,N-diethylbenzenesulfonamide.

Chemical Reactivity and Potential Applications

The chemical reactivity of 2-bromo-N,N-diethylbenzenesulfonamide is primarily dictated by the presence of the bromine atom on the aromatic ring. This bromine atom can be readily displaced through various transition metal-catalyzed cross-coupling reactions, making it a valuable building block in organic synthesis.

Caption: Key cross-coupling reactions involving 2-bromo-N,N-diethylbenzenesulfonamide.

Applications in Drug Discovery

The sulfonamide moiety is a well-established pharmacophore present in a wide array of clinically approved drugs. The ability to introduce diverse substituents at the ortho-position of the phenyl ring via cross-coupling reactions makes 2-bromo-N,N-diethylbenzenesulfonamide an attractive starting material for the synthesis of novel drug candidates. For instance, new antibacterial drugs have been synthesized based on similar sulfonamide scaffolds, showing efficacy against drug-resistant bacteria.[1] The diethylsulfamoyl group can also influence the pharmacokinetic properties of a molecule, such as its solubility and cell permeability.[1]

Intermediate in Organic Synthesis

Beyond its direct application in medicinal chemistry, this compound serves as a crucial intermediate for constructing more complex molecular architectures. The ortho-bromo-substituted sulfonamide can be used to synthesize molecules with specific steric and electronic properties, which can be valuable in materials science and for the development of new ligands for catalysis.[1]

Spectroscopic Characterization (Predicted)

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • The aromatic protons are expected to appear in the range of δ 7.0-8.0 ppm, showing complex splitting patterns due to ortho, meta, and para couplings.

  • The methylene protons (-CH₂-) of the ethyl groups are expected to appear as a quartet around δ 3.2-3.5 ppm due to coupling with the methyl protons.

  • The methyl protons (-CH₃) of the ethyl groups are expected to appear as a triplet around δ 1.1-1.3 ppm.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • The aromatic carbons are expected to resonate in the range of δ 120-140 ppm. The carbon bearing the bromine atom would be shifted to a higher field compared to the others.

  • The methylene carbons (-CH₂-) are expected to appear around δ 40-45 ppm.

  • The methyl carbons (-CH₃) are expected to appear around δ 13-15 ppm.

• IR (Infrared) Spectroscopy:

  • Strong characteristic absorption bands for the sulfonyl group (S=O) are expected around 1350 cm⁻¹ (asymmetric stretching) and 1160 cm⁻¹ (symmetric stretching).

  • C-H stretching vibrations for the aromatic and aliphatic groups will be observed around 3100-2850 cm⁻¹.

  • C=C stretching vibrations for the aromatic ring will be present in the 1600-1450 cm⁻¹ region.

• MS (Mass Spectrometry):

  • The mass spectrum should show a molecular ion peak (M⁺) at m/z 291 and an M+2 peak at m/z 293 of similar intensity, which is characteristic of a compound containing one bromine atom.

  • Common fragmentation patterns would involve the loss of ethyl groups and the sulfonyl moiety.

Safety and Handling

2-bromo-N,N-diethylbenzenesulfonamide should be handled with appropriate safety precautions in a well-ventilated laboratory environment.[1] Due to the presence of the bromine atom, it may have some level of toxicity and should be considered an irritant.[1]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat when handling this compound.[1]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[1]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

References

• Google Patents. (2024).

Sources

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An In-Depth Technical Guide to the Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

This guide provides a comprehensive overview of the synthesis of 2-bromo-N,N-diethylbenzenesulfonamide, a valuable intermediate in the fields of medicinal chemistry and materials science. The document is structured to provide not only a step-by-step synthetic protocol but also to elucidate the underlying chemical principles and rationale for the experimental design. This approach is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently reproduce and adapt this synthesis for their specific applications.

Introduction

2-bromo-N,N-diethylbenzenesulfonamide is a disubstituted aromatic sulfonamide. The sulfonamide functional group is a cornerstone in the development of a wide array of therapeutic agents, owing to its ability to mimic the transition state of peptide hydrolysis and participate in key hydrogen bonding interactions with biological targets. The presence of a bromine atom on the phenyl ring offers a versatile handle for further chemical modifications through various cross-coupling reactions, making this compound a valuable building block for the synthesis of more complex molecules. Furthermore, the N,N-diethyl substitution pattern modulates the compound's lipophilicity and metabolic stability, which are critical parameters in drug design.

This guide will detail a robust and efficient two-step synthesis of 2-bromo-N,N-diethylbenzenesulfonamide, commencing with the preparation of the key intermediate, 2-bromobenzenesulfonyl chloride, followed by its reaction with diethylamine.

Synthetic Strategy

The synthesis of 2-bromo-N,N-diethylbenzenesulfonamide is most effectively achieved through a two-step sequence. This pathway is designed to ensure high yields and purity of the final product by employing well-established and reliable chemical transformations. The overall synthetic workflow is depicted below.

Caption: Proposed two-step synthesis of 2-bromo-N,N-diethylbenzenesulfonamide.

Part 1: Synthesis of 2-Bromobenzenesulfonyl Chloride

The initial and critical step in this synthesis is the preparation of 2-bromobenzenesulfonyl chloride. This is achieved via a Sandmeyer-type reaction, starting from the readily available 2-bromoaniline. The process involves two key transformations: the diazotization of the aniline and the subsequent sulfonylchlorination of the resulting diazonium salt.

Mechanistic Insights

The diazotization of 2-bromoaniline is a classic reaction in organic chemistry. In the presence of a strong acid, such as hydrochloric acid, and a source of nitrous acid, typically generated in situ from sodium nitrite, the primary amino group is converted into a diazonium salt. This diazonium group is an excellent leaving group (as dinitrogen gas), which facilitates the subsequent substitution reaction.

The sulfonylchlorination step involves the reaction of the diazonium salt with sulfur dioxide in the presence of a copper(I) catalyst. The copper catalyst is crucial for the smooth conversion of the diazonium salt to the sulfonyl chloride.

Experimental Protocol: Synthesis of 2-Bromobenzenesulfonyl Chloride[1][2]

Materials and Equipment:

• 2-Bromoaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Zinc Chloride (ZnCl₂)

• Thionyl Chloride (SOCl₂)

• Cuprous Chloride (CuCl)

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flasks

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Diazotization:

  • In a 1 L round-bottom flask, add 333 mL of concentrated hydrochloric acid to 333 mL of water.

  • To this solution, add 172 g (1.0 mol) of 2-bromoaniline.

  • Cool the mixture to -5 °C to 0 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a solution of 72.5 g of sodium nitrite in 200 mL of water dropwise, maintaining the temperature below 0 °C.

  • After the addition is complete, continue stirring for 30 minutes.

  • To the cold diazonium salt solution, add a solution of 136.4 g of zinc chloride in 300 mL of water dropwise, keeping the temperature between 0 °C and 5 °C.

  • The solid zinc chloride diazonium salt will precipitate. Collect the solid by filtration, wash it with a small amount of cold dilute acid, followed by a small amount of ice-cold methanol, and then dry it.

• Sulfonylchlorination:

  • In a separate 2 L round-bottom flask, carefully add 238 g (2.0 mol) of thionyl chloride to 500 mL of water dropwise while cooling in an ice bath.

  • After the addition is complete, add 1 g of cuprous chloride to the solution and cool it to -5 °C.

  • Add the previously prepared and dried zinc chloride diazonium salt to this solution in portions, ensuring the temperature is maintained between -5 °C and 0 °C.

  • Allow the reaction to proceed overnight at this temperature with continuous stirring.

• Work-up and Purification:

  • After the reaction is complete, transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 300 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (300 mL), followed by water (300 mL), and finally with brine (300 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by crystallization from a suitable solvent such as hexane or by vacuum distillation to yield pure 2-bromobenzenesulfonyl chloride. A reported yield for a similar process is approximately 82.4%.[1]

Part 2: Synthesis of 2-Bromo-N,N-diethylbenzenesulfonamide

The second and final step of the synthesis involves the reaction of the prepared 2-bromobenzenesulfonyl chloride with diethylamine. This is a nucleophilic acyl substitution reaction at the sulfonyl group.

Mechanistic Insights

Diethylamine, a secondary amine, acts as a nucleophile and attacks the electrophilic sulfur atom of the sulfonyl chloride. The chloride ion is displaced, and a protonated sulfonamide intermediate is formed. A second equivalent of diethylamine then acts as a base to deprotonate the nitrogen, yielding the final N,N-disubstituted sulfonamide and diethylammonium chloride as a byproduct.

Experimental Protocol: Synthesis of 2-Bromo-N,N-diethylbenzenesulfonamide

Materials and Equipment:

• 2-Bromobenzenesulfonyl Chloride

• Diethylamine

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup:

  • In a 500 mL round-bottom flask, dissolve 25.5 g (0.1 mol) of 2-bromobenzenesulfonyl chloride in 200 mL of dichloromethane.

  • Cool the solution to 0 °C in an ice bath with stirring.

  • Slowly add 21.9 g (0.3 mol, approximately 3 equivalents) of diethylamine to the cooled solution. The excess diethylamine acts as both the nucleophile and the base to neutralize the HCl formed during the reaction.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer with 1 M HCl (2 x 100 mL) to remove excess diethylamine and its salt.

  • Wash with saturated sodium bicarbonate solution (100 mL) to remove any remaining acidic impurities.

  • Wash with brine (100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude 2-bromo-N,N-diethylbenzenesulfonamide can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate.[2] Alternatively, purification can be achieved by column chromatography on silica gel.

Characterization and Data

The identity and purity of the synthesized 2-bromo-N,N-diethylbenzenesulfonamide should be confirmed by standard analytical techniques.

Table 1: Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₁₀H₁₄BrNO₂S
Molecular Weight	292.19 g/mol
Appearance	White to off-white solid
Melting Point	Expected to be a solid at room temperature
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.8-7.2 (m, 4H, Ar-H), 3.3 (q, J=7.2 Hz, 4H, -N(CH₂CH₃)₂), 1.2 (t, J=7.2 Hz, 6H, -N(CH₂CH₃)₂)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~139, 134, 132, 128, 127, 120 (Ar-C), 42 (-N(CH₂CH₃)₂), 14 (-N(CH₂CH₃)₂)
IR (KBr, cm⁻¹)	ν: ~3100-3000 (Ar C-H), ~2970, 2930, 2870 (Aliphatic C-H), ~1340 (asym S=O stretch), ~1160 (sym S=O stretch)

Note: The predicted NMR and IR data are based on the analysis of structurally similar compounds and fundamental principles of spectroscopy.[3][4][5][6][7]

Safety Considerations

• 2-Bromoaniline: Toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Sodium Nitrite: Oxidizing agent and toxic. Avoid contact with skin and eyes.

• Thionyl Chloride: Highly corrosive and reacts violently with water. Handle with extreme care in a fume hood.

• 2-Bromobenzenesulfonyl Chloride: Corrosive and causes severe skin burns and eye damage. Handle with appropriate PPE.

• Diethylamine: Flammable, corrosive, and toxic. Work in a well-ventilated area.

• Dichloromethane: Volatile and a suspected carcinogen. Use in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Conclusion

This technical guide has outlined a detailed and reliable two-step synthesis for the preparation of 2-bromo-N,N-diethylbenzenesulfonamide. By providing a thorough explanation of the experimental procedures, mechanistic rationale, and characterization data, this document serves as a valuable resource for researchers in organic synthesis and medicinal chemistry. The described methodology is robust and can be adapted for the synthesis of a variety of related sulfonamide derivatives, thereby facilitating the exploration of new chemical entities with potential therapeutic or material applications.

References

• Ajani, O. O., Familoni, O. B., Echeme, J. O., Wu, F., & Sujiang, Z. (2013). Synthesis and Antibacterial Activity of N,N-Diethylamide Bearing Benzenesulfonamide Derivatives. Chemical Science International Journal, 3(4), 508-523. Available at: [Link]

• Chem Help ASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide [Video]. YouTube. Available at: [Link]

• CN117551005A - Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof - Google Patents. (n.d.).
• CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides - Google Patents. (n.d.).

• Gowda, B. T., & Kumar, K. L. (2000). Infrared and NMR (1H & 13C) Spectra of Sodium Salts of N-Bromo-Mono and Di-Substituted-Benzenesulphonamides. Zeitschrift für Naturforschung B, 55(9), 841-846. Available at: [Link]

• Kowalik, M., Brzeski, J., Gawrońska, M., Kazimierczuk, K., & Makowski, M. (2021). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides with methoxyphenyl moiety. The Royal Society of Chemistry. Available at: [Link]

• Metz, A. E. (2017). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Available at: [Link]

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• Saha, P., Ali, M. A., & Punniyamurthy, T. (2011). LIGAND-FREE COPPER(II) OXIDE NANOPARTICLES CATALYZED SYNTHESIS OF SUBSTITUTED BENZOXAZOLES. Organic Syntheses, 88, 398-405. Available at: [Link]

• Stoyanov, S., Antonov, L., & Dicheva, D. (2018). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetic Resonance in Chemistry, 56(12), 1145-1151. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved January 24, 2026, from [Link]

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• Vedantu. (2024, June 6). An amine on reaction with benzene sulphonyl chloride class 12 chemistry JEE_Main. Retrieved January 24, 2026, from [Link]

• Wuts, P. G. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. Available at: [Link]

• Zhang, Y., & Li, X. (2024). Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof. Google Patents.

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An In-depth Technical Guide to the Physical Properties of 2-bromo-N,N-diethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern medicinal chemistry and organic synthesis, the benzenesulfonamide moiety stands as a privileged scaffold, forming the core of numerous therapeutic agents. The strategic functionalization of this scaffold allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties. 2-bromo-N,N-diethylbenzenesulfonamide (CAS No: 65000-12-6) is a key intermediate, offering a versatile platform for the synthesis of a diverse array of bioactive molecules.[1] Its utility stems from the presence of the reactive bromine atom, which can be readily displaced in nucleophilic substitution reactions, and the diethylsulfonamide group, which can influence solubility and interactions with biological targets.[1] This technical guide provides a comprehensive overview of the core physical properties of 2-bromo-N,N-diethylbenzenesulfonamide, offering a foundational understanding for its application in research and drug development.

Molecular and Physicochemical Profile

A thorough understanding of a compound's fundamental physical properties is paramount for its effective utilization in synthesis and formulation. The key physicochemical parameters of 2-bromo-N,N-diethylbenzenesulfonamide are summarized below.

Property	Value	Source
Molecular Formula	C₁₀H₁₄BrNO₂S	[1][2][3]
Molecular Weight	292.19 g/mol	[2]
CAS Number	65000-12-6	[1][2]
Appearance	Expected to be a solid at room temperature.	[1]
Melting Point	76-78 °C	[2][3]
Boiling Point (Predicted)	365.4 ± 44.0 °C at 760 mmHg	[2]
Density (Predicted)	1.431 ± 0.06 g/cm³	[2]
pKa (Predicted)	-5.61 ± 0.70	[2]

Solubility Profile

The solubility of a compound is a critical determinant of its behavior in both reaction media and biological systems. 2-bromo-N,N-diethylbenzenesulfonamide exhibits a solubility profile characteristic of many synthetic intermediates.

Qualitative Solubility:

• Soluble: Dichloromethane, Tetrahydrofuran.[1]

• Low Solubility: Water.[1]

The presence of the diethylsulfonamide group imparts some degree of polarity, while the brominated benzene ring contributes to its lipophilicity. This balance results in good solubility in common organic solvents and limited aqueous solubility.

Experimental Protocol for Determining Qualitative Solubility

A standardized protocol for the qualitative determination of solubility is essential for reproducible results.

Caption: A general workflow for the qualitative assessment of solubility.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum:

• Aromatic Protons (4H): The four protons on the benzene ring are expected to appear in the aromatic region (δ 7.0-8.0 ppm). Due to the ortho-bromo and sulfonamide substituents, these protons will exhibit complex splitting patterns (multiplets).

• Methylene Protons (-CH₂-) (4H): The two methylene groups of the diethylamino moiety are expected to resonate as a quartet around δ 3.2-3.5 ppm, split by the adjacent methyl protons.

• Methyl Protons (-CH₃) (6H): The two methyl groups will likely appear as a triplet around δ 1.1-1.3 ppm, split by the neighboring methylene protons.

Predicted ¹³C NMR Spectrum:

• Aromatic Carbons (6C): Six distinct signals are expected in the aromatic region (δ 120-145 ppm). The carbon bearing the bromine atom (C-Br) will be significantly influenced by the halogen's electronegativity and heavy atom effect. The carbon attached to the sulfonamide group (C-S) will also show a characteristic shift.

• Methylene Carbons (-CH₂-) (2C): The methylene carbons are predicted to appear around δ 40-45 ppm.

• Methyl Carbons (-CH₃) (2C): The methyl carbons are expected to resonate in the upfield region, around δ 13-15 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of 2-bromo-N,N-diethylbenzenesulfonamide is expected to show characteristic absorption bands for its functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)
Aromatic C-H Stretch	3100-3000
Aliphatic C-H Stretch	2980-2850
S=O Asymmetric Stretch	1350-1330
S=O Symmetric Stretch	1170-1150
C-N Stretch	1250-1180
C-Br Stretch	680-515

Mass Spectrometry (MS)

The mass spectrum of 2-bromo-N,N-diethylbenzenesulfonamide will be characterized by the presence of isotopic peaks for bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. This will result in two molecular ion peaks (M⁺ and M+2) of almost equal intensity.

• Molecular Ion (M⁺): m/z = 291 (for ⁷⁹Br) and 293 (for ⁸¹Br).

• Major Fragmentation Pathways: Fragmentation is likely to occur via the loss of the ethyl groups, the entire diethylamino group, and the sulfonyl group.

Applications in Drug Discovery and Development

The utility of 2-bromo-N,N-diethylbenzenesulfonamide as a synthetic intermediate is primarily due to the versatility of the benzenesulfonamide core and the reactivity of the ortho-bromo substituent.

The Benzenesulfonamide Scaffold:

The sulfonamide functional group is a well-established pharmacophore found in a wide range of drugs, including diuretics, anticonvulsants, and antibacterial agents.[4] Its ability to act as a hydrogen bond donor and acceptor allows for strong interactions with biological targets.

The Role of the 2-Bromo Substituent:

The bromine atom at the 2-position serves as a convenient handle for further molecular elaboration.[1] It can readily participate in various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, enabling the introduction of diverse substituents to build molecular complexity. This is particularly valuable in the generation of compound libraries for high-throughput screening in drug discovery programs.

Caption: A simplified workflow illustrating the use of 2-bromo-N,N-diethylbenzenesulfonamide in the synthesis of new chemical entities for drug discovery.

Conclusion

2-bromo-N,N-diethylbenzenesulfonamide is a valuable building block for organic synthesis and medicinal chemistry. Its well-defined physical properties, coupled with the reactivity of its functional groups, make it an attractive starting material for the development of novel therapeutic agents. This guide provides a foundational understanding of its key characteristics to aid researchers in its effective application. Further experimental validation of its spectral properties would be a valuable addition to the scientific literature.

References

• Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147. (2024). National Institutes of Health. [Link]

• N,N-Diethylbenzenesulfonamide. PubChem. [Link]

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• 4. Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147 - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Reactivity of the Bromine Atom in 2-bromo-N,N-diethylbenzenesulfonamide

Abstract

This technical guide provides a comprehensive analysis of the reactivity of the bromine atom in 2-bromo-N,N-diethylbenzenesulfonamide, a versatile building block in modern organic synthesis and medicinal chemistry. The strategic positioning of the bromine atom ortho to the N,N-diethylsulfamoyl group imparts a unique electronic and steric environment, influencing its participation in a wide array of chemical transformations. This document will explore the causality behind experimental choices for key reactions, including palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination, metal-halogen exchange, and nucleophilic aromatic substitution. Detailed, field-proven protocols and mechanistic insights are provided to equip researchers, scientists, and drug development professionals with the knowledge to effectively utilize this compound in their synthetic endeavors.

Introduction: Structural Features and Synthetic Significance

2-Bromo-N,N-diethylbenzenesulfonamide is a key intermediate whose value is derived from the reactivity of its aryl bromide moiety.[1] The N,N-diethylsulfamoyl group at the ortho position exerts a significant directing and activating or deactivating influence on the bromine atom. This group is a strong electron-withdrawing group via induction, which can influence the reactivity of the aromatic ring. Furthermore, its steric bulk can play a crucial role in the approach of reagents and catalysts. The sulfonamide functional group itself is a prevalent motif in a wide range of pharmaceuticals, including antibacterial agents, diuretics, and anticonvulsants, making this compound a valuable precursor in drug discovery.[2][3]

The core of this guide will focus on the transformation of the C-Br bond, a gateway to molecular complexity.

Palladium-Catalyzed Cross-Coupling Reactions: A Workhorse in C-C and C-N Bond Formation

Palladium-catalyzed cross-coupling reactions are fundamental tools in modern organic synthesis, allowing for the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance.[4] 2-bromo-N,N-diethylbenzenesulfonamide is an excellent substrate for these transformations.

Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds by reacting an organohalide with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[5][6] This reaction is widely used in the pharmaceutical industry due to its mild conditions and the commercial availability of a vast array of boronic acids.[5]

Mechanistic Rationale: The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 2-bromo-N,N-diethylbenzenesulfonamide to form a Pd(II) intermediate. This is often the rate-determining step.

• Transmetalation: The organic group from the activated boronic acid (boronate) is transferred to the palladium center, displacing the bromide. The base is crucial for the activation of the boronic acid to form a more nucleophilic boronate species.[7]

• Reductive Elimination: The two organic fragments on the palladium center couple, regenerating the Pd(0) catalyst and forming the desired C-C bond.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-bromo-N,N-diethylbenzenesulfonamide with Phenylboronic Acid

• Reagent Preparation: In a dry Schlenk flask under an inert atmosphere (argon or nitrogen), combine 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol), phenylboronic acid (1.2 mmol), and a suitable base such as potassium carbonate (2.0 mmol).

• Catalyst and Ligand Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.03 mmol), to the flask.

• Solvent Addition: Add a degassed solvent system, typically a mixture of toluene and water (e.g., 4:1, 5 mL).

• Reaction Execution: Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Couplings

Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	6	92
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	Dioxane/H₂O	100	8	88
3-Thiopheneboronic acid	Pd₂(dba)₃ (1) / SPhos (2)	K₃PO₄	Toluene/H₂O	80	4	95

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of arylamines from aryl halides and primary or secondary amines.[8] This reaction has become a cornerstone for the synthesis of anilines and their derivatives, which are prevalent in pharmaceuticals and materials science.[8]

Mechanistic Considerations: Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination. The choice of ligand is critical to facilitate the reductive elimination step, which can be challenging. Bulky, electron-rich phosphine ligands are often employed.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination of 2-bromo-N,N-diethylbenzenesulfonamide with Morpholine

• Reaction Setup: In a glovebox, charge a Schlenk tube with 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol), a palladium precatalyst such as Pd₂(dba)₃ (0.01 mmol), and a suitable ligand, for example, XPhos (0.02 mmol). Add a strong, non-nucleophilic base like sodium tert-butoxide (1.4 mmol).

• Reagent Addition: Add morpholine (1.2 mmol) and a dry, aprotic solvent such as toluene (5 mL).

• Reaction Execution: Seal the tube and heat the mixture to 80-110 °C for 12-24 hours. Monitor the reaction by GC-MS or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with diethyl ether, and filter through a pad of celite. Wash the filtrate with water and brine, dry the organic layer over magnesium sulfate, and concentrate. Purify the residue by flash chromatography.

Metal-Halogen Exchange: Generating Potent Nucleophiles

Metal-halogen exchange is a powerful transformation that converts an aryl halide into an organometallic species, typically an organolithium or Grignard reagent.[9] This reaction effectively reverses the polarity of the carbon atom, turning an electrophilic site into a potent nucleophilic one.

Causality of Experimental Choice: The reaction of 2-bromo-N,N-diethylbenzenesulfonamide with a strong organolithium base, such as n-butyllithium or t-butyllithium, at low temperatures (typically -78 °C) leads to a rapid exchange of the bromine atom for lithium.[10] The adjacent N,N-diethylsulfamoyl group can act as a directed metalation group (DMG), potentially stabilizing the resulting organolithium intermediate through chelation.[11] However, at the ortho position, steric hindrance from the bulky diethylamino group might influence the rate and efficiency of this exchange.[12]

Caption: General workflow for metal-halogen exchange and subsequent electrophilic quench.

Experimental Protocol: Metal-Halogen Exchange and Quenching with an Electrophile (e.g., N,N-Dimethylformamide)

• Initial Setup: Dissolve 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol) in anhydrous tetrahydrofuran (THF, 10 mL) in a flame-dried, three-necked flask under argon. Cool the solution to -78 °C in a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.1 mmol, as a solution in hexanes) dropwise to the stirred solution. Maintain the temperature at -78 °C for 30-60 minutes.

• Electrophilic Quench: Add N,N-dimethylformamide (DMF, 1.5 mmol) dropwise to the reaction mixture. Allow the reaction to slowly warm to room temperature overnight.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over sodium sulfate. After concentration, purify the resulting aldehyde by column chromatography.

Nucleophilic Aromatic Substitution (SNA r): A Less Common but Viable Pathway

Nucleophilic aromatic substitution (SNA r) is a substitution reaction in which a nucleophile displaces a good leaving group, such as a halide, on an aromatic ring.[13] For this reaction to proceed efficiently, the aromatic ring must be activated by the presence of strong electron-withdrawing groups positioned ortho and/or para to the leaving group.[14]

The N,N-diethylsulfamoyl group is electron-withdrawing, which should, in principle, activate the ring towards nucleophilic attack. However, the reactivity in SNA r reactions is generally lower for aryl bromides compared to aryl fluorides or chlorides. The reaction typically requires harsh conditions (high temperatures and strong nucleophiles) and may not be as general as the palladium-catalyzed methods.

Mechanistic Insight: The reaction proceeds through a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[15] The stability of this intermediate is key to the reaction's success.

Conclusion

The bromine atom in 2-bromo-N,N-diethylbenzenesulfonamide serves as a versatile handle for a multitude of synthetic transformations. Its reactivity is dominated by its participation in highly efficient and general palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura and Buchwald-Hartwig aminations. Furthermore, metal-halogen exchange provides a powerful route to functionalize the aromatic ring by generating a potent organolithium nucleophile. While direct nucleophilic aromatic substitution is also possible, it is generally less favored. A thorough understanding of the interplay between the electronic effects of the sulfonamide group and the steric environment around the C-Br bond is crucial for designing and executing successful synthetic strategies with this valuable building block.

References

• AiFChem. (2025). 2-Bromo-N,N-diethylbenzenesulfonamide (CAS 65000-12-6): Structure, Properties and Applications.
• BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Bromo-N,N-diethyl-4-methylaniline.
• Chemistry LibreTexts. (2025). Nucleophilic Aromatic Substitution.
• Macmillan Group. (2005). B-Alkyl Suzuki Couplings.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Myers, A. G. Research Group. (n.d.). ortho metalation.
• National Center for Biotechnology Information. (n.d.). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.
• National Center for Biotechnology Information. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• National Center for Biotechnology Information. (n.d.). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids.
• National Center for Biotechnology Information. (2024). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• TCNJ Journal of Student Scholarship. (n.d.). Halogen-Metal Exchange Reactions of Bromoaryl-Substituted β-Lactams.
• Wikipedia. (n.d.). Metal–halogen exchange.
• YouTube. (2019). Directed Ortho metalation (DOM) or Directed Ortho Lithiation, Part 1 (basic concept).
• YouTube. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry.

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The Diethylsulfonamide Group in Reactivity: A Technical Guide for Researchers

Introduction: Beyond a Simple Functional Group

The diethylsulfonamide moiety, often perceived as a mere structural component, plays a multifaceted and influential role in shaping the reactivity and properties of organic molecules. This guide provides an in-depth exploration of the diethylsulfonamide group, moving beyond a superficial overview to deliver field-proven insights for researchers, scientists, and drug development professionals. We will delve into the nuanced interplay of its electronic and steric characteristics, its function as a powerful directing group, and its strategic application in medicinal chemistry. Understanding the underlying principles of how this group modulates molecular behavior is paramount for its effective utilization in synthesis and the design of novel therapeutics.

Chapter 1: The Electronic and Steric Profile of the Diethylsulfonamide Group

The reactivity of a molecule is fundamentally governed by the distribution of electrons and the three-dimensional arrangement of its atoms. The diethylsulfonamide group exerts a significant influence on both of these aspects.

Electronic Nature: A Modulated Electron-Withdrawing Character

The sulfonamide linkage (-SO₂NR₂) is generally considered an electron-withdrawing group (EWG) due to the high electronegativity of the oxygen and nitrogen atoms and the electron-deficient nature of the sulfur(VI) center. This is reflected in the Hammett substituent constants (σ) for the parent sulfamoyl group (-SO₂NH₂), which are positive, indicating its electron-withdrawing nature through both inductive and resonance effects.

Steric Hindrance and Conformational Dynamics

The two ethyl groups on the nitrogen atom introduce significant steric bulk. This steric hindrance can play a crucial role in directing the outcome of chemical reactions by shielding certain reaction sites and favoring others.

The rotational barrier around the S-N bond in sulfonamides can be substantial, leading to distinct conformational isomers. In N,N-diethylsulfonamides, the free rotation around the S-N and N-C bonds is restricted. X-ray crystallographic studies of related N,N-dialkylsulfonamides have shown that the nitrogen atom often adopts a trigonal planar geometry, and the substituents on the nitrogen can orient themselves to minimize steric clashes.[1] For the diethylsulfonamide group, this can lead to preferred conformations where the ethyl groups are splayed away from the sulfonyl oxygens and any adjacent bulky groups on the molecule.

This conformational preference is not static and can be influenced by the surrounding chemical environment. The interplay between the electronic nature and the steric bulk of the diethylsulfonamide group is a recurring theme in its chemistry, dictating its role in a wide array of chemical transformations.

Chapter 2: The Diethylsulfonamide Group as a Modulator of Reactivity

The electronic and steric properties of the diethylsulfonamide group translate into a powerful ability to influence the reactivity of adjacent functional groups and molecular frameworks.

Directed ortho-Metalation (DoM): A Cornerstone of Arylsulfonamide Reactivity

One of the most significant applications of the N,N-dialkylsulfonamide group in synthesis is its role as a powerful directed metalation group (DMG). This strategy allows for the regioselective functionalization of aromatic rings at the position ortho to the sulfonamide.

The mechanism involves the coordination of an organolithium reagent (typically n-butyllithium or sec-butyllithium) to the Lewis basic oxygen atoms of the sulfonamide. This brings the organolithium into close proximity to the ortho-proton, facilitating its abstraction and the formation of an aryllithium intermediate. This intermediate can then be quenched with a variety of electrophiles to introduce a wide range of functional groups with high regioselectivity. The diethylsulfonamide group is particularly effective in this role due to the stability of the resulting lithium complex.

Experimental Protocol: Directed ortho-Metalation of N,N-Diethylbenzenesulfonamide

Objective: To demonstrate the use of the N,N-diethylsulfonamide group as a directed metalation group for the introduction of an electrophile at the ortho position of a benzene ring.

Materials:

• N,N-Diethylbenzenesulfonamide

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (solution in hexanes)

• Electrophile (e.g., iodomethane, benzaldehyde, trimethylsilyl chloride)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, dropping funnel, magnetic stirrer, etc.)

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen inlet.

• Initial Reaction: Dissolve N,N-diethylbenzenesulfonamide (1.0 eq) in anhydrous THF under a nitrogen atmosphere.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq) dropwise via syringe, maintaining the temperature below -70 °C.

• Stirring: Stir the resulting solution at -78 °C for 1-2 hours. The formation of the ortho-lithiated species is often indicated by a color change.

• Electrophilic Quench: Slowly add the chosen electrophile (1.2 eq) to the solution at -78 °C.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired ortho-substituted N,N-diethylbenzenesulfonamide.

Causality: The use of anhydrous conditions and an inert atmosphere is critical to prevent the quenching of the highly basic organolithium reagent by moisture or oxygen. The low temperature (-78 °C) is necessary to maintain the stability of the aryllithium intermediate and prevent side reactions. The diethylsulfonamide group's ability to coordinate the lithium cation is the key to the high ortho-selectivity of this reaction.

Modulation of Acidity and Nucleophilicity

The electron-withdrawing nature of the diethylsulfonamide group can influence the acidity of adjacent protons. For example, protons on a carbon atom alpha to the sulfonamide group are more acidic than typical alkyl protons, allowing for deprotonation and subsequent functionalization at this position.

Conversely, the lone pair of electrons on the sulfonamide nitrogen is generally not nucleophilic due to delocalization into the sulfonyl group. This property makes the sulfonamide group a stable and robust functional group under many reaction conditions.

Chapter 3: The Diethylsulfonamide Group in Medicinal Chemistry and Drug Design

The unique combination of electronic, steric, and stability properties makes the diethylsulfonamide group a valuable moiety in the design of therapeutic agents.

A Scaffold for Diverse Biological Activities

Sulfonamides, in general, are a well-established class of pharmacophores found in a wide range of drugs, including antibacterial, anticancer, anti-inflammatory, and diuretic agents.[2] The diethylsulfonamide group, in particular, can contribute to the overall pharmacological profile of a drug molecule in several ways.

Impact on Pharmacokinetic Properties

The pharmacokinetic profile of a drug—its absorption, distribution, metabolism, and excretion (ADME)—is critical to its efficacy and safety. The diethylsulfonamide group can influence these properties:

• Solubility and Lipophilicity: The two ethyl groups increase the lipophilicity of the molecule compared to an unsubstituted sulfonamide. This can enhance membrane permeability and absorption. However, the polar sulfonyl group contributes to aqueous solubility. The balance between these opposing properties can be fine-tuned by modifying other parts of the molecule.

• Metabolic Stability: N-alkylation of sulfonamides can protect the nitrogen from certain metabolic transformations. The ethyl groups in a diethylsulfonamide can sterically hinder access of metabolic enzymes to the sulfonamide nitrogen, potentially increasing the metabolic stability and half-life of the drug.

Role as a Bioisostere

A bioisostere is a chemical substituent that can replace another group in a molecule without significantly altering its biological activity, but potentially improving its physicochemical or pharmacokinetic properties. The sulfonamide group is often considered a bioisostere of a carboxylic acid or an amide. The N,N-diethylsulfonamide group can be employed as a non-classical bioisostere to modulate acidity, lipophilicity, and metabolic stability while maintaining key interactions with a biological target.

Chapter 4: Synthetic Methodologies

The synthesis and modification of molecules containing the diethylsulfonamide group rely on a set of robust and well-established chemical reactions.

Synthesis of N,N-Diethylarylsulfonamides

The most common method for the synthesis of N,N-diethylarylsulfonamides is the reaction of an arylsulfonyl chloride with diethylamine in the presence of a base.

Experimental Protocol: Synthesis of N,N-Diethylbenzenesulfonamide

Objective: To synthesize N,N-diethylbenzenesulfonamide from benzenesulfonyl chloride and diethylamine.

Materials:

• Benzenesulfonyl chloride

• Diethylamine

• Triethylamine or pyridine (as a base)

• Dichloromethane (DCM) or other suitable aprotic solvent

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzenesulfonyl chloride (1.0 eq) in dichloromethane.

• Addition of Amine and Base: Cool the solution in an ice bath. Add triethylamine (1.1 eq) followed by the dropwise addition of diethylamine (1.1 eq).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water. Transfer the mixture to a separatory funnel and wash successively with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude N,N-diethylbenzenesulfonamide by recrystallization or flash column chromatography if necessary.

Causality: The base (triethylamine or pyridine) is essential to neutralize the hydrochloric acid generated during the reaction, which would otherwise protonate the diethylamine, rendering it non-nucleophilic. The use of an aprotic solvent like dichloromethane prevents unwanted side reactions.

Modification of Diethylsulfonamide-Containing Molecules

Once incorporated into a molecule, the diethylsulfonamide group is generally stable to a wide range of reaction conditions, allowing for further synthetic transformations on other parts of the molecule. As discussed previously, the diethylsulfonamide group can also be used to direct subsequent reactions, such as directed ortho-metalation.

Conclusion: A Versatile Tool in the Chemist's Arsenal

The diethylsulfonamide group is far more than a passive spectator in a molecule. Its unique blend of electronic-withdrawing character, steric bulk, and chemical stability makes it a powerful tool for modulating reactivity and tailoring the properties of organic compounds. From its pivotal role in directed ortho-metalation to its strategic use in drug design to enhance pharmacokinetic profiles, a thorough understanding of the principles outlined in this guide will empower researchers to harness the full potential of this versatile functional group in their synthetic and medicinal chemistry endeavors.

References

• Ajani, O. O., et al. (2015). Room Temperature Synthesis and Antibacterial Activity of New Sulfonamides Containing N,N-Diethyl-Substituted Amido Moieties. Journal of Chemistry, 2015, 1-13.
• Clayden, J., et al. (2012). Organic Chemistry. Oxford University Press.
• Sundberg, R. J., & Carey, F. A. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Patrick, G. L. (2013). An Introduction to Medicinal Chemistry. Oxford University Press.
• Snieckus, V. (1990). Directed ortho metalation. Toluene- and benzenesulfonamides. Anionic equivalents of 1,2- and 1,4-dipole synthons. Chemical Reviews, 90(6), 879-933.
• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B: Structural Science, 58(3), 380-388.
• Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96-103.
• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.

Visualizations

Diagram 1: Directed ortho-Metalation (DoM) Workflow

Caption: Workflow for directed ortho-metalation of an N,N-diethylarylsulfonamide.

Diagram 2: Electronic Effects of the Diethylsulfonamide Group

Caption: Summary of the electronic and steric effects of the diethylsulfonamide group.

Sources

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• 2. Synthesis of N-arylsulfonamides through a Pd-catalyzed reduction coupling reaction of nitroarenes with sodium arylsulfinates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Spectroscopic Unveiling of 2-bromo-N,N-diethylbenzenesulfonamide: A Technical Guide for Researchers

Introduction: The Significance of a Versatile Scaffold

In the landscape of modern medicinal chemistry and materials science, the benzenesulfonamide moiety stands as a privileged scaffold. Its derivatives have demonstrated a wide array of biological activities and have been integral to the development of numerous therapeutic agents.[1] The subject of this guide, 2-bromo-N,N-diethylbenzenesulfonamide, represents a key intermediate, offering synthetic handles for the construction of more complex molecular architectures.[2] The presence of the bromine atom at the ortho position provides a reactive site for various cross-coupling reactions, while the diethylsulfonamide group can influence the molecule's physicochemical properties, such as solubility and lipophilicity, which are critical in drug design. This guide provides an in-depth analysis of the spectroscopic characteristics of 2-bromo-N,N-diethylbenzenesulfonamide, offering a foundational dataset for researchers engaged in its synthesis, characterization, and application.

Molecular Structure and Properties

Chemical Structure:

Molecular Structure of 2-bromo-N,N-diethylbenzenesulfonamide

Property	Value	Source
CAS Number	65000-12-6	AiFChem[3]
Molecular Formula	C₁₀H₁₄BrNO₂S	PubChem[4]
Molecular Weight	292.19 g/mol	PubChem[4]
Melting Point	76-78 °C	CookeChem[5]

Synthesis Methodology: A Plausible Route

A common and effective method for the synthesis of N,N-disubstituted benzenesulfonamides involves the reaction of the corresponding benzenesulfonyl chloride with a secondary amine.[6][7] In the case of 2-bromo-N,N-diethylbenzenesulfonamide, the logical synthetic precursor is 2-bromobenzenesulfonyl chloride, which can be reacted with diethylamine in the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction Scheme:

Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

Experimental Protocol (Proposed):

• Dissolution: Dissolve 2-bromobenzenesulfonyl chloride in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran, under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath to control the exothermic reaction.

• Amine Addition: Slowly add a solution of diethylamine (2 equivalents) in the same solvent to the cooled solution of the sulfonyl chloride with vigorous stirring. The use of an excess of the amine also serves to neutralize the HCl formed.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove excess diethylamine, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 2-bromo-N,N-diethylbenzenesulfonamide.

Spectroscopic Characterization: A Predictive Analysis

Due to the limited availability of published experimental spectra for 2-bromo-N,N-diethylbenzenesulfonamide, the following sections provide predicted spectroscopic data generated from validated computational models. These predictions serve as a robust guide for the identification and characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each nucleus.

¹H NMR Spectroscopy (Predicted):

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the protons of the two ethyl groups.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.8 - 8.0	Multiplet	1H	Aromatic H (ortho to -SO₂N(Et)₂)
~ 7.3 - 7.6	Multiplet	3H	Aromatic H
~ 3.4	Quartet	4H	-N(CH₂CH₃)₂
~ 1.2	Triplet	6H	-N(CH₂CH₃)₂

¹³C NMR Spectroscopy (Predicted):

The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 139	Aromatic C-S
~ 135	Aromatic C-Br
~ 133	Aromatic C-H
~ 131	Aromatic C-H
~ 128	Aromatic C-H
~ 118	Aromatic C-H
~ 42	-N(CH₂CH₃)₂
~ 14	-N(CH₂CH₃)₂

Interpretation:

• Aromatic Region: The aromatic protons will appear as a complex multiplet pattern in the downfield region of the spectrum due to the different electronic effects of the bromo and diethylsulfonamido substituents.

• Aliphatic Region: The two ethyl groups on the nitrogen atom are chemically equivalent. The methylene protons (-CH₂-) will appear as a quartet due to coupling with the adjacent methyl protons. The methyl protons (-CH₃) will appear as a triplet due to coupling with the methylene protons.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100-3000	Medium	Aromatic C-H stretch
~ 2980-2850	Medium-Strong	Aliphatic C-H stretch
~ 1350-1320	Strong	Asymmetric S=O stretch (sulfonamide)
~ 1170-1150	Strong	Symmetric S=O stretch (sulfonamide)
~ 1080-1020	Medium	C-N stretch
~ 750-700	Strong	C-Br stretch

Interpretation:

The IR spectrum will be dominated by strong absorptions corresponding to the S=O stretching vibrations of the sulfonamide group. The presence of both aromatic and aliphatic C-H stretching vibrations will also be evident. The C-Br stretching vibration is expected in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrum:

The mass spectrum will show the molecular ion peak (M⁺) and characteristic isotopic peaks due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

m/z	Relative Abundance	Assignment
291	~100%	[M(⁷⁹Br)]⁺
293	~98%	[M(⁸¹Br)]⁺
212	Variable	[M - Br]⁺
155	Variable	[C₆H₄SO₂]⁺
72	Variable	[N(CH₂CH₃)₂]⁺

Interpretation:

The most prominent feature in the mass spectrum will be the pair of molecular ion peaks at m/z 291 and 293, with nearly equal intensity, which is a definitive indicator of the presence of one bromine atom. Fragmentation will likely involve the loss of the bromine atom and cleavage of the sulfonamide bond.

Conclusion

This technical guide provides a comprehensive overview of the spectroscopic properties of 2-bromo-N,N-diethylbenzenesulfonamide, a valuable building block in synthetic chemistry. While experimental data is not widely available, the predicted NMR, IR, and mass spectra presented herein offer a reliable framework for the characterization of this compound. The outlined synthetic protocol provides a practical starting point for its preparation. It is anticipated that this guide will serve as a valuable resource for researchers and scientists in the fields of drug discovery and materials science, facilitating their work with this versatile molecule.

References

• PubChem. (n.d.). 2-Bromobenzenesulfonyl chloride. Retrieved from [Link]

• Singh, J., et al. (2006). N-Acylsulfonamides as Carboxylic Acid Replacements. Journal of Medicinal Chemistry, 49(12), 3545-3555.
• Google Patents. (n.d.). CN117551005A - Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof.
• Kelebekli, L. (2020).

• Brainly.in. (2019, June 14). Benzene sulfonyl chloride reacts with diethylamine. Retrieved from [Link]

• Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249.

• Brainly.in. (2021, January 8). i.Write . reaction of p-toluenesulfonylchloride with diethylamine. Retrieved from [Link]

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• 2. CN117551005A - A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives - Google Patents [patents.google.com]
• 3. SpectraBase [spectrabase.com]
• 4. 2-Bromobenzenesulfonyl chloride | C6H4BrClO2S | CID 520403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. brainly.in [brainly.in]

Protocols & Analytical Methods

Application Notes and Protocols: 2-bromo-N,N-diethylbenzenesulfonamide as a Directing Group in C-H Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of C-H Activation and the Role of Directing Groups

The selective functionalization of otherwise inert carbon-hydrogen (C-H) bonds is a transformative strategy in modern organic synthesis, offering a more atom- and step-economical approach to the construction of complex molecules. This approach circumvents the need for pre-functionalized starting materials, thereby streamlining synthetic routes and reducing chemical waste. A cornerstone of this field is the use of directing groups, which are functional moieties within a substrate that coordinate to a transition metal catalyst and position it in close proximity to a specific C-H bond, typically in the ortho position. This chelation-assisted strategy enables high levels of regioselectivity in the C-H activation step.

Among the various directing groups developed, sulfonamides have emerged as a versatile and robust class.[1] Their strong coordinating ability with various transition metals, such as palladium and rhodium, makes them effective directors for a range of C-H functionalization reactions, including arylation, olefination, and alkylation. This application note focuses on the utility of 2-bromo-N,N-diethylbenzenesulfonamide as a directing group in C-H activation, providing a technical guide for its application in synthetic chemistry.

The 2-bromo-N,N-diethylbenzenesulfonamide Directing Group: Features and Advantages

The 2-bromo-N,N-diethylbenzenesulfonamide moiety offers several key features that make it an attractive directing group for C-H activation:

• Robustness and Stability: The sulfonamide group is chemically robust and stable to a wide range of reaction conditions, allowing for its use in diverse synthetic transformations.

• Strong Coordinating Ability: The oxygen atoms of the sulfonyl group and the nitrogen atom can act as a bidentate ligand, forming a stable five- or six-membered metallacycle with the transition metal catalyst. This stable intermediate is crucial for efficient C-H activation.[2]

• Post-Transformational Utility: The bromine atom at the 2-position of the benzene ring serves as a valuable synthetic handle for subsequent cross-coupling reactions, allowing for the introduction of additional diversity into the molecule after the C-H activation step. This dual functionality of a directing group and a site for further modification is a significant advantage in the synthesis of complex scaffolds.

• Potential for Cleavage: While sulfonamides are generally stable, methods for their cleavage are known, offering the possibility of removing the directing group if desired.

Mechanism of Action: A Closer Look at the Catalytic Cycle

The generally accepted mechanism for transition metal-catalyzed C-H activation directed by a sulfonamide group involves a series of well-defined steps. The following illustrates a plausible catalytic cycle for a palladium-catalyzed ortho-arylation.

Caption: A generalized catalytic cycle for palladium-catalyzed ortho-arylation directed by a sulfonamide group.

The cycle begins with the coordination of the sulfonamide directing group to the Pd(II) catalyst. This is followed by the key C-H activation step, which typically proceeds via a concerted metalation-deprotonation (CMD) pathway to form a stable palladacycle intermediate.[3] Oxidative addition of an aryl halide to the Pd(II) center generates a Pd(IV) intermediate, which then undergoes reductive elimination to form the new carbon-carbon bond and release the ortho-arylated product. The Pd(II) catalyst is regenerated, allowing the cycle to continue. A similar mechanistic framework applies to rhodium-catalyzed reactions, such as olefinations.[1]

Experimental Protocols: Representative Procedures

The following protocols are representative examples for the application of a sulfonamide directing group in C-H activation and are based on established procedures for related substrates.[2][4][5] These may require optimization for specific substrates and coupling partners when using 2-bromo-N,N-diethylbenzenesulfonamide.

Protocol 1: Palladium-Catalyzed ortho-Arylation

This protocol describes a general procedure for the palladium-catalyzed ortho-arylation of 2-bromo-N,N-diethylbenzenesulfonamide with an aryl bromide.

Caption: A typical experimental workflow for the palladium-catalyzed ortho-arylation.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Example Quantity	Moles (mmol)
2-bromo-N,N-diethylbenzenesulfonamide	292.19	292 mg	1.0
Aryl bromide	Varies	1.2 mmol	1.2
Palladium(II) acetate (Pd(OAc)₂)	224.50	11.2 mg	0.05
Triphenylphosphine (PPh₃)	262.29	26.2 mg	0.10
Potassium carbonate (K₂CO₃)	138.21	276 mg	2.0
Toluene	-	5 mL	-

Procedure:

• To a flame-dried Schlenk tube, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol), the aryl bromide (1.2 mmol), Pd(OAc)₂ (0.05 mmol), PPh₃ (0.10 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add anhydrous toluene (5 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture for 12-24 hours, monitoring its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite, washing the pad with additional ethyl acetate.

• Wash the combined organic filtrates with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired ortho-arylated product.

Protocol 2: Rhodium-Catalyzed ortho-Olefination

This protocol outlines a general procedure for the rhodium-catalyzed ortho-olefination of 2-bromo-N,N-diethylbenzenesulfonamide with an alkene.[1]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Example Quantity	Moles (mmol)
2-bromo-N,N-diethylbenzenesulfonamide	292.19	146 mg	0.5
Alkene	Varies	1.0 mmol	1.0
[RhCp*Cl₂]₂	617.92	15.4 mg	0.025
Silver acetate (AgOAc)	166.91	167 mg	1.0
1,2-Dichloroethane (DCE)	-	2 mL	-

Procedure:

• In a sealed tube, combine 2-bromo-N,N-diethylbenzenesulfonamide (0.5 mmol), the alkene (1.0 mmol), [RhCp*Cl₂]₂ (0.025 mmol), and AgOAc (1.0 mmol).

• Add 1,2-dichloroethane (2 mL) to the tube.

• Seal the tube and heat the mixture at 80-100 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a short pad of silica gel, eluting with dichloromethane or ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the ortho-olefinated product.

Data Summary and Substrate Scope

The following table provides a hypothetical summary of expected outcomes for the ortho-arylation of 2-bromo-N,N-diethylbenzenesulfonamide with various aryl bromides, based on literature for similar directing groups. Actual yields may vary and require optimization.

Entry	Aryl Bromide	Expected Product	Anticipated Yield (%)
1	4-Bromotoluene	2-bromo-6-(p-tolyl)-N,N-diethylbenzenesulfonamide	70-85
2	4-Bromoanisole	2-bromo-6-(4-methoxyphenyl)-N,N-diethylbenzenesulfonamide	65-80
3	1-Bromo-4-(trifluoromethyl)benzene	2-bromo-N,N-diethyl-6-(4-(trifluoromethyl)phenyl)benzenesulfonamide	50-70
4	3-Bromopyridine	2-bromo-N,N-diethyl-6-(pyridin-3-yl)benzenesulfonamide	45-65

Conclusion and Future Outlook

2-bromo-N,N-diethylbenzenesulfonamide represents a promising directing group for C-H activation strategies in organic synthesis. Its robust nature, strong coordinating ability, and the presence of a bromine handle for further functionalization make it a valuable tool for the construction of complex molecular architectures. The representative protocols provided herein for palladium-catalyzed arylation and rhodium-catalyzed olefination serve as a starting point for researchers to explore the synthetic potential of this directing group. Further investigations into the scope of compatible coupling partners and the development of enantioselective transformations will undoubtedly expand the utility of this and related sulfonamide directing groups in the fields of medicinal chemistry and materials science.

References

• Sharma, S., & Park, C. H. (2021). The Role of Sulphonamides and N-Sulphonyl Ketimines/Aldimines as Directing Groups in the Field of C-H Activation. Catalysts, 11(7), 843. [Link]

• Brasche, G., García-Fortanet, J., & Buchwald, S. L. (2008). Twofold C–H Functionalization: Palladium-catalyzed ortho Arylation of Anilides. Organic letters, 10(11), 2207–2210. [Link]

• Albiol-Chiva, J., & Peris, E. (2021). The ortho effect in directed C–H activation. Chemical Science, 12(10), 3576–3587. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2010). The application of poly(N, N'-dibromo-N-ethyl-benzene-1,3-disulfonamide) and N, N, N', N'-tetrabromobenzene-1,3-disulfonamide as catalysts for one-pot synthesis of 2-aryl-1-arylmethyl-1H-1,3-benzimidazoles and 1,5-benzodiazepines, and new reagents for synthesis of benzimidazoles. Molecular diversity, 14(2), 249–256. [Link]

• Khazaei, A., Saednia, S., Roshani, L., & Kazem-Rostami, M. (2015). Synthesis, Characterization, and Application of Poly(N,N′-dibromo-N-ethylnaphthyl-2,7-disulfonamide) as an Efficient Reagent for the Synthesis of 2-Arylbenzimidazole and 2-Aryl-1-arylmethyl-1H-1,3-benzimidazole Derivatives. Organic Chemistry International, 2015, 1-6. [Link]

• Li, X., & Li, C. J. (2018). Transient Directing Groups for Transformative C-H Activation by Synergistic Metal Catalysis. Chem, 4(2), 199–222. [Link]

• Liu, B., Fan, Y., Gao, Y., Sun, C., Xu, C., & Zhu, J. (2013). Rhodium(III)-catalyzed N-nitroso-directed C-H olefination of arenes. High-yield, versatile coupling under mild conditions. Journal of the American Chemical Society, 135(1), 468–473. [Link]

• Parthasarathy, K., & Bolm, C. (2014). Rhodium(III)‐catalyzed selective ortho‐olefinations of N‐acyl and N‐aroyl sulfoximines by C-H bond activation. Chemistry (Weinheim an der Bergstrasse, Germany), 20(17), 4896–4900. [Link]

• Stuart, D. R., & Fagnou, K. (2007). The catalytic cross-coupling of unactivated arenes. Science, 316(5828), 1172–1175. [Link]

• Sun, K., & Li, X. (2017). A Simple and Versatile Amide Directing Group for C–H Functionalizations. Accounts of chemical research, 50(9), 2337–2349. [Link]

• Wang, D. H., Wasa, M., Giri, R., & Yu, J. Q. (2010). Pd(II)-catalyzed C-H functionalization with N-acyloxy-N-alkoxyamides: a radical-free pathway to selectively form C-O bonds. Journal of the American Chemical Society, 132(21), 7439–7441. [Link]

• Xu, L. M., Li, B. J., Yang, Z., & Shi, Z. J. (2010). Organopalladium(IV) chemistry. Chemical Society reviews, 39(2), 712–733. [Link]

• Yeung, C. S., & Dong, V. M. (2011). Catalytic C-H functionalization of heterocycles. Chemical reviews, 111(3), 1215–1292. [Link]

• Yoo, E. J., Ma, S., Mei, T. S., & Yu, J. Q. (2011). A flexible C-H activation/intramolecular amination approach to indolines. Journal of the American Chemical Society, 133(20), 7652–7655. [Link]

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• 2. Sci-Hub. Regioselective Ortho Olefination of Aryl Sulfonamide via Rhodium-Catalyzed Direct C–H Bond Activation / The Journal of Organic Chemistry, 2014 [sci-hub.box]
• 3. ethz.ch [ethz.ch]
• 4. Twofold C–H Functionalization: Palladium-catalyzed ortho Arylation of Anilides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed decarboxylative ortho-arylation of 2-pyridyl sulfoxides with benzoyl peroxides - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol for Sonogashira coupling with 2-bromo-N,N-diethylbenzenesulfonamide

An Application Guide to the Sonogashira Coupling of 2-bromo-N,N-diethylbenzenesulfonamide with Terminal Alkynes

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This powerful transformation, catalyzed by a combination of palladium and copper complexes, proceeds under mild conditions and demonstrates remarkable tolerance for a wide array of functional groups.[1][3] Its utility is particularly pronounced in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[1][4]

This application note provides a comprehensive protocol for the Sonogashira coupling of 2-bromo-N,N-diethylbenzenesulfonamide. Aryl sulfonamides are a privileged scaffold in medicinal chemistry and drug development, valued for their therapeutic properties and synthetic versatility. The target substrate, 2-bromo-N,N-diethylbenzenesulfonamide, features an electron-withdrawing sulfonamide group ortho to the bromine atom. This electronic feature enhances the reactivity of the C-Br bond towards oxidative addition, a key step in the catalytic cycle, while also presenting potential steric considerations that must be addressed in protocol design.[5][6]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying chemical principles, justify experimental choices, and provide a framework for troubleshooting and optimization.

The Catalytic Heart: Mechanism of the Sonogashira Coupling

The widely accepted mechanism for the copper-co-catalyzed Sonogashira reaction involves two interconnected, yet independent, catalytic cycles: a palladium cycle and a copper cycle.[6][7] Understanding these cycles is critical for rational optimization and troubleshooting.

• The Palladium Cycle: This is the primary cross-coupling engine.

  • Reductive Activation: The reaction is initiated by a Pd(0) species, often generated in situ from a more stable Pd(II) precatalyst like dichlorobis(triphenylphosphine)palladium(II) ([Pd(PPh₃)₂Cl₂]).[1] The amine base or phosphine ligands in the mixture can facilitate this reduction.[1]

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the aryl-bromide bond of 2-bromo-N,N-diethylbenzenesulfonamide. This is often the rate-determining step and results in a square planar Pd(II) intermediate. The electron-withdrawing nature of the adjacent sulfonamide group facilitates this step by making the aryl halide more electrophilic.[6]

  • Transmetalation: The aryl-Pd(II) complex then receives the acetylide group from the copper cycle. This ligand exchange, known as transmetalation, forms a diorganopalladium(II) intermediate.[6]

  • Reductive Elimination: This final step involves a cis-trans isomerization followed by reductive elimination, which forms the desired C(sp²)-C(sp) bond of the product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.

• The Copper Cycle: This cycle's primary function is to activate the terminal alkyne.

  • π-Alkyne Complex Formation: The copper(I) salt (typically CuI) coordinates with the terminal alkyne.[6]

  • Deprotonation: This coordination increases the acidity of the terminal proton, allowing the amine base to deprotonate it and form a copper(I) acetylide species.[1][6]

  • Acetylide Transfer: This activated copper acetylide is the species that engages in transmetalation with the palladium center.[6]

The synergy between these two cycles allows the reaction to proceed efficiently under mild conditions.[6] However, the presence of copper can lead to the undesirable oxidative homocoupling of the alkyne (Glaser coupling), especially in the presence of oxygen.[1][7][8] Therefore, maintaining an inert, oxygen-free atmosphere is paramount.[1]

Caption: Fig. 1: The Dual Pd/Cu Catalytic Cycle

Core Protocol: Sonogashira Coupling of 2-bromo-N,N-diethylbenzenesulfonamide

This protocol provides a reliable starting point for the coupling reaction. Optimization may be required based on the specific terminal alkyne used.

Materials and Reagents

Reagent	Purity/Grade	Supplier Example	Notes
2-bromo-N,N-diethylbenzenesulfonamide	>98%	Sigma-Aldrich	The key aryl bromide substrate.
Terminal Alkyne (e.g., Phenylacetylene)	>98%	Sigma-Aldrich	Ensure it is free of peroxides, may require filtration through alumina.
Dichlorobis(triphenylphosphine)palladium(II)	>98%	Strem Chemicals	Pd(II) precatalyst. Handle in a fume hood.
Copper(I) Iodide (CuI)	>99%	Acros Organics	White/off-white solid. Discolored (green/brown) CuI should be purified.
Triethylamine (TEA) or Diisopropylamine (DIPA)	Anhydrous, >99.5%	Alfa Aesar	Serves as both base and solvent. Must be degassed before use.
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Sigma-Aldrich	Optional co-solvent, must be degassed.
Nitrogen or Argon Gas	High Purity	Airgas	For maintaining an inert atmosphere.

Equipment

• Schlenk flask or oven-dried round-bottom flask with a rubber septum

• Schlenk line or manifold for inert gas operations

• Magnetic stirrer and stir bars

• Syringes and needles for liquid transfers

• Condenser (if heating is required)

• TLC plates (e.g., silica gel 60 F₂₅₄) for reaction monitoring

• Standard glassware for work-up (separatory funnel, flasks, etc.)

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Experimental Procedure

The following procedure is based on a 1.0 mmol scale reaction.

Caption: Fig. 2: Experimental Workflow

• Inert Atmosphere Preparation: Assemble an oven-dried Schlenk flask containing a magnetic stir bar. Connect the flask to a Schlenk line and subject it to three cycles of vacuum followed by backfilling with nitrogen or argon gas. This is crucial to remove oxygen and moisture.[1]

• Addition of Solids: Under a positive pressure of inert gas, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol, 1.0 eq), [Pd(PPh₃)₂Cl₂] (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%) to the flask. The catalyst loading can be adjusted based on substrate reactivity.

• Solvent and Base Addition: Using a degassed syringe, add anhydrous triethylamine (5 mL). If a co-solvent is desired for solubility, a mixture of THF and TEA (e.g., 2:1 ratio, 6 mL total) can be used. The solvent should be thoroughly degassed by sparging with an inert gas for 15-20 minutes prior to use.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol, 1.2 eq) dropwise via syringe. A slight excess of the alkyne is used to ensure complete consumption of the aryl bromide.

• Reaction Monitoring: Stir the reaction mixture at room temperature.[2] For less reactive alkynes or sterically hindered substrates, gentle heating (40-60 °C) may be necessary. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) by periodically taking small aliquots. The disappearance of the starting aryl bromide spot indicates reaction completion, which typically occurs within 2-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with diethyl ether or ethyl acetate (20 mL) and filter it through a pad of Celite® to remove the catalyst residues and amine salts.[2] Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl (2 x 15 mL) to remove copper salts, water (15 mL), and brine (15 mL).[2] Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

• Purification: The resulting crude product is typically purified by flash column chromatography on silica gel. The appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) should be determined by TLC analysis.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Reaction Optimization and Scope

The conditions outlined above serve as a general guideline. The table below provides starting points for various classes of terminal alkynes.

Terminal Alkyne (R')	Catalyst Loading (mol%)	Base/Solvent	Temp. (°C)	Typical Time (h)	Notes
Aromatic (e.g., Phenylacetylene)	Pd: 1-2%, Cu: 2-4%	TEA or DIPA	RT - 40	2 - 6	Generally high reactivity. Monitor for Glaser homocoupling (visualized as a separate spot on TLC).
Aliphatic (e.g., 1-Octyne)	Pd: 2-3%, Cu: 4-6%	TEA/THF (1:1)	40 - 50	4 - 12	Slightly less reactive than aromatic alkynes. May require gentle heating to achieve a reasonable rate.
Silyl-Protected (e.g., TMS-acetylene)	Pd: 1-2%, Cu: 2-4%	DIPA/THF (1:2)	RT	1 - 4	Highly reactive. The TMS group can be easily removed post-coupling using TBAF or K₂CO₃ in methanol.
Propargylic Alcohols (e.g., Propargyl alcohol)	Pd: 2-4%, Cu: 5-8%	TEA	50 - 60	6 - 18	The hydroxyl group can coordinate to the metals, potentially slowing the reaction. Higher catalyst loading may be beneficial.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst (Pd(0) not formed).2. Insufficiently degassed solvents (O₂ present).3. Poor quality CuI.4. Low reaction temperature.	1. Use a fresh bottle of catalyst or a different precatalyst.2. Ensure rigorous degassing of all solvents and inert atmosphere setup.3. Purify CuI or use a new batch.4. Gradually increase temperature to 40-60°C.
Glaser Homocoupling Product	Presence of oxygen in the reaction mixture.	Improve inert gas technique; ensure all reagents and solvents are thoroughly deoxygenated.
De-bromination of Starting Material	Presence of water; side reaction promoted by base.	Use anhydrous solvents and reagents. Ensure glassware is scrupulously dried.
Complex Mixture of Products	Reaction temperature is too high, leading to side reactions or decomposition.	Run the reaction at a lower temperature for a longer period.

Safety and Handling

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.

• Copper(I) Iodide: Can cause irritation. Wear gloves and safety glasses.

• Amines (TEA, DIPA): Are corrosive, flammable, and have strong odors. Handle exclusively in a fume hood.

• Organic Solvents (THF, Ether, Hexanes): Are highly flammable. Ensure there are no ignition sources nearby.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves when performing this reaction.

References

• Wikipedia. Sonogashira coupling. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Ye, M., et al. (2018). Sonogashira Reaction Using Arylsulfonium Salts as Cross-Coupling Partners. Semantic Scholar. [Link]

• Plenio, H., et al. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. ResearchGate. [Link]

• Barros, M. (2013). Guidelines for Sonogashira cross-coupling reactions. Sussex Drug Discovery Centre. [Link]

• Košmrlj, J., et al. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. PubMed Central. [Link]

• Ye, M., et al. (2018). Sonogashira Reaction Using Arylsulfonium Salts as Cross-Coupling Partners. ResearchGate. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. [Link]

• NROChemistry. Sonogashira Coupling. [Link]

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Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Using 2-Bromo-N,N-diethylbenzenesulfonamide

Introduction: The Strategic Importance of the Sulfonamide Moiety in Medicinal Chemistry

The sulfonamide functional group is a cornerstone of modern drug discovery, present in a significant portion of marketed pharmaceuticals.[1] Its prevalence stems from its ability to act as a versatile pharmacophore, capable of engaging in crucial hydrogen bonding interactions with biological targets, enhancing aqueous solubility, and modulating the pharmacokinetic properties of a molecule.[1] Within the vast landscape of sulfonamide-containing building blocks, 2-bromo-N,N-diethylbenzenesulfonamide emerges as a particularly valuable and versatile intermediate for the synthesis of complex pharmaceutical agents.

This substituted benzene ring, adorned with both a reactive bromine atom and a diethylsulfonamide group, offers a strategic platform for molecular elaboration. The bromine atom serves as a synthetic handle for sophisticated cross-coupling reactions, enabling the construction of intricate carbon-carbon and carbon-nitrogen bonds. Simultaneously, the sulfonamide moiety can be retained as a key structural element in the final drug candidate, contributing to its desired biological activity and physicochemical profile. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on leveraging 2-bromo-N,N-diethylbenzenesulfonamide in the synthesis of key pharmaceutical intermediates, with a focus on palladium-catalyzed cross-coupling reactions.

Part 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a paramount transformation in organic synthesis, celebrated for its mild conditions, functional group tolerance, and the commercial availability of a vast array of boronic acids and esters.[2] This palladium-catalyzed reaction facilitates the formation of a carbon-carbon bond between an organohalide and an organoboron compound, a critical step in the assembly of biaryl and heteroaryl structures prevalent in many drug molecules.[2][3]

Causality and Mechanistic Insight

The catalytic cycle of the Suzuki-Miyaura coupling is a well-understood process involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-bromo-N,N-diethylbenzenesulfonamide, forming a Pd(II) intermediate.[4]

• Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium center. This step is typically facilitated by a base, which activates the organoboron species.[4][5]

• Reductive Elimination: The two organic fragments on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.[4]

The choice of palladium source, ligand, base, and solvent system is crucial for achieving high yields and preventing side reactions. For an ortho-substituted substrate like 2-bromo-N,N-diethylbenzenesulfonamide, sterically bulky phosphine ligands are often employed to promote the reductive elimination step and enhance catalyst stability.

Application in Pharmaceutical Intermediate Synthesis

By coupling 2-bromo-N,N-diethylbenzenesulfonamide with various aryl, heteroaryl, or alkyl boronic acids, a diverse library of 2-substituted N,N-diethylbenzenesulfonamides can be generated. These products are valuable intermediates for a range of therapeutic targets, including:

• Kinase Inhibitors: Many kinase inhibitors feature a biaryl or heteroaryl-aryl core structure. The sulfonamide group can serve as a key interaction point within the kinase active site.[6][7][8]

• PARP Inhibitors: Poly(ADP-ribose) polymerase (PARP) inhibitors are a critical class of anti-cancer agents.[9][10] The scaffolds of several PARP inhibitors can be constructed using intermediates derived from Suzuki-Miyaura couplings.[11]

• Antibacterial Agents: Novel antibacterial compounds have been developed from sulfonamide scaffolds, where Suzuki coupling introduces diversity to explore structure-activity relationships.[12][13]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general method. Researchers must optimize conditions for their specific substrates.

Materials and Reagents:

Reagent/Material	Purpose
2-Bromo-N,N-diethylbenzenesulfonamide	Starting Material
Arylboronic acid	Coupling Partner (1.2 - 1.5 equiv.)
Palladium(II) acetate (Pd(OAc)₂)	Catalyst Precursor (1-5 mol%)
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	Ligand (2-10 mol%)
Potassium Phosphate (K₃PO₄), anhydrous	Base (2.0 - 3.0 equiv.)
1,4-Dioxane, anhydrous	Solvent
Water, degassed	Co-solvent
Round-bottom flask, magnetic stirrer, condenser	Reaction Vessel
Nitrogen or Argon gas supply	Inert Atmosphere
Ethyl acetate, Brine	Extraction Solvents
Anhydrous sodium sulfate (Na₂SO₄)	Drying Agent
Silica gel	Chromatography Stationary Phase

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium phosphate (2.5 equiv.).

• Catalyst Addition: In a separate vial, pre-mix the palladium(II) acetate (0.02 equiv.) and SPhos (0.04 equiv.) in a small amount of the reaction solvent. Add this catalyst mixture to the main reaction flask.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio) to the flask. The final concentration is typically 0.1-0.5 M with respect to the starting bromide.

• Degassing: Seal the flask with a septum and degas the reaction mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.[14] This step is critical to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water to quench the reaction and dilute the mixture.[14]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).[14]

• Washing & Drying: Wash the combined organic layers with brine, then dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Part 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is another indispensable tool in modern synthetic chemistry, providing a powerful method for the formation of carbon-nitrogen bonds.[15] This palladium-catalyzed cross-coupling reaction allows for the synthesis of arylamines from aryl halides and a wide range of primary and secondary amines, often under milder conditions than traditional methods.[15][16]

Causality and Mechanistic Insight

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds via a Pd(0)/Pd(II) catalytic cycle. The key difference lies in the nucleophilic partner. The reaction involves the oxidative addition of the aryl bromide to the Pd(0) catalyst, followed by coordination of the amine and subsequent deprotonation by a base to form a palladium-amido complex. The final, and often rate-limiting, step is the reductive elimination of the C-N bond to yield the arylamine product and regenerate the Pd(0) catalyst. The choice of a non-nucleophilic, sterically hindered base (e.g., sodium tert-butoxide) is critical to facilitate the deprotonation of the amine without competing in side reactions.

Application in Pharmaceutical Intermediate Synthesis

The Buchwald-Hartwig amination of 2-bromo-N,N-diethylbenzenesulfonamide opens a direct route to 2-amino-N,N-diethylbenzenesulfonamide derivatives. These structures are key intermediates for:

• Di-substituted Amine Scaffolds: Introducing various primary and secondary amines allows for fine-tuning of steric and electronic properties, which is essential for optimizing ligand-receptor interactions.

• Heterocycle Synthesis: The resulting ortho-amino sulfonamide can serve as a precursor for the synthesis of fused heterocyclic systems, such as benzimidazoles or quinazolines, which are common motifs in pharmacologically active compounds.[17]

• Targeting Protein-Protein Interactions: The sulfonamide and the newly introduced amino group can act as hydrogen bond donors and acceptors, making these scaffolds suitable for disrupting protein-protein interactions.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

This reaction is highly sensitive to air and moisture. All manipulations should be performed under an inert atmosphere (e.g., in a glovebox).

Materials and Reagents:

Reagent/Material	Purpose
2-Bromo-N,N-diethylbenzenesulfonamide	Starting Material
Primary or Secondary Amine	Coupling Partner (1.1 - 1.5 equiv.)
Pd₂ (dba)₃ or a Pd Pre-catalyst	Catalyst Source (1-3 mol%)
RuPhos or XPhos	Ligand (2-6 mol%)
Sodium tert-butoxide (NaOtBu)	Base (1.5 - 2.0 equiv.)
Toluene or Dioxane, anhydrous	Solvent
Schlenk tube or sealed vial	Reaction Vessel
Nitrogen or Argon gas supply (Glovebox)	Inert Atmosphere
Diethyl ether, Saturated NH₄Cl solution	Extraction/Quenching Reagents
Anhydrous magnesium sulfate (MgSO₄)	Drying Agent
Silica gel	Chromatography Stationary Phase

Procedure:

• Reaction Setup (in a glovebox): To an oven-dried Schlenk tube or vial, add the palladium source (e.g., Pd₂(dba)₃, 0.01 equiv.), the phosphine ligand (e.g., RuPhos, 0.02 equiv.), and the base (sodium tert-butoxide, 1.5 equiv.).

• Add Reactants: Add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 equiv.) and the amine (1.2 equiv.) to the tube.

• Solvent Addition: Add anhydrous toluene via syringe. The final concentration is typically 0.1-0.5 M.

• Reaction: Seal the tube tightly and remove it from the glovebox. Place it in a preheated oil bath at the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the tube to room temperature. Carefully unseal and quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction: Dilute with water and extract the product with diethyl ether or ethyl acetate (3x).

• Washing & Drying: Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Data Summary: Representative Cross-Coupling Reactions

The following table summarizes typical conditions and outcomes for cross-coupling reactions involving aryl bromides similar in nature to 2-bromo-N,N-diethylbenzenesulfonamide, illustrating the versatility of these methods.

Reaction Type	Coupling Partner	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Yield (%)
Suzuki-Miyaura	Phenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	Dioxane/H₂O	100	~95
Suzuki-Miyaura	4-Fluorophenylboronic acid	P1 Precatalyst (1.5)	K₃PO₄	Dioxane/H₂O	60	Good-Excellent
Suzuki-Miyaura	2-Naphthylboronic acid	Pd₂(dba)₃ (2) / IMes (in situ)	Cs₂CO₃	Dioxane	100	~96
Buchwald-Hartwig	Piperidine	Pd₂(dba)₃ (1) / SIPr·HCl (4)	LHMDS	THF	22	98
Buchwald-Hartwig	Morpholine	Pd(OAc)₂ (2) / RuPhos (4)	NaOtBu	Toluene	100	~92
Buchwald-Hartwig	Aniline	G3-XPhos (1.5)	K₂CO₃	t-Amyl alcohol	110	~89

Yields are representative and based on similar reactions reported in the literature.[14][15]

Conclusion: A Versatile Scaffold for Modern Drug Discovery

2-Bromo-N,N-diethylbenzenesulfonamide stands out as a highly effective and versatile building block for the synthesis of pharmaceutical intermediates. Its capacity to undergo robust and high-yielding Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions allows for the systematic and efficient introduction of molecular diversity. The protocols and insights provided in this application note are intended to empower researchers to harness the full synthetic potential of this intermediate, accelerating the development of novel therapeutics across a wide range of disease areas, from oncology to infectious diseases.[7][12][18] The strategic application of these methodologies is a key enabler in the rational design and synthesis of next-generation medicines.

References

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Synthesis of 2-bromo-N-methylbenzenesulfinamide. PrepChem.com.
• 2-Bromo-N,N-diethylbenzenesulfonamide (CAS 65000-12-6)
• Synthesis of sulfonamide-based kinase inhibitors from sulfonates by exploiting the abrogated SN2 reactivity of 2,2,2-trifluoroethoxysulfonates. Organic & Biomolecular Chemistry (RSC Publishing).
• Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold.
• Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives as Potent CDK9 Inhibitors.
• Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147.
• Process for preparing parp inhibitor, crystalline forms, and uses thereof.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Suzuki Coupling. Organic Chemistry Portal.
• Recent Advances in the Synthesis of Sulfonamides Intermedi
• Computer-Aid Design of Novel Sulfonamide Derivatives as EGFR Kinase Inhibitors for Cancer Tre
• The application of poly(N, N'-dibromo-N-ethyl-benzene-1,3-disulfonamide) and N, N, N', N'-tetrabromobenzene-1,3-disulfonamide as catalysts for one-pot synthesis of 2-aryl-1-arylmethyl-1H-1,3-benzimidazoles and 1,5-benzodiazepines, and new reagents for synthesis of benzimidazoles. PubMed.
• Design and Synthesis of New JAK1 Inhibitors based on Sulfonamide-Triazine Conjug
• Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H. Benchchem.
• Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. MDPI.
• Design and synthesis of benzodiazepines as brain penetrating PARP-1 inhibitors.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.
• BROMO-OTBN: Key Intermediate for Neurological & Endocrine Drugs. Sonal.
• The sulfonadyns: a class of aryl sulfonamides inhibiting dynamin I GTPase and clathrin mediated endocytosis are anti-seizure in animal models. RSC Publishing.
• Advancements in medicinal chemistry: A comprehensive review of antibiotics, sulfonamides, β-lactams, and Azo compounds. International Journal of Chemical and Biological Sciences.
• Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity.
• Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cispl
• Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry.
• N,N-Diethylbenzenesulfonamide. PubChem.
• Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Bromo-N,N-diethyl-4-methylaniline. Benchchem.
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.

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• 10. Design and synthesis of benzodiazepines as brain penetrating PARP-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147 - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. The application of poly(N, N'-dibromo-N-ethyl-benzene-1,3-disulfonamide) and N, N, N', N'-tetrabromobenzene-1,3-disulfonamide as catalysts for one-pot synthesis of 2-aryl-1-arylmethyl-1H-1,3-benzimidazoles and 1,5-benzodiazepines, and new reagents for synthesis of benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Revolutionizing Synthesis: A Guide to Palladium-Catalyzed Cross-Coupling of 2-Bromo-N,N-diethylbenzenesulfonamide

Abstract

The palladium-catalyzed cross-coupling of aryl halides is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with unparalleled efficiency and selectivity.[1] This guide provides an in-depth exploration of the cross-coupling reactions involving 2-bromo-N,N-diethylbenzenesulfonamide, a versatile building block in the development of novel pharmaceuticals and functional materials.[2][3] We will delve into the mechanistic underpinnings of these transformations, present detailed, field-proven protocols for key reactions such as Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig couplings, and offer expert insights to empower researchers in overcoming synthetic challenges. Our focus is on not just the "how," but the critical "why" behind each experimental step, ensuring a comprehensive understanding for both seasoned chemists and newcomers to the field.

Introduction: The Strategic Importance of 2-Bromo-N,N-diethylbenzenesulfonamide

2-Bromo-N,N-diethylbenzenesulfonamide is a key intermediate in organic synthesis. Its structure, featuring a reactive bromine atom on a benzene ring and a diethylsulfonamide group, makes it a valuable precursor for a diverse array of complex molecules.[2] The sulfonamide moiety is a well-established pharmacophore, and its derivatives are known to exhibit a wide range of biological activities, including antibacterial properties.[3] The ability to functionalize the aryl ring through palladium-catalyzed cross-coupling reactions opens up a vast chemical space for drug discovery and the synthesis of advanced materials.[4]

This guide will focus on the practical application of palladium catalysis to transform this versatile substrate. We will explore how the choice of catalyst, ligand, base, and solvent can be tailored to achieve desired outcomes in several key cross-coupling reactions.

Caption: Generalized Palladium Catalytic Cycle.

The choice of ligands (L) is crucial as they modulate the electronic and steric properties of the palladium center, influencing the efficiency of each step in the catalytic cycle. [5]Electron-rich and bulky phosphine ligands, for example, can facilitate both oxidative addition and reductive elimination. [5]

Application Protocols: A Practical Guide

The following protocols are designed to be robust starting points for the cross-coupling of 2-bromo-N,N-diethylbenzenesulfonamide. Researchers should note that optimization of reaction conditions may be necessary for specific substrates.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a versatile method for creating biaryl structures. [6]It is widely favored due to the mild reaction conditions and the commercial availability and stability of boronic acids. [7] Protocol: Synthesis of 2-(Aryl)-N,N-diethylbenzenesulfonamides

• Materials:

  • 2-Bromo-N,N-diethylbenzenesulfonamide

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (1-5 mol%)

  • SPhos (2-10 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 - 3.0 equiv)

  • Anhydrous 1,4-dioxane and water (e.g., 4:1 v/v)

  • Schlenk flask or microwave vial

  • Inert atmosphere (Nitrogen or Argon)

Experimental Workflow

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• In a separate vial, pre-mix Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol) in a small amount of the reaction solvent. Add this catalyst solution to the Schlenk flask.

• Add the anhydrous dioxane/water solvent mixture (5 mL).

• Degas the reaction mixture by bubbling nitrogen or argon through the solution for 10-15 minutes.

• Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Suzuki-Miyaura Coupling Conditions

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)*
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Toluene	110	16	80-90
3	3-Pyridylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	DME/H₂O	90	24	70-85

*Yields are approximate and based on similar reactions reported in the literature. Optimization is recommended. [8]

Heck Reaction: C(sp²)–C(sp²) Bond Formation with Alkenes

The Heck reaction couples aryl halides with alkenes to form substituted alkenes, typically with high trans selectivity. [9] Protocol: Synthesis of 2-(Alkenyl)-N,N-diethylbenzenesulfonamides

• Materials:

  • 2-Bromo-N,N-diethylbenzenesulfonamide

  • Alkene (e.g., styrene, n-butyl acrylate) (1.2 - 2.0 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (1-5 mol%)

  • Tri(o-tolyl)phosphine (P(o-tol)₃) (2-10 mol%)

  • Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃) (1.5 - 2.5 equiv)

  • Anhydrous solvent (e.g., DMF, MeCN, Toluene)

Procedure:

• In a sealed reaction vessel under an inert atmosphere, combine 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol), the alkene (1.5 mmol), and the base (2.0 mmol).

• Add the palladium catalyst and ligand.

• Add the anhydrous solvent (5-10 mL).

• Stir the mixture at 80-120 °C and monitor the reaction's progress. [10]5. Upon completion, cool the mixture, dilute it with an organic solvent, and wash it with water and brine. [10]6. Dry, concentrate, and purify the product via column chromatography.

Data Presentation: Heck Reaction Conditions

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)*
1	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	100	75-85
2	n-Butyl acrylate	Pd(OAc)₂ (3)	PPh₃ (6)	K₂CO₃	MeCN	80	80-90

*Yields are generalized and may require optimization. [10]

Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling is the reaction of a terminal alkyne with an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst. [11] Protocol: Synthesis of 2-(Alkynyl)-N,N-diethylbenzenesulfonamides

• Materials:

  • 2-Bromo-N,N-diethylbenzenesulfonamide

  • Terminal alkyne (1.2 - 1.5 equiv)

  • PdCl₂(PPh₃)₂ (1-3 mol%)

  • Copper(I) iodide (CuI) (2-5 mol%)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA) (solvent and base)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Add anhydrous triethylamine (5 mL) followed by the terminal alkyne (1.2 mmol).

• Stir the reaction at room temperature to 60 °C until completion.

• Remove the solvent under reduced pressure, and partition the residue between ethyl acetate and water.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

Buchwald-Hartwig Amination: Forming C–N Bonds

The Buchwald-Hartwig amination is a powerful method for constructing aryl-nitrogen bonds. [12] Protocol: Synthesis of 2-(Amino)-N,N-diethylbenzenesulfonamides

• Materials:

  • 2-Bromo-N,N-diethylbenzenesulfonamide

  • Amine (1.1 - 1.5 equiv)

  • Pd₂(dba)₃ (1-2 mol%)

  • Xantphos or BrettPhos (2-4 mol%)

  • Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 - 2.0 equiv)

  • Anhydrous toluene or dioxane

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk flask with the palladium precursor, ligand, and base.

• Add 2-bromo-N,N-diethylbenzenesulfonamide and the amine.

• Add the anhydrous solvent.

• Seal the flask and heat to 80-110 °C with stirring.

• After the reaction is complete, cool to room temperature, and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify by column chromatography.

Conclusion

The palladium-catalyzed cross-coupling of 2-bromo-N,N-diethylbenzenesulfonamide provides a robust and versatile platform for the synthesis of a wide range of functionalized molecules. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers in drug development and materials science. By understanding the underlying principles of the catalytic cycle and carefully selecting reaction parameters, chemists can unlock the full potential of this powerful synthetic methodology. The continued development of new catalysts and ligands will undoubtedly further expand the scope and utility of these indispensable reactions. [5]

References

• Nobel Prize Committee. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences. [Link]

• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2009). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 42(10), 1505-1516. [Link]

• Macmillan Group. (2005). B-Alkyl Suzuki Couplings. Princeton University. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• PrepChem. (2023). Synthesis of 2-bromo-N-methylbenzenesulfinamide. [Link]

• Royal Society of Chemistry. (2023). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers. [Link]

• MDPI. (2020). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 25(21), 5037. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• National Institutes of Health. (2024). Stabilized Palladium Nanoparticles from Bis-(N-benzoylthiourea) Derived-PdII Complexes as Efficient Catalysts for Sustainable Cross-Coupling Reactions in Water. Molecules, 29(5), 1148. [Link]

• YouTube. (2017). Heck Reaction and Predicting The Products (Terminal Addition). [Link]

• Semantic Scholar. (2011). The Suzuki Reaction in Aqueous Media Promoted by P, N Ligands. [Link]

• American Chemical Society. (2009). Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions. Chemical Reviews, 109(2), 777-824. [Link]

• Wikipedia. Cross-coupling reaction. [Link]

• TEL. (2014). Ligand electronic influence in Pd-catalyzed C-C coupling processes. [Link]

• National Institutes of Health. (2011). Organoborane coupling reactions (Suzuki coupling). Journal of Organometallic Chemistry, 696(10), 2259-2285. [Link]

• ResearchGate. (2016). Synthesis, Characterization and Catalytic Activity of Ligand Stabilized Palladium Nanoparticle: A Catalyst Compliment to the Heck Coupling Reaction. [Link]

• YouTube. (2023). Heck Reaction example 3. [Link]

• Lumen Learning. 17.2. Palladium catalyzed couplings | Organic Chemistry II. [Link]

• Chemical Science International Journal. (2013). Synthesis and Antibacterial Activity of N,N-Diethylamide Bearing Benzenesulfonamide Derivatives. [Link]

• Google Patents. (2015). US20150126734A1 - Process for preparation of n,n-di substituted carboxamides.

• Organic Syntheses. Ethylamine, 2-bromo-, hydrobromide. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Wipf Group. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

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Application Notes and Protocols for the Synthesis of Novel Heterocyclic Compounds from 2-bromo-N,N-diethylbenzenesulfonamide

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of novel heterocyclic compounds utilizing 2-bromo-N,N-diethylbenzenesulfonamide as a versatile starting material. This guide emphasizes palladium-catalyzed cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. We delve into the mechanistic underpinnings of these transformations, offering practical, field-proven insights to facilitate their successful implementation. Detailed, step-by-step protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions are presented, complete with reagent tables, safety precautions, and troubleshooting advice. The aim is to empower researchers to leverage this accessible building block for the efficient construction of diverse, medicinally relevant heterocyclic scaffolds.

Introduction: The Strategic Value of 2-bromo-N,N-diethylbenzenesulfonamide

2-bromo-N,N-diethylbenzenesulfonamide is a commercially available and synthetically tractable building block for the construction of a wide array of heterocyclic systems. Its strategic value lies in the orthogonal reactivity of its two key functional groups: the aryl bromide and the N,N-diethylsulfonamide.

• The Aryl Bromide: This moiety serves as a prime handle for transition-metal-catalyzed cross-coupling reactions.[1][2][3] Its reactivity allows for the facile formation of new carbon-carbon and carbon-nitrogen bonds, which are central to the assembly of complex molecular architectures.[4][5][6]

• The N,N-diethylsulfonamide: While often employed as a directing group in ortho-lithiation chemistry, the sulfonamide group can also participate in cyclization reactions or be modified in later synthetic steps. Its presence can influence the electronic properties and biological activity of the final compounds.

The convergence of these functionalities in a single, stable molecule makes 2-bromo-N,N-diethylbenzenesulfonamide an attractive starting point for the synthesis of novel compounds for screening in drug discovery programs. This guide will focus on leveraging the reactivity of the aryl bromide to construct biaryl systems, arylated alkynes, and arylamines, which can be precursors to or constitute heterocyclic frameworks themselves.

Core Synthetic Strategies and Mechanistic Considerations

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry for forming C-C and C-N bonds.[3][4] These reactions generally proceed through a common catalytic cycle involving a Pd(0)/Pd(II) couple. Understanding this cycle is crucial for troubleshooting and optimizing reaction conditions.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 2-bromo-N,N-diethylbenzenesulfonamide to form a Pd(II) intermediate. This is often the rate-limiting step.

• Transmetalation (for Suzuki and Sonogashira): A second organic fragment is transferred from another metallic reagent (e.g., boron in Suzuki coupling, copper-acetylide in Sonogashira) to the palladium center.[7][8]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst.

The choice of ligand, base, and solvent is critical for the success of these reactions, as they influence the stability and reactivity of the palladium catalyst at each stage of the cycle.

Experimental Protocols

Safety First: Always conduct a thorough risk assessment before starting any new chemical synthesis. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Suzuki-Miyaura Coupling for Biaryl Synthesis

This protocol details the synthesis of N,N-diethyl-2-(4-methoxyphenyl)benzenesulfonamide, a biaryl compound that can be a precursor to various fused heterocyclic systems. The Suzuki-Miyaura reaction is renowned for its mild conditions and broad functional group tolerance.[4]

Reaction Scheme:

(Self-generated image, not from search results)

Reagent	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equiv.
2-bromo-N,N-diethylbenzenesulfonamide	294.20	1.0	294 mg	1.0
4-Methoxyphenylboronic acid	151.96	1.2	182 mg	1.2
Pd(PPh₃)₄ (Tetrakis)	1155.56	0.03	35 mg	0.03
Potassium Carbonate (K₂CO₃)	138.21	2.0	276 mg	2.0
1,4-Dioxane	-	-	4.0 mL	-
Water	-	-	1.0 mL	-

• Reaction Setup: To a 25 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 2-bromo-N,N-diethylbenzenesulfonamide (294 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and purge with nitrogen or argon for 10-15 minutes. This is crucial as the Pd(0) catalyst is sensitive to oxygen.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add Pd(PPh₃)₄ (35 mg, 0.03 mmol). Then, add degassed 1,4-dioxane (4.0 mL) and degassed water (1.0 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After cooling to room temperature, quench the reaction with 5 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure biaryl product.

Causality Behind Choices:

• Ligand (PPh₃): Triphenylphosphine is a common, robust ligand that stabilizes the Pd(0) species.

• Base (K₂CO₃): The base is essential to activate the boronic acid for the transmetalation step.[7]

• Solvent (Dioxane/Water): This solvent mixture is effective at dissolving both the organic and inorganic reagents.

Protocol 2: Sonogashira Coupling for Aryl-Alkyne Synthesis

This protocol describes the synthesis of N,N-diethyl-2-(phenylethynyl)benzenesulfonamide. The Sonogashira coupling is a powerful method for forming C(sp²)-C(sp) bonds.[2][8][9]

Reaction Scheme:

(Self-generated image, not from search results)

Reagent	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equiv.
2-bromo-N,N-diethylbenzenesulfonamide	294.20	1.0	294 mg	1.0
Phenylacetylene	102.14	1.1	125 µL	1.1
PdCl₂(PPh₃)₂	701.90	0.02	14 mg	0.02
Copper(I) Iodide (CuI)	190.45	0.04	8 mg	0.04
Triethylamine (Et₃N)	101.19	-	5.0 mL	Solvent/Base

• Reaction Setup: In an oven-dried Schlenk tube, combine 2-bromo-N,N-diethylbenzenesulfonamide (294 mg, 1.0 mmol), PdCl₂(PPh₃)₂ (14 mg, 0.02 mmol), and CuI (8 mg, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with nitrogen or argon three times.

• Solvent and Reagent Addition: Add anhydrous, degassed triethylamine (5.0 mL) followed by phenylacetylene (125 µL, 1.1 mmol) via syringe.

• Reaction: Stir the mixture at room temperature for 16 hours. The formation of a salt (triethylammonium bromide) may be observed.

• Monitoring: Monitor the reaction by TLC, looking for the disappearance of the starting aryl bromide.

• Work-up: Once complete, remove the triethylamine under reduced pressure.

• Purification: Dissolve the residue in dichloromethane (20 mL) and wash with saturated aqueous ammonium chloride (2 x 10 mL) to remove copper salts. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Causality Behind Choices:

• Catalyst System (Pd/Cu): The Sonogashira reaction traditionally uses a dual catalyst system.[10] The palladium complex facilitates the main cross-coupling cycle, while the copper(I) salt reacts with the alkyne to form a copper acetylide, which is the active species in the transmetalation step.[10]

• Base/Solvent (Et₃N): Triethylamine acts as both the base to deprotonate the terminal alkyne and as the solvent.

Protocol 3: Buchwald-Hartwig Amination for Arylamine Synthesis

This protocol outlines the synthesis of 2-(N-morpholino)-N,N-diethylbenzenesulfonamide. The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines.[3][6][11]

Reaction Scheme:

(Self-generated image, not from search results)

Reagent	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equiv.
2-bromo-N,N-diethylbenzenesulfonamide	294.20	1.0	294 mg	1.0
Morpholine	87.12	1.2	106 µL	1.2
Pd₂(dba)₃	915.72	0.01	9.2 mg	0.01
XPhos	476.62	0.03	14.3 mg	0.03
Sodium tert-butoxide (NaOtBu)	96.10	1.4	135 mg	1.4
Toluene	-	-	5.0 mL	-

• Reaction Setup (Glovebox Recommended): In a glovebox, weigh Pd₂(dba)₃ (9.2 mg, 0.01 mmol), XPhos (14.3 mg, 0.03 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol) into an oven-dried vial. Add 2-bromo-N,N-diethylbenzenesulfonamide (294 mg, 1.0 mmol).

• Solvent and Reagent Addition: Add anhydrous, degassed toluene (5.0 mL) and morpholine (106 µL, 1.2 mmol). Seal the vial tightly with a Teflon-lined cap.

• Reaction: Remove the vial from the glovebox and place it in a preheated heating block at 100 °C. Stir for 18 hours.

• Monitoring: Monitor by LC-MS for product formation and consumption of the starting material.

• Work-up: Cool the reaction to room temperature. Carefully add 5 mL of water to quench. Extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude material should be purified by column chromatography.[12]

Causality Behind Choices:

• Ligand (XPhos): Bulky, electron-rich phosphine ligands like XPhos are highly effective for Buchwald-Hartwig aminations.[11] They promote the reductive elimination step and stabilize the palladium catalyst, leading to higher yields and broader substrate scope.

• Base (NaOtBu): A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle.

• Catalyst (Pd₂(dba)₃): This is a common and effective Pd(0) precatalyst.

Workflow Visualization

The following diagram illustrates the general workflow for the palladium-catalyzed synthesis and purification of novel heterocyclic precursors.

Caption: General experimental workflow for cross-coupling reactions.

Conclusion

2-bromo-N,N-diethylbenzenesulfonamide is a powerful and versatile starting material for the synthesis of diverse heterocyclic precursors. The palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig—provide reliable and high-yielding pathways to biaryls, aryl-alkynes, and arylamines. By understanding the mechanistic principles and following these detailed protocols, researchers can effectively utilize this building block to accelerate their drug discovery and development efforts. Careful optimization of reaction parameters for specific substrates remains a key aspect of successful synthesis.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. (A representative authoritative source for palladium catalysis, though not directly cited for a specific claim in the text).
• Magano, J., & Dunetz, J. R. (2012). Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals. Chemical Reviews, 111(3), 2177–2250.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Suzuki cross-coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Retrieved from [Link] (Note: A representative URL is used as the original may not be stable).

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• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki Coupling [organic-chemistry.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

Welcome to the technical support guide for the synthesis of 2-bromo-N,N-diethylbenzenesulfonamide. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges during this multi-step synthesis. We will explore the causality behind common experimental pitfalls and provide field-proven troubleshooting strategies and detailed protocols to ensure a successful and reproducible outcome.

Overview of Synthetic Strategy

The synthesis of 2-bromo-N,N-diethylbenzenesulfonamide is typically achieved in two principal stages. First, the synthesis of the key intermediate, 2-bromobenzenesulfonyl chloride. Second, the reaction of this intermediate with diethylamine to form the final sulfonamide product. Each stage presents unique challenges, primarily related to reaction control and the inherent reactivity of the intermediates.

Caption: High-level workflow for the two-step synthesis of the target compound.

Part 1: Troubleshooting the Synthesis of 2-Bromobenzenesulfonyl Chloride (Intermediate)

The preparation of the sulfonyl chloride intermediate is the most critical phase, where the majority of yield-reducing side reactions occur. The most common route involves a Sandmeyer-type reaction starting from 2-bromoaniline.

Frequently Asked Questions (FAQs)

Q1: My reaction produced a mixture of brominated isomers (e.g., 3- or 4-bromobenzenesulfonyl chloride) instead of the pure 2-bromo product. What went wrong?

A: This issue typically arises if you are performing bromination on benzenesulfonyl chloride directly, rather than starting with a pre-brominated precursor like 2-bromoaniline. The sulfonyl chloride group is a meta-director in electrophilic aromatic substitution. However, direct bromination can be difficult to control.

• Causality: The use of a halogen carrier like FeBr₃ or AlBr₃ is necessary to polarize the bromine molecule for electrophilic attack on the benzene ring.[1] Without precise control of stoichiometry and temperature, this can lead to a mixture of isomers.

• Preventative Measure: The most reliable method to ensure regiochemical purity is to start with 2-bromoaniline and convert its amino group into the sulfonyl chloride via a Sandmeyer reaction. This approach locks in the position of the bromine atom from the start.

Q2: The Sandmeyer reaction to produce 2-bromobenzenesulfonyl chloride is failing, showing low conversion of the starting 2-bromoaniline. Why is this happening?

A: This is a common and multifaceted problem, almost always linked to the stability and reactivity of the intermediate diazonium salt.

• Causality 1: Diazonium Salt Instability. Aryl diazonium salts are notoriously unstable at elevated temperatures.[2] If the temperature during the diazotization step (reaction of 2-bromoaniline with sodium nitrite in acid) rises above 0-5 °C, the diazonium salt will prematurely decompose, often producing phenols and other byproducts, significantly reducing the yield.[2]

• Causality 2: Improper Acid Concentration. The diazotization must be carried out in a sufficiently acidic solution (e.g., 6-10 M HCl) to prevent the newly formed diazonium salt from coupling with unreacted aniline, which forms highly colored and difficult-to-remove azo impurities.[2]

• Troubleshooting Protocol:

  • Strict Temperature Control: Maintain the reaction temperature between -5 °C and 0 °C throughout the addition of sodium nitrite and the subsequent steps.[3]

  • Monitor Nitrite Addition: Use potassium iodide-starch paper to test for the presence of excess nitrous acid. A slight excess is needed to ensure full conversion, but a large excess can lead to unwanted side reactions.

  • Catalyst Integrity: Ensure the copper(I) catalyst used in the subsequent Sandmeyer step is active.

Caption: Troubleshooting logic for the critical diazonium salt formation step.

Q3: My isolated 2-bromobenzenesulfonyl chloride is contaminated with 2-bromobenzenesulfonic acid. What is the cause?

A: This indicates premature hydrolysis of the sulfonyl chloride. Sulfonyl chlorides are highly susceptible to hydrolysis, especially under non-anhydrous conditions or during aqueous workup.[4][5]

• Causality: The sulfur atom in the sulfonyl chloride is highly electrophilic and will readily react with water. This can happen if there is residual water in the reaction solvent or if the workup procedure is too slow or performed at an elevated temperature. The resulting sulfonic acid is highly polar and can be difficult to separate from the product.

• Preventative Measures:

  • Use Anhydrous Solvents: Ensure all solvents used after the sulfonyl chloride is formed are thoroughly dried.

  • Efficient Workup: Perform the aqueous workup quickly and at low temperatures (e.g., with ice-cold water). Extract the product into a non-polar organic solvent like dichloromethane or ethyl acetate immediately.[3]

  • Storage: Store the isolated 2-bromobenzenesulfonyl chloride under an inert atmosphere (nitrogen or argon) in a desiccator to prevent hydrolysis over time.[6]

Part 2: Troubleshooting the N,N-diethylbenzenesulfonamide Formation

This second stage is generally more straightforward but requires careful control of stoichiometry and conditions to avoid side products.

Frequently Asked Questions (FAQs)

Q4: The reaction between 2-bromobenzenesulfonyl chloride and diethylamine is sluggish or incomplete. How can I drive it to completion?

A: Incomplete conversion is usually due to stoichiometry issues or insufficient base.

• Causality: The reaction produces one equivalent of hydrochloric acid (HCl) for every equivalent of sulfonamide formed. This HCl will protonate the diethylamine starting material, forming diethylammonium chloride, which is not nucleophilic and will not react with the sulfonyl chloride. This effectively removes one equivalent of your amine from the reaction.

• Solution:

  • Use Excess Amine: The simplest solution is to use at least two equivalents of diethylamine. The first equivalent acts as the nucleophile, and the second acts as a base to scavenge the HCl produced.

  • Add a Non-Nucleophilic Base: Alternatively, use a slight excess (e.g., 1.1 equivalents) of diethylamine and add one equivalent of a non-nucleophilic tertiary amine like triethylamine or pyridine to act as the acid scavenger. This is often a cleaner method.

Q5: My final product is contaminated with a significant amount of 2-bromobenzenesulfonic acid. I thought I had pure starting material.

A: Even with pure 2-bromobenzenesulfonyl chloride, hydrolysis can occur during the sulfonamide formation step if conditions are not anhydrous.

• Causality: Diethylamine is often supplied as an aqueous solution or can absorb moisture from the air. If water is present in the reaction, it will compete with the diethylamine, reacting with the sulfonyl chloride to form the corresponding sulfonic acid.[7]

• Preventative Measures:

  • Use Anhydrous Reagents: Use freshly distilled or anhydrous grade diethylamine and reaction solvents (e.g., dichloromethane, THF).[8]

  • Perform Under Inert Atmosphere: Run the reaction under a nitrogen or argon atmosphere to exclude atmospheric moisture.

• Purification: The sulfonic acid impurity can be removed during workup. Wash the organic layer with a mild aqueous base like sodium bicarbonate solution. The basic wash will deprotonate the acidic sulfonic acid, forming a salt that will move into the aqueous layer, while the neutral sulfonamide product remains in the organic layer.

Validated Experimental Protocols

Protocol 1: Synthesis of 2-Bromobenzenesulfonyl Chloride via Sandmeyer Reaction[3]

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 2-bromoaniline (17.2 g, 0.1 mol).

  • Add concentrated hydrochloric acid (33 mL, ~0.4 mol) and water (33 mL).

  • Cool the resulting slurry to -5 °C in an ice-salt bath.

  • Dissolve sodium nitrite (7.25 g, 0.105 mol) in 20 mL of water and add it dropwise to the aniline slurry, ensuring the temperature does not rise above 0 °C.

  • Stir for an additional 15 minutes at 0 °C after the addition is complete.

• Sulfonylchlorination:

  • In a separate, larger flask, prepare a solution saturated with sulfur dioxide in glacial acetic acid.

  • Add copper(I) chloride (1.0 g, 0.01 mol) to this solution and cool it to 0 °C.

  • Slowly add the cold diazonium salt solution to the SO₂/CuCl solution via a cannula or dropping funnel. Vigorous nitrogen evolution will occur. Maintain the temperature below 5 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Workup and Isolation:

  • Pour the reaction mixture into 500 mL of ice-water.

  • Extract the product with dichloromethane (3 x 100 mL).

  • Wash the combined organic layers with water (100 mL), then with saturated sodium bicarbonate solution (100 mL), and finally with brine (100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-bromobenzenesulfonyl chloride, which can be purified by recrystallization from a minimal amount of cold hexanes.

Protocol 2: Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

• Reaction Setup:

  • Dissolve 2-bromobenzenesulfonyl chloride (25.6 g, 0.1 mol) in anhydrous dichloromethane (200 mL) in a flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

• Amine Addition:

  • In a separate flask, mix diethylamine (22 mL, 0.21 mol) with 50 mL of anhydrous dichloromethane.

  • Add the diethylamine solution dropwise to the stirred sulfonyl chloride solution over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction by TLC.

• Workup and Purification:

  • Wash the reaction mixture with 1 M HCl (2 x 100 mL) to remove excess diethylamine.

  • Wash with saturated sodium bicarbonate solution (100 mL) to remove any sulfonic acid byproduct.

  • Wash with brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 2-bromo-N,N-diethylbenzenesulfonamide.[9]

Summary of Common Impurities

Impurity	Likely Origin	Identification (TLC)	Prevention/Removal
2-Bromobenzenesulfonic Acid	Hydrolysis of 2-bromobenzenesulfonyl chloride.[4]	Highly polar, remains at the baseline.	Use anhydrous conditions; remove with a basic wash (e.g., NaHCO₃).
Isomeric Byproducts	Non-selective bromination of benzenesulfonyl chloride.	Similar Rf to the product, often requires GC-MS or NMR to confirm.	Start with 2-bromoaniline to ensure regioselectivity.
Azo Compounds	Side reaction during diazotization at insufficiently low pH.	Highly colored (orange/red) spots.	Maintain high acidity and low temperature during diazotization.
2-Bromophenol	Thermal decomposition of the diazonium salt intermediate.[2]	Moderately polar spot.	Maintain strict temperature control (< 5 °C) during diazotization.

References

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• Synthesis, Characterization, and Application of Poly(N,N′-dibromo-N-ethylnaphthyl-2,7-disulfonamide) as an Efficient Reagent f - SciSpace. Available at: [Link]

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• Synthesis of sulfonyl chloride substrate precursors. Available at: [Link]

• CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides - Google Patents.

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• 2-Bromobenzenesulfonyl chloride | C6H4BrClO2S | CID 520403 - PubChem. Available at: [Link]

• Sulfonamide synthesis by S-N coupling - Organic Chemistry Portal. Available at: [Link]

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• Sandmeyer reaction - Wikipedia. Available at: [Link]

• Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon - Scientific Update. Available at: [Link]

• FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents.

• The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone) - ResearchGate. Available at: [Link]

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Technical Support Center: Column Chromatography Purification of 2-bromo-N,N-diethylbenzenesulfonamide Derivatives

Welcome to the technical support center for the purification of 2-bromo-N,N-diethylbenzenesulfonamide derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the purification of this important class of chemical intermediates. Drawing from established chromatographic principles and extensive field experience, this resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues and optimize your purification workflow.

Introduction to the Challenge

The purification of 2-bromo-N,N-diethylbenzenesulfonamide and its derivatives by silica gel column chromatography can present several challenges. While the core structure is relatively stable, interactions between the molecule and the stationary phase, along with the presence of closely related impurities, can lead to poor separation, low recovery, and product degradation. The key to a successful purification lies in understanding the interplay between the analyte, the stationary phase (silica gel), and the mobile phase.

The primary interaction of concern is with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[1] Although the N,N-diethylsulfonamide group is not strongly basic, residual affinity for these acidic sites can lead to significant peak tailing, where the compound slowly leaches from the column instead of eluting as a sharp band. This guide will address this and other common problems through a practical, question-and-answer format.

Troubleshooting Guide & FAQs

This section is structured to address the most common issues encountered during the column chromatography of 2-bromo-N,N-diethylbenzenesulfonamide derivatives.

Issue 1: Poor Separation & Peak Tailing

Q1: My target compound is coming off the column, but the fractions are broad and show significant tailing on TLC. What is causing this and how can I fix it?

A1: This is the most frequent issue and is almost always caused by the interaction of your compound with the acidic surface of the silica gel. The lone pair of electrons on the sulfonamide nitrogen, while not strongly basic, can still interact with acidic protons on the silica surface, causing the molecule to "stick" and elute slowly and unevenly.

Root Cause Analysis:

• Acidic Silanol Interactions: Standard silica gel is slightly acidic and can strongly adsorb molecules with even weak basicity, leading to tailing.[1]

• Inappropriate Mobile Phase Polarity: If the mobile phase is not strong enough to effectively displace the compound from the stationary phase, tailing will occur.

Solutions:

• Deactivate the Silica Gel with Triethylamine (TEA): The most effective solution is to neutralize the acidic sites on the silica gel. This is achieved by adding a small amount of a basic modifier, like triethylamine, to your mobile phase.[2][3] TEA will preferentially bind to the acidic silanol groups, presenting a more neutral surface to your compound and dramatically improving peak shape.

  • Practical Tip: Add 0.5-1% TEA (v/v) to your chosen mobile phase (e.g., Hexane/Ethyl Acetate). You will likely need to slightly decrease the polarity of your solvent system to achieve the same Rf as without TEA.[4] Always run a TLC with the TEA-modified eluent first to confirm the new Rf value before running the column.

• Use an Alternative Stationary Phase: If your compound is particularly sensitive or if TEA interferes with downstream applications, consider using a different stationary phase.

  • Alumina (Neutral or Basic): Alumina can be a good alternative for purifying compounds that are sensitive to acidic conditions.[1]

  • Deactivated Silica Gel: Commercially available end-capped or deactivated silica gels are also an option, though often more expensive.

Q2: I see two spots on my crude TLC, but on the column, they co-elute or smear together. How can I improve the separation (resolution)?

A2: Achieving good resolution depends on maximizing the differential migration of your compounds down the column.

Root Cause Analysis:

• Suboptimal Solvent System: The chosen mobile phase is not providing sufficient selectivity between your target compound and the impurity.

• Column Overloading: Too much sample has been loaded onto the column for its size.

• Poor Column Packing: An improperly packed column with channels or cracks will lead to band broadening and poor separation.

Solutions:

• Optimize the Mobile Phase with TLC: The goal is to find a solvent system that gives your target compound an Rf value of approximately 0.2-0.35 and maximizes the distance (ΔRf) to the nearest impurity.

  • Solvent Screening: Test different solvent systems. Common choices for compounds of this polarity include gradients of ethyl acetate in hexanes, or dichloromethane in hexanes. For a related compound, 2-bromo-N-methylbenzenesulfinamide, a system of 2:1 dichloromethane/ether was effective.[5]

  • Polarity Adjustment: If the spots are too high on the TLC plate (high Rf), decrease the polarity of the mobile phase (less ethyl acetate or ether). If they are too low (low Rf), increase the polarity.

• Consider a Gradient Elution: Start with a low polarity mobile phase to allow the less polar impurities to elute first. Then, gradually increase the polarity of the mobile phase to elute your more polar target compound.[2] This sharpens the bands and can improve separation of components with close Rf values.

• Proper Sample Loading:

  • Loading Volume: Dissolve your crude sample in the minimum amount of solvent (ideally the mobile phase) to load it onto the column in a narrow band.[6]

  • Dry Loading: If your compound is not very soluble in the mobile phase, use the dry loading technique. Adsorb your crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of your column.

Issue 2: Compound Stability & Recovery

Q3: I suspect my compound is decomposing on the column. My total recovery is very low, and I see new, more polar spots appearing in my fractions. What should I do?

A3: While N,N-diethylbenzenesulfonamides are generally stable, certain functionalities on derivatives could be acid-sensitive. The acidic nature of silica gel can catalyze degradation reactions.

Solutions:

• Perform a Silica Gel Stability Test (2D TLC): This is a critical diagnostic test.

  • Spot your crude material on a TLC plate.

  • Let the plate sit on the bench for 30-60 minutes, allowing the compound to be in contact with the silica.

  • Run the TLC as usual.

  • If you see a new spot that wasn't in the initial spotting, or significant streaking from the origin, your compound is likely unstable on silica.

• Use Deactivated Silica or an Alternative Phase: As with peak tailing, the best solution is to avoid the acidic environment.

  • Flush the column with a TEA-containing solvent before loading your compound. This neutralizes the silica.[2][4]

  • Use neutral alumina as your stationary phase.

• Work Quickly and at Room Temperature: Do not leave your compound on the column for an extended period. Prepare everything in advance so you can run the column efficiently.

Experimental Protocols & Data

Protocol 1: Deactivating a Silica Gel Column with Triethylamine (TEA)

• Prepare the TEA-Modified Eluent: Prepare your chosen starting mobile phase (e.g., 10% Ethyl Acetate in Hexane) and add 0.5-1% triethylamine by volume. Mix thoroughly.

• Pack the Column: Pack your column with silica gel using the wet slurry method with your TEA-modified eluent.

• Equilibrate the Column: Pass 2-3 column volumes of the TEA-modified eluent through the packed column. This ensures all the acidic sites are neutralized. Discard the eluent that passes through.[2]

• Load the Sample: Dissolve your crude 2-bromo-N,N-diethylbenzenesulfonamide derivative in a minimal amount of the TEA-modified eluent and load it onto the column.

• Elute and Collect: Run the chromatography using the TEA-modified eluent, collecting fractions and monitoring by TLC.

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System (v/v)	Target Rf	Notes
Hexane / Ethyl Acetate (9:1 to 7:3)	0.2 - 0.35	A standard, versatile system. Adjust ratio to achieve target Rf.
Hexane / Dichloromethane (1:1 to 0:1)	0.2 - 0.35	Good for resolving less polar impurities.
Dichloromethane / Diethyl Ether (9:1 to 7:3)	0.2 - 0.35	A slightly more polar system, can provide different selectivity.[5]

Add 0.5-1% TEA to all systems if peak tailing is observed.

Visual Workflow and Decision Making

Diagram 1: General Purification Workflow

This diagram illustrates the standard workflow for purifying your target compound.

Caption: Standard workflow for column chromatography purification.

Diagram 2: Troubleshooting Decision Tree for Poor Separation

This diagram provides a logical path for troubleshooting common separation issues.

Caption: Decision tree for troubleshooting poor separation.

References

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• Roos, R. W., & Lau-Cam, C. A. (1986). General reversed-phase high-performance liquid chromatographic method for the separation of drugs using triethylamine as a competing base. Journal of Chromatography A, 370(3), 403-418. [Link]

• Janković, B., et al. (2021). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. Molecules, 26(12), 3737. [Link]

• Cirilli, R., et al. (2025). Stereoselective HPLC separation and configurational stability study of the N-nitrosamine impurity of indapamide. Journal of Chromatography A, 466622. [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. [Link]

• PubChem. 2-Chlorobenzenesulfonamide. [Link]

• Reddit r/Chempros. Advice on neutralising silica gel for column chromatography of sensitive compounds?. [Link]

• Cheméo. Chemical Properties of 2-Chlorobenzenesulfonamide (CAS 6961-82-6). [Link]

• PrepChem. Synthesis of 2-bromo-N-methylbenzenesulfinamide. [Link]

• Peci, T., et al. (2014). Investigation of tropicamide and benzalkonium chloride stability using liquid chromatography. ResearchGate. [Link]

• Chromatography Forum. use of Triethylamine. [Link]

• de Souza, B. M., et al. (2018). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate. [Link]

• Phenomenex. Column Chromatography: Principles, Procedure, and Applications. [Link]

• ResearchGate. Deactivation of silica gel?. [Link]

• van der Water, R. F., et al. (1986). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Journal of Medicinal Chemistry, 29(8), 1475-1481. [Link]

• Mohamed, S., et al. (2023). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. Molecules, 28(19), 6965. [Link]

• Ajani, O. O., et al. (2013). Synthesis and Antibacterial Activity of N,N-Diethylamide Bearing Benzenesulfonamide Derivatives. Chemical Science International Journal, 3(4), 421-432. [Link]

• MicroSolv. Ammonium Acetate or Triethylamine TEA Use with Cogent HPLC Columns. [Link]

• Sahoo, S., et al. (2019). Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations. ResearchGate. [Link]

• WO2013162390A1 - Process for preparation of high purity n-[2-(diethylamine) ethyl]-5-formyl-2,4-dimethyl-1h-pyrrole-3-carboxyamide.

• Chemistry For Everyone. (2025, January 13). What Is The Mobile Phase In Column Chromatography?. [Link]

• Zhang, Y., et al. (2022). Characterizing the Physicochemical Properties of Two Weakly Basic Drugs and the Precipitates Obtained from Biorelevant Media. Pharmaceutics, 14(3), 609. [Link]

• Sepuxianyun. (2025, December 15). [Readers Insight] Triethylamine as a Mobile Phase Additive: What Does It Do?. [Link]

• University of Calgary. Column chromatography. [Link]

• Li, M., et al. (2018). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 23(11), 2931. [Link]

• Reddit r/chemhelp. Deactivating Silica Gel with Triethylamine. [Link]

• Popa, D. S., et al. (2011). Stability-indicating methods for the enantioselective determination of dihydropyridines by high performance liquid chromatograph. Farmacia, 59(4), 464-475. [Link]

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challenges in the C-H activation of substrates with 2-bromo-N,N-diethylbenzenesulfonamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers navigating the complexities of C-H activation. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding a particularly challenging substrate: 2-bromo-N,N-diethylbenzenesulfonamide. Our goal is to equip you with the foundational knowledge and practical protocols to overcome common hurdles and achieve successful C-H functionalization.

Core Challenge Analysis: A Tale of Two Pathways

The primary difficulty in the functionalization of 2-bromo-N,N-diethylbenzenesulfonamide arises from a fundamental competition. The palladium catalyst, essential for the desired C-H activation at the ortho-position (C6), can also readily engage with the carbon-bromine bond at the C2 position via oxidative addition. Understanding and controlling the factors that favor one pathway over the other is the key to a successful reaction.

Figure 1: Competing Reaction Pathways. The core challenge lies in directing the palladium catalyst towards the desired C-H activation pathway while suppressing the competing oxidative addition into the C-Br bond.

Troubleshooting Guide (Q&A)

This section addresses specific issues you may encounter during your experiments.

Q1: My reaction is showing low conversion to the desired C-H activated product, and I'm mostly recovering the starting material. What are the likely causes and solutions?

A: Low conversion with recovery of starting material typically points to issues with catalyst activation, reaction conditions, or inherent substrate reactivity. The N,N-diethylbenzenesulfonamide is a relatively weak directing group, and the steric hindrance from the adjacent bromine can suppress reactivity.[1][2]

Probable Causes & Suggested Solutions:

Probable Cause	Explanation & Solution
Insufficient Catalyst Activity	The chosen palladium source (e.g., Pd(OAc)₂) may not be readily forming the active catalytic species. Solution: Try a more active precatalyst like Pd(TFA)₂ or consider adding a co-catalyst or additive known to facilitate the C-H activation step, such as Ag₂CO₃ or K₂CO₃.
Suboptimal Temperature	C-H activation often requires significant thermal energy to overcome the activation barrier. However, excessively high temperatures can favor the competing C-Br oxidative addition or lead to catalyst decomposition. Solution: Perform a temperature screen, starting from 80°C and increasing in 10°C increments to a maximum of 120-130°C. Monitor both product formation and byproduct generation at each step.
Weak Directing Group Engagement	The sulfonamide group's coordination to the palladium center is the crucial first step.[3] This interaction might be weak or transient. Solution: The addition of a transient directing group or a ligand that assists in the initial coordination can be beneficial. Some studies have shown that specific acids can protonate the directing group, altering its electronic properties and coordination ability.[4]
Inappropriate Solvent	The solvent can influence catalyst solubility, substrate conformation, and the stability of key intermediates. Solution: Screen a range of solvents with varying polarities. Protic solvents like t-AmylOH or HFIP can sometimes promote C-H activation, while polar aprotic solvents like DMAc or NMP are also common.

Q2: I'm observing a significant amount of a debrominated byproduct and/or products from cross-coupling at the C-Br position. How can I suppress these side reactions?

A: This is the classic selectivity problem illustrated in Figure 1. Formation of these byproducts confirms that the oxidative addition pathway is highly active under your current conditions. The primary goal is to kinetically favor the C-H activation pathway.

Strategies to Promote C-H Activation over C-Br Oxidative Addition:

• Ligand Choice: Avoid strongly electron-donating phosphine ligands, which are known to promote oxidative addition. Instead, consider using mono-protected amino acid (MPAA) ligands (e.g., Ac-Gly-OH) or other specialized ligands designed for C-H activation. These ligands are thought to stabilize the palladacycle intermediate of the C-H activation pathway.

• Oxidant Selection: The choice of oxidant is critical. For many C-H functionalization reactions, a strong oxidant is required to turn over the catalytic cycle. However, some oxidants can also promote undesirable side reactions. If your reaction involves an oxidant (e.g., for acetoxylation), screen alternatives like PhI(OAc)₂ or Oxone®.

• Additive Control: The addition of silver salts (e.g., Ag₂CO₃, AgOAc) can act as halide scavengers. If oxidative addition occurs, the silver salt can sequester the resulting bromide, potentially inhibiting subsequent deleterious pathways and favoring the desired catalytic cycle.

• Lower Reaction Temperature: As a rule of thumb, oxidative addition often has a higher activation energy than the concerted metalation-deprotonation (CMD) step of C-H activation.[5] Therefore, running the reaction at the lowest possible temperature that still allows for C-H activation can significantly improve selectivity.

Q3: How do I select an optimal starting catalyst system for this specific substrate?

A: A systematic screening approach is the most effective strategy. Given the challenges, a robust catalyst system is required. Palladium(II) sources are typically used as they can directly enter the C-H activation cycle.

Recommended Starting Points for Catalyst Screening:

Palladium Source (5-10 mol%)	Ligand (10-20 mol%)	Additive (1.5-2.5 equiv)	Solvent	Temp (°C)
Pd(OAc)₂	Ac-Gly-OH	K₂CO₃	t-AmylOH	110
Pd(TFA)₂	None	Ag₂CO₃	Dichloroethane (DCE)	100
PdCl₂(MeCN)₂	3-NO₂-Pyridine	NaOAc	DMAc	120

This table provides starting conditions. Optimization of stoichiometry and reaction time is crucial.

Frequently Asked Questions (FAQs)

FAQ 1: What is the general mechanism for palladium-catalyzed, directing group-assisted C-H activation?

A: The most widely accepted mechanism is the Concerted Metalation-Deprotonation (CMD).[4] In this process, the directing group first coordinates to the palladium(II) center, bringing it into proximity with the target ortho C-H bond. The C-H bond is then cleaved in a single, concerted step involving the metal center and a basic ligand (often an acetate or carbonate), forming a stable five- or six-membered palladacycle intermediate.[6] This intermediate is the gateway to further functionalization.

Figure 2: Generalized Catalytic Cycle. This diagram illustrates a common Pd(II)/Pd(IV) cycle for C-H functionalization, initiated by the CMD step.

FAQ 2: Can other transition metals be used for this type of transformation?

A: Yes, while palladium is the most versatile and widely used metal for this type of C-H activation,[6][7] other late transition metals like Rhodium (Rh) and Ruthenium (Ru) are also known to catalyze directing group-assisted C-H functionalization.[1][8] For particularly challenging substrates, exploring Rh(III)-catalyzed systems could be a viable alternative, as they sometimes offer complementary reactivity and selectivity profiles.

FAQ 3: How can I definitively confirm that ortho-C-H activation has occurred?

A: A combination of analytical techniques is essential for structural elucidation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is the most powerful tool. Successful ortho-functionalization will result in a change in the aromatic splitting patterns. The original doublet of doublets for the C6-H will disappear and be replaced by signals corresponding to the newly introduced functional group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the exact mass of the product, verifying that the desired atoms have been added and that the bromine atom is still present.

• X-ray Crystallography: If a crystalline product can be obtained, single-crystal X-ray diffraction provides unambiguous proof of the structure and regiochemistry.

Experimental Protocols

Protocol 1: General Procedure for Screening Reaction Conditions

This protocol is designed for initial screening to identify promising conditions.

• Preparation: To an oven-dried 2 mL reaction vial equipped with a magnetic stir bar, add 2-bromo-N,N-diethylbenzenesulfonamide (0.1 mmol, 1.0 equiv).

• Addition of Solids: Add the palladium source (0.005 - 0.01 mmol, 5-10 mol%), ligand (if used, 0.01 - 0.02 mmol, 10-20 mol%), and additive (e.g., K₂CO₃, 0.2 mmol, 2.0 equiv).

• Solvent and Reagents: Add the coupling partner (if applicable, 1.2-2.0 equiv) followed by the solvent (0.5 mL).

• Reaction: Seal the vial with a Teflon-lined cap. Place the vial in a pre-heated aluminum reaction block set to the desired temperature (e.g., 100°C).

• Monitoring: Stir the reaction for 12-24 hours. After cooling to room temperature, take an aliquot, dilute with a suitable solvent (e.g., EtOAc), filter through a small plug of silica, and analyze by LC-MS and ¹H NMR to determine conversion and product formation.

Figure 3: Troubleshooting Workflow. A logical flow for diagnosing and solving common experimental issues.

References

• Daugulis, O., Do, H.-Q., & Shabashov, D. (2009). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Accounts of Chemical Research, 42(8), 1074–1086. [Link]

• He, G., & Chen, G. (2019). Relative Strength of Common Directing Groups in Palladium-Catalyzed Aromatic C-H Activation. ScienceOpen. [Link]

• Shabashov, D., & Daugulis, O. (2010). Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization. Journal of the American Chemical Society, 132(11), 3965–3972. [Link]

• OpenChemHub. (2024). Removable and modifiable directing groups in C-H activation. YouTube. [Link]

• Kumar, A., & Kumar, V. (2015). Ortho C−H functionalization via weak coordination. ResearchGate. [Link]

• Macgregor, S. A., Roe, D. C., & Ozerov, O. V. (2009). Competition Studies of Oxidative Addition of Aryl Halides to the (PNP)Rh Fragment. Organometallics, 28(1), 324–332. [Link]

• Ahmad, N., et al. (2021). The Role of Sulphonamides and N-Sulphonyl Ketimines/Aldimines as Directing Groups in the Field of C-H Activation. PubMed. [Link]

• Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions. Chemical Reviews, 110(2), 1147–1169. [Link]

• Szabó, M. J., et al. (2021). The ortho effect in directed C–H activation. Chemical Science, 12(14), 5122–5133. [Link]

• Sharma, P., Luxami, V., & Paul, K. (2025). C–H bond halogenation: unlocking regiodivergence and enhancing selectivity through directing group strategies. Organic Chemistry Frontiers. [Link]

• Kilaru, H. D., et al. (2018). Recent Developments in C–H Activation for Materials Science in the Center for Selective C–H Activation. ACS Catalysis, 8(5), 4414–4429. [Link]

• Ruch, A. A., et al. (2016). Competing amination and C-H arylation pathways in Pd/xantphos-catalyzed transformations of binaphthyl triflates: switchable routes to chiral amines and helicene derivatives. Organic & Biomolecular Chemistry, 14(38), 9070-9082. [Link]

• Ackermann, L. (2013). Ruthenium-Catalyzed C-H Bond Activation and Functionalization. Topics in Current Chemistry, 332, 1-28. [Link]

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Technical Support Center: Stability and Handling of 2-bromo-N,N-diethylbenzenesulfonamide

Welcome to the technical support center for 2-bromo-N,N-diethylbenzenesulfonamide. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile intermediate. We understand that unexpected side reactions and product degradation can be a significant source of frustration and delay. This document provides in-depth, field-proven insights into the stability of 2-bromo-N,N-diethylbenzenesulfonamide, with a specific focus on preventing its degradation under basic conditions. Our goal is to equip you with the knowledge to troubleshoot effectively, optimize your reaction outcomes, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 2-bromo-N,N-diethylbenzenesulfonamide and what are its primary applications?

2-Bromo-N,N-diethylbenzenesulfonamide is an important synthetic intermediate.[1] Its key structural features—an aryl bromide and a sulfonamide group—make it a valuable building block in organic synthesis. The bromine atom can be readily displaced or participate in cross-coupling reactions, while the sulfonamide moiety can act as a directing group or be incorporated into the final target structure.[1] It is frequently used in the development of pharmaceutical compounds and functional materials, such as conductive polymers and optical materials.[1]

Q2: Why is this compound particularly susceptible to degradation under basic conditions?

The instability of 2-bromo-N,N-diethylbenzenesulfonamide in the presence of bases stems from the electronic properties of its structure. The potent electron-withdrawing nature of the N,N-diethylsulfamoyl group (-SO₂NEt₂) significantly influences the reactivity of the aromatic ring. This activation leads to several potential degradation pathways that can compete with your desired reaction.[1][2] Under basic conditions, the molecule can undergo changes to its structure, which affects its chemical properties.[1]

The primary degradation mechanisms are:

• Nucleophilic Aromatic Substitution (SₙAr): The base itself (e.g., hydroxide) or another nucleophile in the reaction mixture can directly attack the carbon atom bearing the bromine, leading to its displacement.[2][3]

• Benzyne Formation (Elimination-Addition): A sufficiently strong base can abstract a proton from the carbon atom adjacent (ortho) to the bromine. This is followed by the elimination of the bromide ion, generating a highly reactive and unstable "benzyne" intermediate.[4][5][6]

• Sulfonamide Hydrolysis: While generally robust, the sulfur-nitrogen bond of the sulfonamide can be cleaved under harsh hydrolytic conditions (e.g., high concentrations of aqueous base and elevated temperatures), leading to the formation of 2-bromobenzenesulfonic acid.[7][8]

Q3: What are the common experimental signs that my compound is degrading?

Identifying degradation early is crucial for troubleshooting. Key indicators include:

• Low or Inconsistent Yields: The most obvious sign is a lower-than-expected yield of your desired product.

• Complex Product Mixtures: TLC, LC-MS, or GC-MS analysis reveals multiple unexpected spots or peaks in the crude reaction mixture.

• Formation of Specific Byproducts: Identification of characteristic byproducts such as the debrominated compound (N,N-diethylbenzenesulfonamide) or a phenol derivative (2-hydroxy-N,N-diethylbenzenesulfonamide) points directly to specific degradation pathways.

• Color Changes: While not definitive, unexpected and dramatic color changes in the reaction mixture can sometimes indicate decomposition.

Troubleshooting Guide: Common Issues & Mitigation Strategies

This section addresses specific problems you may encounter during your experiments and provides a logical framework for resolving them.

Problem 1: Low Yield with Significant Formation of a Debrominated Byproduct

You've run a reaction intending to substitute or couple at the bromine position, but you isolate a significant amount of N,N-diethylbenzenesulfonamide.

• Primary Suspect: Benzyne Formation via Elimination-Addition. This pathway is highly probable if you are using a strong, sterically unhindered base (e.g., NaOH, KOH, NaNH₂, LDA). The strong base deprotonates the ring at the C6 position (ortho to the bromine). Subsequent elimination of bromide forms the benzyne intermediate.[4][5] This reactive species is then quenched (protonated) by any available proton source (solvent, trace water, etc.) to yield the undesired debrominated product.

  • Causality: The rate-determining step for this mechanism is often the initial deprotonation of the aromatic ring, which requires a potent base.[6]

• Mitigation Protocol & Corrective Actions:

  • Re-evaluate Your Choice of Base: The most critical parameter is the base. Switch from strong, hard bases to weaker, non-nucleophilic, or sterically hindered alternatives. This change disfavors the initial proton abstraction required for benzyne formation.

    Base Selection Guide for Mitigating Benzyne Formation
    Base	Typical pKₐ (Conjugate Acid)	Characteristics	Recommendation
    NaNH₂ (Sodium Amide)	~38	Extremely strong, classic for benzyne generation.[4]	Avoid
    NaOH, KOH	~15.7	Strong, can promote both benzyne and SₙAr.	Avoid unless under strict control
    K₂CO₃ (Potassium Carbonate)	~10.3	Mild, inorganic base.	Good First Choice
    Cs₂CO₃ (Cesium Carbonate)	~10.3	Similar to K₂CO₃ but more soluble in organic solvents. Often used in cross-coupling.[9]	Excellent Choice
    K₃PO₄ (Potassium Phosphate)	~12.3	Moderately strong, non-nucleophilic. Effective in many cross-coupling reactions.[10]	Recommended
    DBU (1,8-Diazabicycloundec-7-ene)	~13.5	Non-nucleophilic, organic base.	Good Alternative

  • Control the Temperature: The activation energy for benzyne formation is typically high. Running your reaction at a lower temperature can significantly slow down this degradation pathway while potentially still allowing your desired reaction to proceed, albeit more slowly. Start at room temperature or below and gradually increase only if necessary.

  • Ensure Anhydrous Conditions: While the primary goal is to prevent benzyne formation, minimizing proton sources is a secondary precaution. Use properly dried solvents and reagents to reduce the chances of quenching the benzyne intermediate back to the debrominated starting material.

• Workflow for Troubleshooting Debromination

  Troubleshooting workflow for debromination.

Problem 2: Formation of Hydroxy- or Alkoxy-Byproducts

Your reaction yields a product where the bromine atom has been replaced by an -OH or -OR group.

• Primary Suspect: Nucleophilic Aromatic Substitution (SₙAr). This occurs when a nucleophile directly attacks the electrophilic carbon attached to the bromine.[11] The electron-withdrawing sulfonamide group stabilizes the negatively charged intermediate (Meisenheimer complex), making this pathway viable.[2] Common nucleophiles are hydroxide (OH⁻) from residual water or the base itself, or alkoxides (RO⁻) if an alcohol is used as a solvent.

  • Causality: The SₙAr reaction rate is highly dependent on the strength of the electron-withdrawing group and the concentration and nucleophilicity of the attacking species.[2]

• Mitigation Protocol & Corrective Actions:

  • Implement Strict Anhydrous Conditions: The most common culprit for hydroxylation is water. Dry your solvents using appropriate methods (e.g., distillation from a drying agent, passing through activated alumina). Dry your reagents and glassware thoroughly.

  • Select a Non-Nucleophilic Base: If using a hydroxide base (NaOH, KOH), you are introducing the SₙAr reagent directly. Switch to a non-nucleophilic base as detailed in the table above (e.g., K₂CO₃, DBU).

  • Choose an Appropriate Solvent: Never use an alcohol (methanol, ethanol) as a solvent in a reaction with a strong base unless the corresponding alkoxide substitution is the desired outcome. Aprotic solvents are highly recommended.

    Solvent Selection Guide for Mitigating SₙAr
    Solvent	Type	Recommendation
    Methanol, Ethanol	Protic	Avoid . Can act as a nucleophile.
    Water	Protic	Avoid . Source of hydroxide.
    Toluene, Hexane	Aprotic, Nonpolar	Good for maintaining anhydrous conditions, but may suffer from solubility issues.
    THF, Dioxane	Aprotic, Polar	Good Choice . Generally compatible, ensure they are dry.[1]
    DMF, DMSO, Acetonitrile	Aprotic, Polar	Excellent Choice . Can accelerate SₙAr rates, so base/nucleophile control is critical, but are excellent for many coupling reactions.

• Visualizing the Competing Pathways

  Primary degradation pathways under basic conditions.

Problem 3: Cleavage of the Sulfonamide Bond

Analysis shows the presence of 2-bromobenzenesulfonic acid or related salts, indicating the S-N bond has been broken.

• Primary Suspect: Base-Catalyzed Hydrolysis. Sulfonamides are generally stable, but the S-N bond is susceptible to cleavage under forcing conditions, particularly in the presence of water at elevated temperatures.[7][8] A study on the hydrolysis of 12 different sulfonamides found that while most were stable at pH 7.0 and 9.0, degradation increased significantly under more acidic or harsher conditions.[8]

• Mitigation Protocol & Corrective Actions:

  • Minimize Water Content: As with SₙAr, hydrolysis requires water. Strict anhydrous conditions will suppress this side reaction.

  • Limit Reaction Temperature and Time: Hydrolysis is often kinetically slow. Avoid unnecessarily high temperatures or prolonged reaction times. Monitor your reaction's progress and work it up promptly upon completion.

  • Moderate Base Concentration: Use the minimum effective amount of base. Excessively high concentrations of hydroxide can increase the rate of hydrolysis.

Analytical Verification Protocols

Analytical Technique	Application and Expected Observations
Thin-Layer Chromatography (TLC)	Rapid, qualitative check. Compare the crude reaction spot(s) against standards of the starting material and expected product. The appearance of new, lower R_f spots may indicate the formation of more polar byproducts like phenols or sulfonic acids.
Liquid Chromatography-Mass Spectrometry (LC-MS)	The gold standard for reaction monitoring. Provides retention time and mass-to-charge ratio (m/z). Ideal for identifying expected products and tentatively identifying byproduct masses (e.g., M-Br+H for debromination; M-Br+OH for hydroxylation).
Gas Chromatography-Mass Spectrometry (GC-MS)	Useful for volatile, thermally stable compounds. Can be very effective for detecting and quantifying the relatively nonpolar debrominated byproduct.[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides definitive structural information. ¹H NMR can clearly show the disappearance of the proton ortho to the bromine and the appearance of a new aromatic substitution pattern in cases of debromination or SₙAr.

References

• AiFChem. (2025). 2-Bromo-N,N-diethylbenzenesulfonamide (CAS 65000-12-6): Structure, Properties and Applications.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution - The Benzyne Mechanism.
• Chemistry LibreTexts. (2024). 16.7: Benzyne.
• Borecka-Orłowska, B. et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed.
• ACS Publications. (Date not available). Intramolecular nucleophilic catalysis by the neighboring hydroxyl group in acid- and base-catalyzed hydrolysis of aromatic sulfonamides and sultones. The Journal of Organic Chemistry.
• Making Molecules. (Date not available). Benzyne, Arynes & Nucleophilic Aromatic Substitution.
• Organic Syntheses. (Date not available). benzoxazoles.
• Hsieh, S. H. et al. (2014). Cross-Coupling Reactions of Alkenylsilanols with Fluoroalkylsulfonates: Development and Optimization of a Mild and Stereospecific Coupling Process. NIH National Library of Medicine.
• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution.
• Chad's Prep. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry. YouTube.
• YMER. (Date not available). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW.
• Horváth, D. et al. (2024). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. NIH National Library of Medicine.
• A. Horvath. (2020). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of the Association of Official Analytical Chemists.

Sources

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• 3. chem.libretexts.org [chem.libretexts.org]
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• 6. Benzyne, Arynes & Nucleophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Cross-Coupling Reactions of Alkenylsilanols with Fluoroalkylsulfonates: Development and Optimization of a Mild and Stereospecific Coupling Process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Low Yields in the Amination of 2-Bromo-N,N-diethylbenzenesulfonamide

Welcome to the technical support center for the amination of 2-bromo-N,N-diethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging transformation. Low yields in C-N cross-coupling reactions can stem from a variety of factors, from catalyst selection to substrate-specific issues. Here, we provide a structured approach to troubleshooting, grounded in mechanistic principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing low conversion of my 2-bromo-N,N-diethylbenzenesulfonamide starting material?

A1: Low conversion is often due to an insufficiently active catalyst system for this sterically hindered and electron-deficient substrate. The primary causes include:

• Suboptimal Ligand Choice: The ligand may not be bulky or electron-rich enough to promote the key steps of the catalytic cycle, particularly oxidative addition and reductive elimination.

• Inactive Catalyst: The palladium or copper catalyst may not be in its active form. This can be due to poor quality reagents, inadequate pre-activation, or the presence of catalyst poisons.

• Incorrect Base: The base may not be strong enough to deprotonate the amine nucleophile, or it may be sterically hindered, preventing efficient reaction.

• Low Reaction Temperature: The energy of activation for the oxidative addition of this electron-deficient aryl bromide may not be met at lower temperatures.

Q2: My reaction is producing a significant amount of debrominated starting material (N,N-diethylbenzenesulfonamide). What is causing this?

A2: The formation of the debrominated side product is a common issue known as hydrodehalogenation. This side reaction is often competitive with the desired amination and can be promoted by:

• Presence of Water or Protic Impurities: These can act as a proton source for the hydrodehalogenation pathway.

• Suboptimal Ligand-to-Metal Ratio: An incorrect ratio can lead to catalyst species that favor hydrodehalogenation.

• Certain Bases and Solvents: Some combinations can facilitate this side reaction.

Q3: I am observing the formation of 2-hydroxy-N,N-diethylbenzenesulfonamide. How can I prevent this?

A3: The formation of the corresponding phenol is typically due to a competing hydroxylation reaction. This is more common in palladium-catalyzed reactions and can be caused by:

• Presence of Hydroxide Ions: This can arise from certain bases (like KOH) or the presence of water, especially at high temperatures.[1][2][3]

• Catalyst Decomposition: Certain palladium intermediates can react with water or hydroxide to form the phenol.[1]

Q4: Should I use a Buchwald-Hartwig (Palladium) or an Ullmann (Copper) amination for this substrate?

A4: Both methods are viable, but the choice depends on several factors, including available reagents, functional group tolerance, and cost.

• Buchwald-Hartwig Amination: Generally offers a broader substrate scope and milder reaction conditions. It is often the first choice for challenging substrates due to the extensive library of available ligands that can be fine-tuned for specific applications.[4][5]

• Ullmann Amination: This is a cost-effective alternative using copper catalysts. While historically requiring harsh conditions, modern ligand development has enabled Ullmann-type reactions at lower temperatures.[6][7][8][9] It can sometimes be more successful for specific substrates where palladium catalysis fails.

In-Depth Troubleshooting Guides

Guide 1: Problem - No Reaction or Low Conversion

If you are observing little to no consumption of your 2-bromo-N,N-diethylbenzenesulfonamide, a systematic evaluation of your reaction parameters is necessary.

Probable Causes & Recommended Solutions

Probable Cause	Recommended Solutions & Rationale
Inactive Catalyst System	For Buchwald-Hartwig (Palladium): - Use a Pre-catalyst: Palladium pre-catalysts ensure a reliable source of active Pd(0).[10] - Select a Bulky, Electron-Rich Ligand: For sterically hindered and electron-deficient aryl bromides, ligands like t-BuXPhos, XPhos, or TrixiePhos are often effective as they promote both oxidative addition and reductive elimination.[5] - Optimize Ligand:Metal Ratio: A 1:1 to 2:1 ligand-to-palladium ratio is a good starting point. For Ullmann (Copper): - Use a Cu(I) Source: CuI is a common and effective choice.[11][12] - Employ a Chelating Ligand: Ligands like 1,10-phenanthroline or N,N'-diarylbenzene-1,2-diamines can significantly enhance the reactivity of the copper catalyst.[7][9]
Ineffective Base	- Use a Strong, Non-Nucleophilic Base: For Buchwald-Hartwig, strong bases like NaOtBu, LiOtBu, or LHMDS are commonly used.[5][13] For Ullmann, K₂CO₃ or Cs₂CO₃ are often effective.[12] - Consider Base Solubility: Ensure the base is sufficiently soluble in the reaction solvent. The use of a soluble organic base like DBU can sometimes be advantageous.[14]
Inadequate Reaction Temperature	- Increase the Reaction Temperature: The electron-withdrawing sulfonamide group deactivates the aryl bromide towards oxidative addition. Increasing the temperature (e.g., from 80°C to 110°C) can overcome this activation barrier. Microwave irradiation can also be a powerful tool to accelerate the reaction.[15][16]
Solvent Effects	- Use an Appropriate Solvent: Aprotic, non-polar to polar solvents are generally preferred. Toluene, dioxane, and THF are common choices for Buchwald-Hartwig, while DMSO or DMF can be effective for Ullmann reactions.[10][12]

Guide 2: Problem - Formation of Side Products

The presence of significant side products, such as hydrodehalogenation or phenol formation, indicates that a competing reaction pathway is active.

Probable Causes & Recommended Solutions

Probable Cause	Recommended Solutions & Rationale
Hydrodehalogenation (Debromination)	- Ensure Anhydrous Conditions: Rigorously dry all reagents and solvents. Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen). - Screen Different Ligands: Some ligands are more prone to promoting hydrodehalogenation than others. A systematic screening is recommended. - Change the Base: In some cases, a weaker base may suppress this side reaction.
Phenol Formation	- Avoid Hydroxide-Containing Bases: Use bases like NaOtBu or Cs₂CO₃ instead of KOH or NaOH, especially in palladium-catalyzed reactions.[1][2][3] - Use a Specialized Ligand: Certain ligands, such as KPhos, have been specifically designed to suppress the formation of aryl alcohol side products in aminations with aqueous ammonia, a principle that can be extended to reactions where water is a contaminant.[1][2][3]
Di-arylation of the Amine	- Adjust Stoichiometry: If using a primary amine, using a slight excess of the amine can help to minimize the formation of the di-arylated product.

Visualizing the Process

Buchwald-Hartwig Catalytic Cycle

Caption: A logical workflow to diagnose and solve common amination problems.

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination

This protocol is a starting point and should be optimized for your specific amine.

• Reaction Setup: To an oven-dried vial or flask, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 equivalents).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Reagent Addition: Under the inert atmosphere, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 equivalent), the amine (1.2 equivalents), and anhydrous solvent (e.g., toluene or dioxane, to make a 0.1-0.5 M solution).

• Reaction: Stir the mixture at the desired temperature (e.g., 100°C) and monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: General Procedure for Ullmann-Type Amination

• Reaction Setup: To a reaction vial, add CuI (5-10 mol%), the ligand (e.g., 1,10-phenanthroline, 10-20 mol%), and the base (e.g., K₂CO₃, 2.0 equivalents).

• Reagent Addition: Add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 equivalent), the amine (1.5 equivalents), and a polar aprotic solvent (e.g., DMSO or DMF).

• Reaction: Seal the vial and stir the mixture at an elevated temperature (e.g., 110-130°C). Monitor the reaction progress.

• Workup and Purification: Follow a similar procedure to the Buchwald-Hartwig workup, being mindful that the high-boiling point solvent may require specific purification techniques.

References

• Choi, K., Brunn, J. N., Borate, K., Kaduskar, R., Pueyo, C. L., Shinde, H., Goetz, R., & Hartwig, J. F. (2025). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society. [Link]

• Various Authors. (n.d.). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development | Request PDF. ResearchGate. [Link]

• Choi, K., Brunn, J. N., Borate, K., Kaduskar, R., Pueyo, C. L., Shinde, H., Goetz, R., & Hartwig, J. F. (n.d.). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. eScholarship.org. [Link]

• Kashani, S. K., Jessiman, J. E., et al. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Various Authors. (2025). An Ullmann Coupling of Aryl Iodides and Amines Using an Air-Stable Diazaphospholane Ligand. ResearchGate. [Link]

• Method for synthesizing 4-(2-aminoethyl)benzsulfamide. (n.d.).

• Optimization of reaction conditions for the reaction of aryl bromide (double step). (n.d.). ResearchGate. [Link]

• Al-Amin, M., et al. (n.d.). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. PMC. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? (2018). Reddit. [Link]

• Choi, K., et al. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society. [Link]

• Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides. (n.d.). NIH. [Link]

• Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. (2023). PMC - PubMed Central. [Link]

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Photoredox-Lewis Acid Catalyst Enabled Decarboxylative Coupling of Carboxylic Acids with Aldehydes and Amines. (2026). Organic Letters - ACS Publications. [Link]

• Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. (2023). JACS Au. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). NIH. [Link]

• Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols. (n.d.). PMC - PubMed Central. [Link]

• Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism. (n.d.). ChemRxiv. [Link]

• Synthetic method of p-aminobenzenesulfonamide. (n.d.).

• Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. (2024). MDPI. [Link]

• Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides. (2023). PubMed. [Link]

• Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. (n.d.). ResearchGate. [Link]

• Microwave-Assisted Buchwald−Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. (2024). ResearchGate. [Link]

• Synthesis of 2-aminothiazole sulfonamides as potent biological agents. (2024). PubMed Central. [Link]

• Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. (2014). Organic Letters - ACS Publications. [Link]

• Synthesis of Step 1. 2-Amino-N-phenylbenzamide. (n.d.). PrepChem.com. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2024). PMC - NIH. [Link]

• Process for producing N,N-diethylaminophenols. (n.d.).

Sources

• 1. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development [escholarship.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on the Reactivity of 2-bromo-N,N-diethylbenzenesulfonamide

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and drug development professionals investigating the reactivity of 2-bromo-N,N-diethylbenzenesulfonamide. As an important intermediate in organic synthesis, understanding its reaction kinetics, particularly the profound influence of the solvent, is critical for optimizing reaction outcomes, improving yields, and minimizing impurities.[1] This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during experimentation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts regarding the reactivity of 2-bromo-N,N-diethylbenzenesulfonamide, focusing on the underlying principles of solvent interaction.

Q1: What is the primary reaction mechanism for this compound with nucleophiles?

A: The reaction of 2-bromo-N,N-diethylbenzenesulfonamide with nucleophiles predominantly follows a Nucleophilic Aromatic Substitution (SNA_r) mechanism.[2] This is not a concerted S_N2-type displacement, nor does it typically proceed via an S_N1-like cation. Instead, it's a two-step addition-elimination process.[3]

• Addition of the Nucleophile: The nucleophile attacks the carbon atom bearing the bromine (the ipso-carbon). This is typically the rate-determining step. The attack is facilitated by the electron-withdrawing nature of the ortho-sulfonamide group, which polarizes the C-Br bond and stabilizes the forming negative charge.[2]

• Formation of a Meisenheimer Complex: This first step forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[4] The negative charge is delocalized across the aromatic ring and, crucially, onto the oxygen atoms of the sulfonamide group.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the bromide ion.

Q2: How do solvents fundamentally influence the rate of an S_NAr reaction?

A: Solvents influence the reaction rate by differentially solvating the ground state (reactants) and the transition state leading to the Meisenheimer complex.[5] According to transition state theory, if the solvent stabilizes the transition state more than it stabilizes the reactants, the activation energy for the reaction is lowered, and the reaction proceeds faster.[5][6] Conversely, if the reactants are more strongly stabilized by the solvent than the transition state, the reaction will be slower.

Q3: Why are polar aprotic solvents like DMSO or DMF often recommended for this type of reaction?

A: Polar aprotic solvents (e.g., Dimethyl Sulfoxide, Dimethylformamide, Acetonitrile) are often the superior choice for S_NAr reactions for two key reasons:

• Enhanced Nucleophilicity: When using an anionic nucleophile (e.g., an alkoxide or phenoxide), these solvents are excellent at solvating the accompanying cation (e.g., Na+, K+) but poorly solvate the anion. This leaves the nucleophile "naked" and highly reactive, accelerating the initial attack on the aromatic ring.[7]

• Transition State Stabilization: The Meisenheimer complex and the transition state leading to it are large, charge-delocalized anions. Polar aprotic solvents, with their strong dipoles, can effectively stabilize this dispersed charge, lowering the activation energy and increasing the reaction rate.[7]

Q4: What is the expected impact of using polar protic solvents (e.g., ethanol, water)?

A: The effect of polar protic solvents is more complex and often leads to slower reaction rates compared to aprotic counterparts.[8] While they can dissolve ionic nucleophiles, they can also severely hinder the reaction by:

• Deactivating the Nucleophile: Protic solvents form a strong solvation shell around anionic nucleophiles via hydrogen bonding.[9] This stabilizes the nucleophile in its ground state, increasing the energy required for it to attack the electrophilic ring and thus slowing the reaction.[7]

• Competing Effects: Although a protic solvent might offer some stabilization for the charged Meisenheimer intermediate, the deactivation of the nucleophile is typically the dominant effect, resulting in an overall decrease in the reaction rate.[8]

Section 2: Troubleshooting Guide

This guide is structured to help you diagnose and resolve common issues encountered during the reaction of 2-bromo-N,N-diethylbenzenesulfonamide.

Problem 1: Reaction is extremely slow or fails to proceed.

Probable Cause	Scientific Explanation	Recommended Solution & Validation
A: Inappropriate Solvent Choice	The reaction rate is highly dependent on the solvent's ability to support the S_NAr mechanism. Nonpolar solvents (e.g., Hexane, Toluene) will fail to dissolve the nucleophile and stabilize the charged intermediate. Polar protic solvents (e.g., Methanol) can heavily solvate and deactivate the nucleophile.[7][8]	Solution: Switch to a polar aprotic solvent such as DMSO, DMF, or NMP. Validation: Perform a small-scale solvent screen. Run the reaction in parallel in three solvents (e.g., Ethanol, Acetonitrile, DMSO) under identical conditions. Monitor the consumption of starting material by TLC or LC-MS at set time points (e.g., 1h, 4h, 12h) to empirically determine the optimal solvent system.
B: Poor Solubility of Reactants	Both the sulfonamide substrate and the nucleophilic salt must be fully dissolved for the reaction to occur at a reasonable rate.[10] If either reactant is only partially soluble, the reaction becomes limited by the dissolution rate, not the intrinsic chemical kinetics.	Solution: If the primary solvent choice (e.g., Acetonitrile) results in poor solubility, switch to a more powerful polar aprotic solvent like DMSO. Gentle heating may also be employed, but monitor for potential side reactions. Validation: Before starting the reaction, test the solubility of each reactant individually in the chosen solvent at the intended reaction concentration and temperature. A clear solution should be obtained.
C: Presence of Water in the Solvent	Trace amounts of water in aprotic solvents can act as a protic impurity, deactivating the nucleophile through hydrogen bonding. This is especially problematic with highly basic, anionic nucleophiles.	Solution: Use anhydrous grade solvents (<50 ppm water). If using a base like NaH to generate the nucleophile in situ, ensure the alcohol is dry and the solvent is freshly distilled or from a sealed bottle. Validation: Before adding reactants, run a Karl Fischer titration on the solvent to confirm its water content is within an acceptable range for the reaction's sensitivity.

Problem 2: Significant formation of side products.

Probable Cause	Scientific Explanation	Recommended Solution & Validation
A: Solvent Degradation/Participation	Certain solvent/base combinations are known to be problematic. For instance, the combination of sodium hydride (NaH) with DMF can lead to an exothermic decomposition of the solvent, especially at elevated temperatures.[11] This can generate dimethylamine, which is itself a nucleophile and can compete to form an undesired N,N-dimethylamino-substituted product.	Solution: Avoid potentially reactive solvent/base combinations. If using NaH, consider switching the solvent to THF or Dioxane. Alternatively, use a non-nucleophilic base like potassium carbonate (K₂CO₃) or a hindered organic base if applicable. Validation: Analyze the crude reaction mixture by LC-MS. Search for the mass of the suspected byproduct (e.g., the product from dimethylamine addition). If detected, change the solvent or base as recommended.
B: Competing Benzyne Mechanism	Under the influence of extremely strong bases (e.g., NaNH₂, t-BuOK in some cases) and high temperatures, an alternative elimination-addition pathway via a "benzyne" intermediate can occur.[3][4] This is less common for activated substrates like this but can lead to a mixture of regioisomeric products if the nucleophile can add to either side of the benzyne triple bond.	Solution: Use the mildest base and lowest temperature sufficient to effect the desired S_NAr reaction. Avoid exceptionally strong bases unless the benzyne pathway is intended. Validation: If you observe isomeric products that cannot be explained by the standard S_NAr mechanism, it is a strong indicator of a competing pathway. Re-evaluate the base strength and reaction temperature.

Section 3: Data & Protocols for Experimental Design

Data Presentation: Impact of Solvent on S_NAr Reactivity

The choice of solvent has a dramatic and predictable effect on the rate of S_NAr reactions. The following table provides a summary of expected relative rates for a model reaction of an aryl halide with an anionic nucleophile, illustrating the principles discussed.

Solvent	Dielectric Constant (ε)	Solvent Type	Expected Relative Rate (k_rel)	Rationale
Methanol	32.6	Polar Protic	1	Strong nucleophile solvation via H-bonding significantly retards the rate.[9]
Ethanol	24.6	Polar Protic	~0.5	Similar to methanol, H-bonding deactivates the nucleophile.
Acetone	21	Polar Aprotic	~1,000	Aprotic nature prevents H-bonding, freeing the nucleophile.
Acetonitrile	37.5	Polar Aprotic	~5,000	Higher polarity than acetone further stabilizes the transition state.
DMF	36.7	Polar Aprotic	~10,000	Excellent at solvating cations, leaving a highly reactive "naked" anion.[9]
DMSO	47	Polar Aprotic	>20,000	High polarity provides superior stabilization of the Meisenheimer complex.

Note: Relative rates are illustrative and will vary based on the specific nucleophile and temperature.

Experimental Protocol: Kinetic Analysis of Solvent Effects

This protocol provides a robust method for quantifying the effect of different solvents on the reaction of 2-bromo-N,N-diethylbenzenesulfonamide with piperidine.

Objective: To determine the second-order rate constants for the S_NAr reaction in three different solvents: Ethanol, Acetonitrile, and DMSO.

Materials:

• 2-bromo-N,N-diethylbenzenesulfonamide (Substrate)

• Piperidine (Nucleophile)

• Dodecane (Internal Standard)

• Anhydrous Ethanol, Anhydrous Acetonitrile, Anhydrous DMSO

• Reaction vials with septa, magnetic stir bars

• Constant temperature bath or heating block

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.2 M stock solution of the substrate in each of the three solvents.

  • Prepare a 2.0 M stock solution of piperidine in each of the three solvents.

  • Prepare a 0.1 M solution of dodecane (internal standard) in each solvent.

• Reaction Setup:

  • For each solvent, add 4.0 mL of the substrate stock solution and 0.5 mL of the internal standard solution to a 10 mL reaction vial equipped with a stir bar.

  • Seal the vials and place them in a constant temperature bath set to 50.0 °C. Allow the solutions to thermally equilibrate for 15 minutes.

• Reaction Initiation and Monitoring:

  • To initiate the reaction, rapidly inject 0.5 mL of the corresponding 2.0 M piperidine stock solution into each vial. This creates a solution with initial concentrations of [Substrate] ≈ 0.16 M and [Piperidine] ≈ 0.2 M. Start a timer immediately.

  • At regular intervals (e.g., t = 5, 15, 30, 60, 120, 240 min), withdraw a 0.1 mL aliquot from each reaction vial.

  • Immediately quench the aliquot by diluting it into a labeled autosampler vial containing 1.0 mL of a suitable diluent (e.g., cold acetonitrile with 0.1% formic acid).

• Analysis:

  • Analyze the quenched samples by a pre-validated GC or HPLC method to determine the concentration of the remaining substrate relative to the constant concentration of the internal standard.

• Data Processing:

  • Calculate the concentration of the substrate at each time point.

  • Since the nucleophile is in excess, the reaction can be treated as pseudo-first-order. Plot ln([Substrate]) vs. time. The slope of this line will be -k_obs.

  • Calculate the second-order rate constant (k₂) using the equation: k₂ = k_obs / [Piperidine].

  • Compare the k₂ values obtained for Ethanol, Acetonitrile, and DMSO.

Section 4: Visualizing Mechanisms and Workflows

Visual aids are essential for understanding complex chemical processes and for systematic troubleshooting.

Diagram 1: S_NAr Addition-Elimination Mechanism

Caption: The S_NAr mechanism proceeds via a stabilized Meisenheimer intermediate.

Diagram 2: Troubleshooting Workflow for S_NAr Reactions

Caption: A decision tree for systematically troubleshooting common S_NAr reaction issues.

References

• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. [Link]

• University of Calgary. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions. [Link]

• American Chemical Society. (n.d.). Specific Solvent Issues with the SNAr Reaction. [Link]

• ResearchGate. (n.d.). Solvent effects on reaction rates. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Reddit. (2021). How does the solvent affect reaction rate?. [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. [Link]

• National Institutes of Health (NIH). (2024). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. [Link]

• Chemistry LibreTexts. (2019). 13.1: Factors that Affect Reaction Rates. [Link]

• Frontiers in Chemistry. (2022). How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

• Wikipedia. (n.d.). Solvent effects. [Link]

Sources

• 1. 2-Bromo-N,N-diethylbenzenesulfonamide (CAS 65000-12-6): Structure, Properties and Applications - AiFChem [aifchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Solvent effects - Wikipedia [en.wikipedia.org]
• 6. reddit.com [reddit.com]
• 7. users.wfu.edu [users.wfu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. echemi.com [echemi.com]
• 11. Specific Solvent Issues with the SNAr Reaction - Wordpress [reagents.acsgcipr.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Aryl Halide Reactivity in Cross-Coupling Reactions: 2-Bromo- vs. 2-Chloro-N,N-diethylbenzenesulfonamide

Introduction: In the landscape of modern drug discovery and development, the strategic functionalization of aromatic scaffolds is paramount. Palladium-catalyzed cross-coupling reactions, such as the Nobel Prize-winning Suzuki-Miyaura coupling, stand as indispensable tools for the construction of carbon-carbon bonds, enabling the synthesis of complex molecular architectures.[1] The choice of the aryl halide starting material is a critical determinant of reaction efficiency, influencing reaction kinetics, catalyst selection, and overall yield. This guide provides an in-depth, objective comparison of the reactivity of two key building blocks: 2-bromo-N,N-diethylbenzenesulfonamide and 2-chloro-N,N-diethylbenzenesulfonamide. This analysis is grounded in fundamental mechanistic principles and supported by illustrative experimental protocols, offering researchers, scientists, and drug development professionals a comprehensive framework for informed substrate selection and reaction optimization.

The Decisive Step: Understanding Carbon-Halogen Bond Activation

The generally accepted reactivity trend for aryl halides in palladium-catalyzed cross-coupling reactions is I > Br > Cl > F. This trend is primarily dictated by the bond dissociation energies (BDEs) of the carbon-halogen (C-X) bond. The weaker the C-X bond, the more readily it undergoes oxidative addition to the palladium(0) catalyst, which is often the rate-determining step of the catalytic cycle.

The C-Br bond is inherently weaker than the C-Cl bond due to the larger atomic radius of bromine and the longer, less effective orbital overlap with carbon. This fundamental difference in bond strength forms the basis of the expected higher reactivity of 2-bromo-N,N-diethylbenzenesulfonamide over its chloro-analogue.

Comparative Reactivity Profile: A Theoretical and Practical Overview

While direct, side-by-side kinetic studies for the Suzuki-Miyaura coupling of 2-bromo- and 2-chloro-N,N-diethylbenzenesulfonamide are not extensively reported in the literature, a wealth of data from related systems consistently demonstrates the superior reactivity of aryl bromides. The electron-withdrawing nature of the sulfonamide group can enhance the reactivity of both halides towards oxidative addition; however, the intrinsic advantage of the C-Br bond typically prevails.

This translates to several practical advantages for the bromo-substituted compound:

• Milder Reaction Conditions: Reactions with 2-bromo-N,N-diethylbenzenesulfonamide can often be conducted at lower temperatures.

• Lower Catalyst Loadings: The higher reactivity may allow for the use of lower concentrations of the palladium catalyst.

• Shorter Reaction Times: The faster rate of oxidative addition generally leads to quicker reaction completion.

• Broader Ligand Scope: A wider array of phosphine ligands can effectively facilitate the coupling of aryl bromides, whereas aryl chlorides often necessitate the use of more specialized, highly electron-rich, and sterically bulky ligands to promote the challenging C-Cl bond activation.

The following table provides an illustrative comparison of typical reaction conditions and expected outcomes for the Suzuki-Miyaura coupling of these two substrates based on general principles and data from analogous systems.

Parameter	2-Bromo-N,N-diethylbenzenesulfonamide	2-Chloro-N,N-diethylbenzenesulfonamide	Rationale & Field Insights
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/SPhos	Pd(OAc)₂/XPhos, Pd₂(dba)₃/t-Bu₃P	Aryl chlorides require more electron-rich and bulky phosphine ligands to facilitate the more difficult oxidative addition.
Typical Temperature	80-100 °C	100-120 °C or higher	The stronger C-Cl bond necessitates higher thermal energy to drive the oxidative addition step.
Expected Yield	Good to Excellent	Moderate to Good	The higher reactivity of the C-Br bond generally leads to more efficient conversion and higher product yields under optimized conditions.
Reaction Time	2-12 hours	12-24 hours	The slower oxidative addition with the chloride extends the required reaction time for complete conversion.

Experimental Validation: Synthesis and Cross-Coupling Protocols

To provide a practical context for this comparison, detailed, self-validating protocols for the synthesis of the starting materials and a representative Suzuki-Miyaura cross-coupling reaction are presented below. The causality behind experimental choices is highlighted to provide a deeper understanding of the process.

Synthesis of Starting Materials

The synthesis of both 2-bromo- and 2-chloro-N,N-diethylbenzenesulfonamide proceeds via a two-step sequence: the formation of the corresponding benzenesulfonyl chloride followed by amidation with diethylamine.

Workflow for the Synthesis of 2-Halo-N,N-diethylbenzenesulfonamide:

Caption: Synthetic route to 2-halo-N,N-diethylbenzenesulfonamides.

Protocol 1: Synthesis of 2-Bromobenzenesulfonyl Chloride

This procedure is adapted from established methods for the synthesis of substituted benzenesulfonyl chlorides.[2][3]

• Diazotization: To a stirred solution of 2-bromoaniline (17.2 g, 0.1 mol) in a mixture of concentrated hydrochloric acid (40 mL) and water (40 mL) at 0-5 °C, a solution of sodium nitrite (7.6 g, 0.11 mol) in water (20 mL) is added dropwise, maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature.

• Sulfonylchlorination: In a separate flask, a solution of sulfur dioxide in acetic acid is prepared by bubbling SO₂ gas through glacial acetic acid (100 mL) containing copper(I) chloride (2 g) at room temperature until saturation. The cold diazonium salt solution is then added portion-wise to this solution with vigorous stirring. The reaction is allowed to proceed for 2 hours at room temperature.

• Work-up and Isolation: The reaction mixture is poured onto ice (500 g) and the resulting precipitate is collected by filtration. The solid is washed with cold water and then dissolved in diethyl ether. The ethereal solution is washed with saturated sodium bicarbonate solution, water, and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield 2-bromobenzenesulfonyl chloride as a solid, which can be used in the next step without further purification.

Protocol 2: Synthesis of 2-Chloro-N,N-diethylbenzenesulfonamide

This protocol follows a similar procedure to the bromo-analogue, starting from 2-chloroaniline.

• Preparation of 2-Chlorobenzenesulfonyl Chloride: Follow the procedure in Protocol 1, substituting 2-chloroaniline (12.7 g, 0.1 mol) for 2-bromoaniline.

• Amidation: To a solution of 2-chlorobenzenesulfonyl chloride (21.1 g, 0.1 mol) in dichloromethane (200 mL) at 0 °C, diethylamine (14.6 g, 0.2 mol) is added dropwise. The reaction mixture is stirred at room temperature for 2 hours.

• Work-up and Purification: The reaction mixture is washed with 1 M HCl, water, and brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated. The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2-chloro-N,N-diethylbenzenesulfonamide.

Representative Suzuki-Miyaura Cross-Coupling Reaction

The following protocol outlines a typical Suzuki-Miyaura coupling reaction. To perform a direct comparison, two parallel reactions should be set up, one with the bromo- and one with the chloro-substrate, keeping all other parameters identical.

Experimental Workflow for Suzuki-Miyaura Coupling:

Caption: General workflow for a Suzuki-Miyaura cross-coupling experiment.

Protocol 3: Comparative Suzuki-Miyaura Coupling

• Reaction Setup: In two separate oven-dried Schlenk flasks equipped with a magnetic stir bar, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol) to one and 2-chloro-N,N-diethylbenzenesulfonamide (1.0 mmol) to the other. To each flask, add phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and a palladium catalyst/ligand system (e.g., Pd(OAc)₂ (2 mol%) and SPhos (4 mol%)).

• Solvent and Degassing: To each flask, add 10 mL of a degassed solvent mixture (e.g., toluene/water 4:1). The mixtures are then subjected to three cycles of vacuum/backfill with argon.

• Reaction: The flasks are placed in a preheated oil bath at 90 °C and stirred vigorously.

• Monitoring and Analysis: The progress of each reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) at regular intervals (e.g., every hour).

• Work-up and Isolation: Upon completion (as determined by the consumption of the starting aryl halide), the reactions are cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification and Yield Determination: The crude products are purified by flash column chromatography on silica gel. The pure fractions are collected, and the solvent is evaporated to yield the desired biaryl product. The yield for each reaction is calculated.

Interpreting the Results and Practical Implications

It is anticipated that the reaction with 2-bromo-N,N-diethylbenzenesulfonamide will proceed to completion significantly faster and potentially with a higher isolated yield than the reaction with the chloro-analogue under these identical conditions. For the chloro-substrate, achieving a comparable yield may necessitate a higher reaction temperature, a longer reaction time, and/or the use of a more sophisticated and often more expensive catalyst system.

For researchers in drug development, these findings have several key implications:

• Route Scouting and Process Development: 2-Bromo-N,N-diethylbenzenesulfonamide is the preferred starting material for initial route scouting and early-stage synthesis due to its higher reactivity and broader compatibility with standard Suzuki-Miyaura conditions.

• Cost-Effectiveness at Scale: While aryl chlorides are generally less expensive raw materials, the potentially higher cost of specialized catalysts and the longer reaction times required for their coupling can offset this initial cost advantage, particularly in large-scale manufacturing. A thorough cost-benefit analysis is crucial.

• Late-Stage Functionalization: In complex, multi-step syntheses, the milder conditions tolerated by the bromo-compound can be advantageous for preserving sensitive functional groups elsewhere in the molecule.

Conclusion

The choice between 2-bromo- and 2-chloro-N,N-diethylbenzenesulfonamide as a substrate in palladium-catalyzed cross-coupling reactions is a critical decision that impacts reaction efficiency and overall synthetic strategy. The inherent weakness of the C-Br bond compared to the C-Cl bond renders 2-bromo-N,N-diethylbenzenesulfonamide the more reactive and, in many cases, the more practical choice for laboratory-scale synthesis and initial drug discovery efforts. While advancements in catalyst technology continue to expand the utility of aryl chlorides, a comprehensive understanding of the fundamental principles of reactivity, as outlined in this guide, is essential for the rational design and successful execution of robust and efficient cross-coupling strategies in the pharmaceutical sciences.

References

• CN117551005A - Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof - Google P
• CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides - Google P

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents - MDPI. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. CN117551005A - A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives - Google Patents [patents.google.com]
• 3. CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Purity Assessment of Synthesized 2-bromo-N,N-diethylbenzenesulfonamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of a synthesized active pharmaceutical ingredient (API) is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For novel compounds such as 2-bromo-N,N-diethylbenzenesulfonamide and its derivatives, which hold potential in various therapeutic areas, a rigorous and well-defined strategy for purity assessment is paramount. This guide, compiled from a Senior Application Scientist's perspective, provides an in-depth comparison of analytical techniques, supported by experimental insights and protocols, to empower researchers in ensuring the integrity of their synthesized molecules.

The journey from a crude reaction mixture to a highly pure compound suitable for biological testing is a multi-step process demanding a strategic application of analytical methodologies. The choice of technique is dictated by the specific question at hand: Are we performing a quick in-process check? Are we quantifying known impurities? Or are we identifying unknown byproducts? This guide will navigate you through these critical decisions.

The Analytical Gauntlet: A Comparative Overview

A multi-faceted approach is often necessary for a comprehensive purity assessment. No single technique provides a complete picture; instead, they offer complementary information. The following table summarizes the key analytical methods and their respective strengths and limitations in the context of 2-bromo-N,N-diethylbenzenesulfonamide derivatives.

Technique	Principle	Information Obtained	Sensitivity	Throughput	Key Advantages	Limitations
Thin-Layer Chromatography (TLC)	Differential partitioning between a solid stationary phase and a liquid mobile phase.	Qualitative assessment of the number of components, reaction monitoring.	Low to moderate	High	Rapid, inexpensive, simple to perform.	Not quantitative, lower resolution than HPLC.
High-Performance Liquid Chromatography (HPLC)	High-pressure separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Quantitative purity (% area), retention times of impurities, method validation parameters (LOD, LOQ).[1]	High	Moderate	"Gold standard" for purity, highly reproducible, quantitative.[2]	Requires reference standards for impurity identification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Identification of volatile impurities, confirmation of molecular weight.[3]	Very High	Moderate	Excellent for volatile and semi-volatile impurities, provides structural information.[3]	Requires derivatization for non-volatile compounds, potential for thermal degradation.
Quantitative Nuclear Magnetic Resonance (qNMR)	Measurement of the NMR signal intensity of an analyte relative to a certified internal standard.[4]	Absolute purity determination without the need for a specific reference standard of the analyte.[4][5]	Moderate	Low	Provides absolute purity, structural confirmation of analyte and impurities.[4]	Lower sensitivity than chromatographic methods, requires specialized expertise.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection capabilities of mass spectrometry.	Molecular weight confirmation of the main component and impurities, structural elucidation of unknown impurities.	Very High	Moderate	Highly sensitive and specific, provides structural information on non-volatile compounds.	Matrix effects can influence quantification.

The Workflow of Purity Assessment

A logical and systematic workflow is crucial for the efficient and accurate determination of purity. The following diagram illustrates a typical workflow for assessing the purity of a synthesized 2-bromo-N,N-diethylbenzenesulfonamide derivative.

Caption: A typical workflow for the purification and purity assessment of synthesized 2-bromo-N,N-diethylbenzenesulfonamide derivatives.

Experimental Protocols: A Practical Guide

The following sections provide detailed, step-by-step methodologies for the key analytical techniques. These protocols are designed to be a starting point and may require optimization based on the specific derivative being analyzed.

Thin-Layer Chromatography (TLC): The Rapid Screening Tool

TLC is an indispensable tool for monitoring the progress of a reaction and for providing a quick qualitative assessment of the purity of the crude and purified product.[2]

Experimental Protocol:

• Plate Preparation: Use silica gel 60 F254 pre-coated aluminum plates.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture and the purified product in a volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1-2 mg/mL.

• Spotting: Using a capillary tube, spot a small amount of each sample onto the baseline of the TLC plate.

• Development: Place the plate in a developing chamber containing a suitable mobile phase. For 2-bromo-N,N-diethylbenzenesulfonamide derivatives, a good starting point for the mobile phase is a mixture of n-hexane and ethyl acetate. The ratio can be adjusted to achieve optimal separation (e.g., starting with 7:3 n-hexane:ethyl acetate).[6]

• Visualization: After the solvent front has reached the top of the plate, remove the plate and allow it to dry. Visualize the spots under UV light at 254 nm.[2] For enhanced visualization of sulfonamides, the plate can be sprayed with a fluorescamine solution (0.1 mg/mL in acetone) and viewed under UV light at 366 nm, which will show sulfonamides as yellow-green fluorescent spots.[2]

Causality Behind Choices: Silica gel is a polar stationary phase, making it suitable for the separation of moderately polar compounds like benzenesulfonamide derivatives. The n-hexane/ethyl acetate mobile phase allows for fine-tuning of the polarity to achieve good separation. UV visualization is effective due to the aromatic nature of the compounds. Fluorescamine specifically reacts with primary and secondary amines, but can also be useful for visualizing sulfonamides under certain conditions.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

HPLC is the cornerstone of purity determination, providing accurate and precise quantification of the main component and any impurities.[1][7]

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV detector is required.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.[1]

• Mobile Phase: A gradient elution is often necessary to separate impurities with a wide range of polarities. A typical mobile phase would consist of:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid A starting gradient could be: 0-20 min, 50-90% B; 20-25 min, 90% B; 25-26 min, 90-50% B; 26-30 min, 50% B.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detection at a wavelength where the benzenesulfonamide chromophore has significant absorbance (e.g., 230 nm or 254 nm).

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent (e.g., acetonitrile/water mixture) to a concentration of approximately 0.5 mg/mL.

• Data Analysis: The purity is typically calculated as the percentage of the main peak area relative to the total area of all peaks (Area % method). For accurate quantification of impurities, reference standards of those impurities are required to create calibration curves. The method should be validated according to ICH guidelines to determine parameters like Limit of Detection (LOD) and Limit of Quantification (LOQ).[1]

Causality Behind Choices: A C18 column is a nonpolar stationary phase, which works well with a polar mobile phase (reversed-phase chromatography) for separating a wide range of organic molecules. The formic acid in the mobile phase helps to protonate acidic silanols on the stationary phase and improve peak shape. A gradient elution ensures that both polar and nonpolar impurities are eluted and quantified.

Quantitative Nuclear Magnetic Resonance (qNMR): The Absolute Purity Arbiter

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a reference standard of the analyte itself.[4][5] It relies on the direct relationship between the integrated signal intensity and the number of nuclei contributing to that signal.

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard (IS): Select a certified internal standard that has a known purity, is stable, does not react with the sample, and has a simple spectrum with at least one signal that is well-resolved from the analyte signals. Maleic acid or dimethyl sulfone are common choices.

• Sample Preparation:

  • Accurately weigh a specific amount of the 2-bromo-N,N-diethylbenzenesulfonamide derivative (e.g., 10-20 mg) into an NMR tube.

  • Accurately weigh a specific amount of the internal standard (e.g., 5-10 mg) and add it to the same NMR tube.

  • Add a known volume of a deuterated solvent (e.g., DMSO-d6 or CDCl3) to completely dissolve both the sample and the internal standard.

• Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum with parameters optimized for quantitative analysis. This includes a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure complete relaxation of the nuclei between scans.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing and Calculation:

  • Carefully integrate a well-resolved signal from the analyte and a well-resolved signal from the internal standard.

  • The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Causality Behind Choices: The use of a certified internal standard of known purity allows for the direct calculation of the analyte's purity. A long relaxation delay is critical to ensure that the signal intensities are directly proportional to the number of protons, which is the fundamental principle of qNMR.[5]

Identifying the Unseen: Impurity Profiling

A crucial aspect of purity assessment is the identification of potential impurities. These can arise from starting materials, byproducts of the reaction, or degradation of the final product.

Potential Impurities in the Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide:

• Starting Materials: Unreacted 2-bromobenzenesulfonyl chloride and diethylamine.

• Byproducts:

  • Isomeric impurities: If the starting bromobenzenesulfonyl chloride contains ortho-, meta-, or para-isomers, the corresponding sulfonamide isomers will be present.

  • Hydrolysis product: 2-bromobenzenesulfonic acid, formed by the reaction of the sulfonyl chloride with water.

  • Over-alkylation products: Although less likely with a secondary amine, side reactions can sometimes occur.

• Degradation Products: Forced degradation studies (e.g., exposure to acid, base, heat, light, and oxidation) can help to identify potential degradation products that may form during storage.[8][9]

The following diagram illustrates the relationship between the synthesis and the potential impurities.

Caption: Potential sources of impurities in the synthesis of 2-bromo-N,N-diethylbenzenesulfonamide.

Conclusion: A Commitment to Quality

The purity of 2-bromo-N,N-diethylbenzenesulfonamide derivatives is not a final checkpoint but a continuous consideration throughout the synthesis and development process. By employing a strategic combination of analytical techniques, from the rapid screening capabilities of TLC to the quantitative power of HPLC and the absolute certainty of qNMR, researchers can confidently ensure the integrity of their compounds. This commitment to analytical rigor is fundamental to the generation of reliable biological data and the successful advancement of new therapeutic agents.

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A Comparative Guide to the Efficacy of 2-bromo-N,N-diethylbenzenesulfonamide in Cross-Coupling Reactions

Introduction: The Versatile Role of 2-bromo-N,N-diethylbenzenesulfonamide in Modern Synthesis

In the landscape of pharmaceutical and materials science research, the development of efficient and selective methods for carbon-carbon and carbon-heteroatom bond formation is paramount. Cross-coupling reactions have emerged as a powerful tool in this endeavor, enabling the construction of complex molecular architectures from readily available precursors. Among the vast array of coupling partners, 2-bromo-N,N-diethylbenzenesulfonamide has garnered significant attention. Its unique combination of a reactive carbon-bromine bond and the influential sulfonamide moiety makes it a versatile substrate for a variety of palladium-catalyzed transformations.

The N,N-diethylsulfonamide group is not merely a passive substituent; it can act as a powerful directing group in ortho-metalation strategies, allowing for precise functionalization of the aromatic ring.[1][2][3] This inherent reactivity, coupled with the well-established utility of aryl bromides in cross-coupling, positions 2-bromo-N,N-diethylbenzenesulfonamide as a valuable building block for the synthesis of highly substituted aromatic compounds.

This guide provides a comparative analysis of the efficacy of 2-bromo-N,N-diethylbenzenesulfonamide across several key cross-coupling methodologies: Suzuki-Miyaura, Mizoroki-Heck, Sonogashira, and Buchwald-Hartwig reactions. We will delve into the mechanistic nuances that govern its reactivity, present representative experimental protocols, and offer a comparative perspective on its performance relative to other aryl halides.

General Reactivity Principles: The Carbon-Bromine Bond in Action

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is fundamentally dictated by the strength of the carbon-halogen bond. The generally accepted order of reactivity is I > Br > Cl > F.[4] This trend is a direct consequence of the bond dissociation energies, where the weaker C-I bond undergoes oxidative addition to the palladium(0) catalyst more readily than the stronger C-Br and C-Cl bonds. This oxidative addition is often the rate-determining step of the catalytic cycle.[4]

Consequently, while 2-bromo-N,N-diethylbenzenesulfonamide is a highly effective substrate, it is generally expected to be less reactive than its iodo-analogue, potentially requiring slightly more forcing reaction conditions (e.g., higher temperatures, longer reaction times, or more specialized catalyst systems) to achieve comparable yields.[4] Conversely, it is significantly more reactive than the corresponding chloro-derivative, which often necessitates highly active and specialized catalysts for efficient coupling.[5]

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures through the coupling of an aryl halide with an organoboron reagent. For 2-bromo-N,N-diethylbenzenesulfonamide, this reaction provides a direct route to a diverse array of substituted benzenesulfonamides.

Causality of Experimental Choices

The choice of catalyst, ligand, base, and solvent is critical for a successful Suzuki-Miyaura coupling. Palladium(II) acetate (Pd(OAc)₂) or tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are common palladium sources.[5][6] Phosphine ligands, such as triphenylphosphine (PPh₃) or more electron-rich and sterically demanding ligands like SPhos or XPhos, are often employed to stabilize the palladium catalyst and facilitate the catalytic cycle. The base, typically a carbonate (e.g., K₂CO₃, Cs₂CO₃) or phosphate (e.g., K₃PO₄), is essential for the transmetalation step. A mixture of a polar aprotic solvent like dioxane or THF with water is commonly used to dissolve both the organic and inorganic reagents.

Representative Experimental Protocol

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst, for instance, Pd(PPh₃)₄ (1-5 mol%), and any additional ligand if required.

• Solvent Addition: Add a degassed solvent system, typically a mixture of dioxane and water (e.g., 4:1 v/v, 5-10 mL).

• Reaction: Stir the mixture at a temperature ranging from 80 to 110 °C and monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Performance Comparison

Feature	2-bromo-N,N-diethylbenzenesulfonamide	2-iodo-N,N-diethylbenzenesulfonamide (Expected)	2-chloro-N,N-diethylbenzenesulfonamide (Expected)
Reactivity	Good	Excellent	Low
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂ with phosphine ligands	Pd(PPh₃)₄, Pd(OAc)₂	Specialized catalysts (e.g., with Buchwald or Fu ligands)
Reaction Temp.	80-110 °C	Room temperature to 80 °C	>100 °C
Yields	Good to excellent[7]	Generally higher than bromo-analogue[4]	Generally lower, highly catalyst dependent

Mizoroki-Heck Reaction: C(sp²)-C(sp²) Bond Formation with Alkenes

The Mizoroki-Heck reaction facilitates the palladium-catalyzed coupling of aryl halides with alkenes, providing a powerful method for the synthesis of substituted olefins.[8][9] 2-bromo-N,N-diethylbenzenesulfonamide serves as a competent electrophile in this transformation.

Causality of Experimental Choices

A key consideration in the Heck reaction is controlling the regioselectivity of the alkene insertion. The choice of ligand can significantly influence whether the aryl group adds to the more or less substituted carbon of the double bond.[7] For terminal alkenes, the reaction typically yields the trans-substituted product. A base, often an amine like triethylamine (Et₃N) or an inorganic base such as potassium carbonate (K₂CO₃), is required to neutralize the hydrobromic acid generated during the catalytic cycle.[10]

Representative Experimental Protocol

• Reaction Setup: In a dry, inert atmosphere Schlenk flask, dissolve 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol, 1.0 equiv.) and the alkene (1.2-2.0 equiv.) in an anhydrous solvent such as DMF, MeCN, or toluene (5-10 mL).[10]

• Reagent Addition: Add a base, for example, triethylamine (1.5-2.5 equiv.), followed by the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%) and, if necessary, a ligand (e.g., PPh₃ or a bidentate phosphine).[10]

• Reaction: Heat the mixture with stirring to a temperature typically between 80 and 120 °C.[10] Monitor the reaction's progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to ambient temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. Purify the residue via silica gel column chromatography.

Performance Comparison

Feature	2-bromo-N,N-diethylbenzenesulfonamide	2-iodo-N,N-diethylbenzenesulfonamide (Expected)	2-chloro-N,N-diethylbenzenesulfonamide (Expected)
Reactivity	Good	Excellent	Low
Typical Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂	Pd(OAc)₂	Requires highly active palladacycles or N-heterocyclic carbene (NHC) ligands
Reaction Temp.	80-120 °C	Often proceeds at lower temperatures	High temperatures (>120 °C) usually required
Yields	Moderate to good[11]	Generally high	Variable, often lower than bromo- and iodo-analogues

Sonogashira Coupling: Accessing Aryl Alkynes

The Sonogashira coupling is a highly reliable method for the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[12][13] This reaction typically employs a dual catalyst system of palladium and a copper(I) co-catalyst.[13]

Causality of Experimental Choices

The palladium catalyst facilitates the oxidative addition of the aryl bromide, while the copper(I) co-catalyst (often CuI) is believed to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.[14] An amine base, such as triethylamine or diisopropylamine, is used both as the base and often as the solvent. The choice of phosphine ligand can be crucial, with triphenylphosphine being a common choice. Copper-free Sonogashira protocols have also been developed, which can be advantageous for substrates sensitive to copper.

Representative Experimental Protocol

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add 2-bromo-N,N-diethylbenzenesulfonamide (1.0 mmol, 1.0 equiv.), the terminal alkyne (1.1-1.5 equiv.), a palladium catalyst such as PdCl₂(PPh₃)₂ (1-3 mol%), and a copper(I) co-catalyst like CuI (1-5 mol%).[15]

• Solvent and Base: Add an anhydrous amine solvent, such as triethylamine or a mixture of THF and an amine base (e.g., diisopropylamine).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove insoluble salts. Concentrate the filtrate and dissolve the residue in an organic solvent.

• Purification: Wash the organic solution with aqueous ammonium chloride and brine. Dry the organic layer, concentrate, and purify the product by column chromatography.

Performance Comparison

Feature	2-bromo-N,N-diethylbenzenesulfonamide	2-iodo-N,N-diethylbenzenesulfonamide (Expected)	2-chloro-N,N-diethylbenzenesulfonamide (Expected)
Reactivity	Good	Excellent	Very Low
Catalyst System	Pd/Cu co-catalysis is standard	Pd/Cu or copper-free conditions are often effective[16]	Requires highly specialized and active catalyst systems
Reaction Temp.	Room temperature to moderate heating	Often proceeds efficiently at room temperature	High temperatures are typically necessary
Yields	Good to high[15]	Generally very high	Generally low and highly substrate/catalyst dependent

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, coupling an aryl halide with an amine in the presence of a palladium catalyst and a strong base. While the primary focus of this guide is on C-C bond formation, it is important to note the potential of 2-bromo-N,N-diethylbenzenesulfonamide in C-N couplings, particularly in the synthesis of tri-substituted aniline derivatives.

Causality of Experimental Choices

This reaction typically requires a strong, non-nucleophilic base, such as sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS), to deprotonate the amine and facilitate the catalytic cycle. The choice of ligand is critical, with bulky, electron-rich phosphine ligands developed by Buchwald (e.g., SPhos, XPhos) and Hartwig being particularly effective. These ligands promote both the oxidative addition and the reductive elimination steps.

Representative Experimental Protocol

• Reaction Setup: In a glovebox or under an inert atmosphere, combine a palladium precatalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., BINAP or a Buchwald ligand), and a strong base (e.g., NaOt-Bu) in a dry Schlenk tube.[17]

• Reagent Addition: Add a solution of 2-bromo-N,N-diethylbenzenesulfonamide (1.0 equiv.) and the amine (1.1-1.5 equiv.) in an anhydrous solvent like toluene or dioxane.

• Reaction: Heat the mixture to a temperature typically between 80 and 110 °C. Monitor the reaction by GC-MS or LC-MS.

• Work-up: After cooling, quench the reaction with water and extract with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.

Performance Comparison

Feature	2-bromo-N,N-diethylbenzenesulfonamide	2-iodo-N,N-diethylbenzenesulfonamide (Expected)	2-chloro-N,N-diethylbenzenesulfonamide (Expected)
Reactivity	Good	Excellent	Low
Catalyst System	Pd with bulky, electron-rich phosphine ligands[17]	Pd with a wider range of phosphine ligands	Requires highly active, specialized catalyst systems
Base	Strong, non-nucleophilic base (e.g., NaOt-Bu)	Strong, non-nucleophilic base	Strong, non-nucleophilic base
Yields	Good to excellent[18][19]	Generally higher than bromo-analogue[4]	Variable, often requires catalyst optimization

Conclusion

2-bromo-N,N-diethylbenzenesulfonamide stands out as a robust and versatile substrate for a range of palladium-catalyzed cross-coupling reactions. Its reactivity profile makes it a reliable choice for Suzuki-Miyaura, Mizoroki-Heck, Sonogashira, and Buchwald-Hartwig couplings, consistently providing good to excellent yields under well-established conditions. While its iodo-counterpart may offer faster reaction rates and milder conditions, the bromo-derivative often presents a more cost-effective and readily available alternative without a significant compromise in performance for many applications. The presence of the N,N-diethylsulfonamide moiety also opens up possibilities for directed ortho-metalation, further enhancing its synthetic utility. For researchers and drug development professionals, 2-bromo-N,N-diethylbenzenesulfonamide represents a key building block for the efficient construction of complex, functionalized aromatic systems.

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Unraveling the Impurity Profile: A Comparative Analysis of Byproducts in the Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

For researchers, scientists, and drug development professionals, the purity of an active pharmaceutical ingredient (API) is paramount. Even minute impurities can have significant impacts on efficacy, safety, and stability. This guide provides an in-depth analysis of the byproducts generated during the synthesis of 2-bromo-N,N-diethylbenzenesulfonamide, a key intermediate in the development of various therapeutic agents. By understanding the origins of these impurities, comparing synthetic strategies, and employing robust analytical methodologies, researchers can optimize reaction conditions to ensure the highest possible purity of the final compound.

The synthesis of 2-bromo-N,N-diethylbenzenesulfonamide typically proceeds via the reaction of 2-bromobenzenesulfonyl chloride with diethylamine, often under Schotten-Baumann conditions. While seemingly straightforward, this reaction can be accompanied by the formation of several byproducts that complicate purification and compromise the quality of the final product. This guide will dissect the common and less obvious side reactions, offer a comparative look at analytical techniques for their identification and quantification, and provide detailed experimental protocols to empower researchers in their synthetic endeavors.

The Genesis of Impurities: A Mechanistic Perspective

The formation of byproducts in the synthesis of 2-bromo-N,N-diethylbenzenesulfonamide can be attributed to several competing reaction pathways and the inherent reactivity of the starting materials and intermediates.

Hydrolysis of the Starting Material: The Persistent Problem of Water

One of the most common impurities is 2-bromobenzenesulfonic acid, which arises from the hydrolysis of the starting material, 2-bromobenzenesulfonyl chloride.[1] Sulfonyl chlorides are highly reactive electrophiles and are susceptible to attack by water, which can be present as a trace impurity in solvents or introduced from the atmosphere.[2] This reaction is often accelerated by the basic conditions used to scavenge the HCl generated during the primary reaction.

Reaction Mechanism: Hydrolysis of 2-bromobenzenesulfonyl chloride

Caption: Hydrolysis of 2-bromobenzenesulfonyl chloride to form 2-bromobenzenesulfonic acid.

Impurities from the Precursor: The Domino Effect

The purity of the starting 2-bromobenzenesulfonyl chloride is critical. Impurities present in this precursor will inevitably be carried through the reaction and may even participate in side reactions. Common methods for the synthesis of 2-bromobenzenesulfonyl chloride, such as the diazotization of 2-bromoaniline followed by reaction with sulfur dioxide and a chlorinating agent, can introduce isomeric impurities (e.g., 3- or 4-bromobenzenesulfonyl chloride) if the starting aniline is not pure.[3] Additionally, decomposition of the diazonium salt intermediate can lead to other halogenated and hydroxylated aromatic impurities.[3]

Side Reactions with the Amine: A Tale of Stoichiometry and Reactivity

While diethylamine is the intended nucleophile, its role in the reaction mixture can be more complex, especially if stoichiometry is not carefully controlled.

• Formation of N-Nitroso Diethylamine: If nitrous acid is present as a contaminant (for instance, from the synthesis of the sulfonyl chloride), it can react with the secondary amine, diethylamine, to form N-nitrosodiethylamine, a potent carcinogen.[4]

• Over-alkylation and De-alkylation: Although less common with secondary amines compared to primary amines, under certain conditions, side reactions involving the ethyl groups of diethylamine can occur. While not a direct byproduct of the initial reaction, subsequent workup or purification steps under harsh pH or temperature conditions can potentially lead to de-ethylation of the desired product to form 2-bromo-N-ethylbenzenesulfonamide.

A Comparative Guide to Analytical Methods for Impurity Profiling

Effective identification and quantification of byproducts are essential for process optimization and quality control. A multi-pronged analytical approach is often necessary for a comprehensive impurity profile.

Analytical Technique	Principle	Information Obtained	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a stationary and mobile phase.	Retention time, peak area for quantification, % purity.	Robust, reproducible, excellent for quantification of known impurities.	Requires reference standards for identification, potential for co-elution.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Combines the separation power of HPLC with the mass-to-charge ratio determination of mass spectrometry.	Molecular weight of parent ion and fragment ions, enabling structural elucidation of unknown impurities.	High sensitivity and specificity, excellent for identifying unknown byproducts.[5][6]	Quantification can be more complex than HPLC-UV.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass analysis.	Identification of volatile and semi-volatile impurities and byproducts.	Excellent for analyzing residual solvents and certain low molecular weight byproducts.	Not suitable for non-volatile or thermally labile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure.	Unambiguous structure determination of isolated impurities, quantification using an internal standard.	Provides definitive structural information.	Lower sensitivity compared to MS, requires relatively pure samples for unambiguous analysis.

Experimental Protocols: A Practical Approach to Synthesis and Analysis

Protocol 1: Synthesis of 2-bromo-N,N-diethylbenzenesulfonamide

This protocol outlines a standard laboratory procedure for the synthesis, emphasizing steps to minimize byproduct formation.

Materials:

• 2-bromobenzenesulfonyl chloride (98%+)

• Diethylamine (99%+)

• Dichloromethane (DCM), anhydrous

• Triethylamine (99%+), distilled

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 2-bromobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of diethylamine (1.2 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Slowly add the diethylamine/triethylamine solution to the stirred solution of 2-bromobenzenesulfonyl chloride at 0 °C over 30 minutes. The use of an excess of triethylamine helps to effectively scavenge the generated HCl and drive the reaction to completion.[7]

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Separate the organic layer and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: HPLC-UV Method for Purity Analysis and Byproduct Quantification

This protocol provides a general HPLC method for assessing the purity of the synthesized 2-bromo-N,N-diethylbenzenesulfonamide and quantifying known impurities.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B (e.g., 30% to 90% B over 20 minutes).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Procedure:

• Prepare a standard solution of purified 2-bromo-N,N-diethylbenzenesulfonamide of known concentration.

• Prepare a sample solution of the crude or purified product at a similar concentration.

• Inject the standard and sample solutions into the HPLC system.

• Identify the main product peak based on the retention time of the standard.

• Identify potential impurity peaks and calculate their percentage area relative to the main peak. For accurate quantification, calibration curves for known impurities should be generated.

Protocol 3: LC-MS/MS for Unknown Byproduct Identification

This protocol outlines the use of LC-MS/MS for the structural elucidation of unknown impurities.

Instrumentation and Conditions:

• LC-MS/MS System: A high-resolution mass spectrometer coupled to a UPLC/HPLC system.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Scan Mode: Full scan MS and data-dependent MS/MS.

• LC Conditions: Similar to the HPLC-UV method, but optimized for MS detection.

Procedure:

• Inject the sample solution into the LC-MS/MS system.

• Acquire full scan MS data to identify the molecular weights of all components in the mixture.

• For each impurity peak observed in the chromatogram, acquire MS/MS fragmentation data.

• Analyze the fragmentation patterns to deduce the structure of the unknown byproducts. Comparison with fragmentation patterns of the parent compound and potential theoretical structures is crucial.

Minimizing Byproducts: A Comparative Look at Synthetic Strategies

While the standard Schotten-Baumann reaction is widely used, alternative approaches can offer advantages in terms of byproduct profiles.

Synthetic Strategy	Description	Advantages	Disadvantages
Standard Schotten-Baumann	Reaction of sulfonyl chloride with an amine in the presence of a base.[7]	Well-established, generally high-yielding.	Susceptible to hydrolysis of the sulfonyl chloride, requires careful control of stoichiometry.
In-situ Generation of Sulfonyl Chloride	The sulfonyl chloride is generated in the same pot from a sulfonic acid or thiol and immediately reacted with the amine.[4]	Avoids isolation and purification of the often-unstable sulfonyl chloride, potentially reducing hydrolysis byproducts.	May introduce byproducts from the chlorinating/oxidizing agents used.
Phase-Transfer Catalysis	The reaction is carried out in a biphasic system with a phase-transfer catalyst to facilitate the reaction between the aqueous and organic phases.	Can improve reaction rates and yields, and may reduce hydrolysis by keeping the sulfonyl chloride in the organic phase.	Requires an additional catalyst, which needs to be removed.

Conclusion

The synthesis of 2-bromo-N,N-diethylbenzenesulfonamide, while a common transformation, requires careful attention to reaction conditions and starting material purity to minimize the formation of byproducts. The primary impurities arise from the hydrolysis of the starting sulfonyl chloride and the presence of impurities in this precursor. A thorough understanding of the potential side reactions, coupled with the use of robust analytical techniques such as HPLC and LC-MS/MS, is essential for effective process control and the generation of high-purity material. By implementing the strategies and protocols outlined in this guide, researchers can confidently navigate the challenges of synthesizing this important intermediate and ensure the quality and reliability of their downstream applications in drug discovery and development.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). The combination of H2O2 and SOCl2 as a highly reactive reagent for the direct oxidative conversion of thiol derivatives to the corresponding sulfonyl chlorides. The Journal of Organic Chemistry, 74(24), 9287–9291.
• Gordon, I. M., Maskill, H., & Ruasse, M. F. (1989). Sulfonyl transfer reactions. Chemical Society Reviews, 18, 123-151.
• Kaufmann, A., Butcher, P., Maden, K., & Widmer, M. (2002). Quantitative LC/MS-MS determination of sulfonamides and some other antibiotics in honey.
• Sanger, F. (1945). The free amino groups of insulin. Biochemical Journal, 39(5), 507–515.
• CN117551005A - Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof. (n.d.). Google Patents.
• Ivanov, S. N., Gnedin, B. G., & Kislov, V. V. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. Russian Journal of Organic Chemistry, 40(5), 733–739.
• Singh, R., & Kumar, N. (2011). Forced degradation studies: A review.

• Wikipedia. (2023). Schotten–Baumann reaction. In Wikipedia. Retrieved from [Link]

• Wikipedia. (2023). Sulfonamide. In Wikipedia. Retrieved from [Link]

• Rogne, O. (1970). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 1056-1058.
• King, J. F., & Lee, T. W. S. (1971). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 49(22), 3724-3734.

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2-bromo-N,N-diethylbenzenesulfonamide: A Comprehensive Guide

For Immediate Reference: Essential Safety and Handling Information

This guide provides crucial safety protocols and logistical plans for the handling and disposal of 2-bromo-N,N-diethylbenzenesulfonamide (CAS No. 65000-12-6). As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment

2-bromo-N,N-diethylbenzenesulfonamide is a halogenated aromatic sulfonamide. While specific toxicological data for this compound is limited, the structural motifs—a benzenesulfonamide core and a bromine substituent—necessitate a cautious approach. The primary hazards are skin and eye irritation.[1] Due to the presence of the bromine atom, it is expected to have some level of toxicity and should be handled with care to avoid direct contact and inhalation.

Key Known Properties:

Property	Value	Source
CAS Number	65000-12-6	Multiple Sources
Molecular Formula	C₁₀H₁₄BrNO₂S	Multiple Sources
Appearance	Solid	Implied by handling procedures
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritation	Vendor Information

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is non-negotiable when handling 2-bromo-N,N-diethylbenzenesulfonamide. The following recommendations are based on the known hazards of skin and eye contact, and the potential for inhalation of fine particles.

Glove Selection: A Critical Choice

The selection of appropriate chemical-resistant gloves is paramount. While general-purpose nitrile gloves may offer splash protection, for prolonged handling or in the event of a spill, more robust options should be considered.

Glove Material	Recommendation	Rationale
Nitrile Rubber	Good for incidental contact and splash protection.	Offers good resistance to a variety of chemicals, but may have limited breakthrough time with aromatic and halogenated compounds.[2][3]
Butyl Rubber	Excellent for prolonged handling and spill response.	Provides superior resistance to a wide range of chemicals, including many organic solvents.[2] However, it may not perform as well with aromatic and halogenated solvents.[2]
Double Gloving	Recommended for all handling procedures.	Provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected.

Always inspect gloves for any signs of degradation or perforation before use.

Comprehensive PPE Ensemble

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.	Protects against splashes and airborne particles, which can cause serious eye irritation.
Body Protection	A lab coat, buttoned completely.	Prevents contact with skin and personal clothing.
Respiratory Protection	A NIOSH-approved respirator.	Recommended, especially when handling the powder outside of a certified chemical fume hood, to prevent inhalation of airborne particles.

Safe Handling and Storage Protocols

Adherence to strict operational procedures is essential to minimize exposure and ensure a safe working environment.

Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 2-bromo-N,N-diethylbenzenesulfonamide.

Caption: A decision-making flowchart for responding to a spill.

Step-by-Step Spill Cleanup Procedure for a Small, Contained Spill:

• Alert Personnel: Immediately alert others in the vicinity.

• Don PPE: Put on your spill response PPE, including butyl rubber gloves, chemical splash goggles, a face shield, and a respirator.

• Containment: Gently cover the spill with an inert absorbent material like vermiculite or sand, working from the outside in to prevent spreading. [4]4. Neutralization (for Brominated Compounds): For spills involving brominated compounds, after absorption, it is good practice to cautiously apply a 5% sodium thiosulfate solution to the affected area to neutralize any remaining reactive bromine species.

• Collection: Carefully scoop the absorbed material into a designated, labeled container for halogenated organic waste.

• Decontamination: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

• Doff PPE: Remove PPE in a manner that avoids self-contamination and dispose of it appropriately.

• Wash Hands: Thoroughly wash your hands with soap and water.

Waste Disposal: Responsible Stewardship

All materials contaminated with 2-bromo-N,N-diethylbenzenesulfonamide, including the compound itself, used PPE, and spill cleanup materials, must be disposed of as halogenated organic waste .

• Segregation: Do not mix with non-halogenated waste streams.

• Labeling: Ensure waste containers are clearly and accurately labeled with their contents.

• Disposal: Follow your institution's and local regulations for the disposal of hazardous chemical waste, which typically involves incineration by a licensed facility. [5][6]The incineration of halogenated organic waste requires specific conditions to ensure complete destruction and to manage the resulting acid gases. [5][6]

Conclusion: A Proactive Approach to Safety

The safe handling of 2-bromo-N,N-diethylbenzenesulfonamide is predicated on a thorough understanding of its potential hazards and the diligent application of established safety protocols. By integrating the principles of risk assessment, proper PPE utilization, meticulous handling procedures, and preparedness for emergencies, researchers can confidently and safely advance their scientific endeavors. This guide serves as a foundational resource, and it is imperative to always consult your institution's specific safety guidelines and the most current Safety Data Sheet (SDS) available.

References

• OSHA. (n.d.). OSHA Glove Selection Chart. Environmental Health and Safety. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Test Methods for Evaluating Solid Waste, Physical/Chemical Methods, Chapter Thirteen: Incineration. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Robust Summaries & Test Plan: Benzenesulfonamide, ar-methyl (o,p-TSA). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. NEPA NEPIS. Retrieved from [Link]

• University of Tennessee. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]

• Chemical Resistance Chart. (n.d.). Retrieved from [Link]

• Georgia Institute of Technology. (n.d.). Spill Kits and Spill Clean Up Procedures. Environmental Health & Safety. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• Environmental Protection Agency. (2016, June 17). OFFICE OF ENVIRONMENTAL SUSTAINABILITY. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Hand Protection Chemical Resistance Guide. Environment, Health and Safety. Retrieved from [Link]

• Kimberly-Clark. (n.d.). KIMBERLY-CLARK Nitrile Gloves Chemical Resistance Guide*. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Incinerator Standards for Owners and Operators of Hazardous Waste Management Facilities: Proposed Rules, Federal Register Notice. Retrieved from [Link]

• University of Delaware. (n.d.). Chemical Spill Clean-Up. Environmental Health & Safety. Retrieved from [Link]

• CUNY. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• GLOVE SELECTION CHART. (n.d.). Retrieved from [Link]

• Naim, M. J., et al. (1995). Time-course of toxicity of reactive sulfonamide metabolites. Fundamental & Applied Toxicology, 28(2), 273-277. Retrieved from [Link]

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